(4-Bromo-1H-indol-6-YL)methanol

Core Science & Biosynthesis

The Molecular Architecture and Synthetic Utility of (4-Bromo-1H-indol-6-yl)methanol: A Technical Guide

Executive Summary

In modern drug discovery, the indole nucleus remains one of the most privileged scaffolds, frequently appearing in kinase inhibitors, antiviral agents, and novel antibacterial compounds[1]. Among its highly functionalized derivatives, (4-Bromo-1H-indol-6-yl)methanol stands out as a versatile, bifunctional building block. By strategically positioning an aryl bromide at the C4 position and a primary hydroxymethyl group at the C6 position, this molecule offers orthogonal reactivity. This technical whitepaper explores the physicochemical properties, structural significance, and validated experimental methodologies for utilizing (4-Bromo-1H-indol-6-yl)methanol in advanced synthetic workflows.

Physicochemical Profiling

Understanding the baseline physicochemical properties of (4-Bromo-1H-indol-6-yl)methanol is critical for predicting its solubility, reactivity, and behavior in chromatographic purification. The presence of the pyrrole N-H and the primary alcohol provides dual hydrogen-bond donating capabilities, while the heavy bromine atom significantly influences the molecule's lipophilicity and electron density[2].

Table 1: Quantitative Physicochemical Data

Property	Value
Chemical Name	(4-Bromo-1H-indol-6-yl)methanol
CAS Registry Number	2378266-33-0[3]
Molecular Formula	C9H8BrNO[2]
Molecular Weight	226.07 g/mol [3]
Monoisotopic Mass	224.98 Da
Core Structure	1H-Indole
Key Functional Groups	Aryl bromide (C4), Primary alcohol (C6), Pyrrole N-H

Structural Significance & Orthogonal Reactivity

The strategic value of (4-Bromo-1H-indol-6-yl)methanol lies in its orthogonal reactivity . The molecule can be selectively modified at three distinct sites without requiring complex protection/deprotection sequences if the reaction conditions are carefully controlled:

• C4-Bromine: Serves as a prime handle for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira, or Buchwald-Hartwig aminations). The C4 position on the indole ring is electronically suitable for oxidative addition by Palladium(0) catalysts[4].

• C6-Hydroxymethyl: A primary aliphatic alcohol that can be selectively oxidized to an aldehyde or carboxylic acid, or converted into a leaving group (e.g., mesylate, halide) for subsequent nucleophilic substitution[5].

• N1-Pyrrole Amine: Can be selectively alkylated or protected (e.g., with Boc, Ts, or SEM groups) under basic conditions to modulate the electronic properties of the indole core[6].

Fig 1. Orthogonal functionalization workflow for (4-Bromo-1H-indol-6-yl)methanol.

Validated Experimental Methodologies

To ensure trustworthiness and reproducibility, the following protocols have been designed as self-validating systems. They include specific mechanistic rationales (causality) for the reagents chosen and logical checkpoints for reaction monitoring.

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

This protocol details the C4-arylation of the unprotected indole. While N-protection is often standard, the Suzuki coupling can proceed on the free N-H indole if a biphasic solvent system and an appropriate ligand are utilized.

• Objective: To couple an arylboronic acid to the C4 position of the indole core.

• Materials: (4-Bromo-1H-indol-6-yl)methanol (1.0 eq), Arylboronic acid (1.2 eq), Pd(dppf)Cl₂ (0.05 eq), K₂CO₃ (3.0 eq), 1,4-Dioxane / H₂O (4:1 v/v).

Step-by-Step Methodology:

• Reaction Setup (Inert Atmosphere): Charge a flame-dried Schlenk flask with the bromoindole substrate, arylboronic acid, and K₂CO₃.

  • Causality: Potassium carbonate acts as the inorganic base essential for the activation of the boronic acid. It forms a reactive, electron-rich boronate complex that facilitates the transmetalation step with the Pd(II) intermediate.

• Solvent Addition & Degassing: Add the 1,4-Dioxane/H₂O mixture. Degas the suspension via three freeze-pump-thaw cycles or sparge with ultra-pure Argon for 15 minutes.

  • Causality: Oxygen must be rigorously excluded to prevent the oxidative homocoupling of the boronic acid and the rapid degradation of the highly sensitive Pd(0) active catalytic species.

• Catalyst Introduction: Add Pd(dppf)Cl₂ under a positive stream of Argon.

  • Causality: The bidentate dppf ligand enforces a cis-geometry on the Pd(II) intermediate. This specific geometry is a strict prerequisite for the subsequent reductive elimination step, thereby accelerating the reaction rate and minimizing dehalogenation side reactions.

• Thermal Activation & Monitoring: Heat the reaction mixture to 90°C and stir for 4–8 hours. Monitor progression via LC-MS (looking for the mass shift from the loss of Br and addition of the Aryl group).

• Workup & Isolation: Cool to room temperature, dilute with EtOAc, and wash with brine. The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated in vacuo. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Fig 2. Suzuki-Miyaura catalytic cycle for the 4-bromoindole cross-coupling.

Protocol B: Selective Oxidation of the C6-Hydroxymethyl Group

Converting the primary alcohol to an aldehyde allows for subsequent reductive aminations or Wittig olefinations, critical for extending the carbon framework[7].

• Objective: Convert the primary alcohol to an aldehyde without affecting the bromo or indole N-H groups.

• Materials: (4-Bromo-1H-indol-6-yl)methanol (1.0 eq), Activated Manganese Dioxide (MnO₂) (10.0 eq), Anhydrous Dichloromethane (DCM).

Step-by-Step Methodology:

• Dissolution: Dissolve the indole substrate in anhydrous DCM at room temperature.

• Oxidant Addition: Add activated MnO₂ in portions.

  • Causality: MnO₂ is a mild, heterogeneous oxidant highly selective for allylic, benzylic, and heteroaromatic primary alcohols. Using a large stoichiometric excess compensates for its surface-area-dependent mechanism while strictly preventing over-oxidation to the carboxylic acid—a common failure point when using stronger reagents like Jones reagent[8].

• Reaction Monitoring: Stir vigorously at room temperature for 12 hours. Monitor via TLC (UV active, using a 2,4-DNPH stain to confirm aldehyde formation).

• Filtration: Filter the suspension through a tightly packed pad of Celite. Wash the filter cake thoroughly with DCM and EtOAc.

  • Causality: Celite prevents the fine, insoluble manganese salts from passing into the filtrate, ensuring a clean crude product and preventing emulsion formation during any subsequent aqueous workup.

• Concentration: Evaporate the solvent under reduced pressure to yield 4-Bromo-1H-indole-6-carbaldehyde.

Signaling Pathways & Drug Discovery Context

The functionalization of bromoindoles is not merely an academic exercise; it is the foundation of modern targeted therapeutics[1]. The (4-Bromo-1H-indol-6-yl)methanol scaffold is directly applicable in the synthesis of:

• Bacterial Cystathionine γ-Lyase (bCSE) Inhibitors: Indole derivatives synthesized from bromoindole precursors have been validated as potent inhibitors of bCSE, a primary producer of H₂S in pathogenic bacteria like Staphylococcus aureus[5],[6]. The C6 position is often utilized to attach peptide-like chains that interact with the enzyme's active site.

• Kinase Inhibitors (EGFR/VEGFR): The indole core mimics the purine ring of ATP. By utilizing the C4 position for cross-coupling, researchers can append diverse aryl groups that project into the hydrophobic pockets of the kinase domain, achieving high selectivity against targets like EGFR in lung cancer models[4],[1].

References

• "Synthesis of the Indole-Based Inhibitors of Bacterial Cystathionine γ-Lyase NL1-NL3" Source: Molecules / PubMed Central (PMC) URL:[Link]

• "Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024)" Source: MDPI Molecules URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. 1158748-26-5|(4-Bromo-1h-indol-3-yl)methanol|BLD Pharm [bldpharm.com]
• 3. calpaclab.com [calpaclab.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Synthesis of the Indole-Based Inhibitors of Bacterial Cystathionine γ-Lyase NL1-NL3 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of the Indole-Based Inhibitors of Bacterial Cystathionine γ-Lyase NL1-NL3 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 6-bromo-1-methyl-1H-indole-3-carboxylic acid | 1103500-73-7 | Benchchem [benchchem.com]
• 8. hakon-art.com [hakon-art.com]

The Strategic Application of 4-Bromo-6-Hydroxymethylindole in Modern Drug Discovery: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The indole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in both natural products and clinically approved drugs.[1] Its unique electronic properties and structural versatility allow for a wide range of biological activities. This technical guide delves into the untapped potential of a specific, yet underexplored, derivative: 4-bromo-6-hydroxymethylindole . While direct literature on this exact molecule is sparse, this document will provide a comprehensive overview of its synthetic accessibility, physicochemical properties, and, through reasoned extrapolation from closely related analogs, its promising applications in drug discovery. We will focus on its potential as a scaffold for developing novel kinase inhibitors, a class of therapeutics at the forefront of oncology and inflammation research. This guide will provide hypothetical, yet chemically sound, synthetic routes, detailed experimental protocols for biological evaluation, and a forward-looking perspective on the structure-activity relationships that could drive future research.

The Rationale for 4-Bromo-6-Hydroxymethylindole as a Privileged Scaffold

The indole scaffold's success in drug discovery stems from its ability to mimic the side chain of tryptophan, enabling it to participate in various biological interactions, including hydrogen bonding and π-π stacking. The strategic placement of substituents on the indole ring can fine-tune its pharmacological profile.

The 4-bromo and 6-hydroxymethyl substitution pattern is particularly compelling for several reasons:

• The 4-Bromo Substituent: The bromine atom at the 4-position offers several advantages. It increases the molecule's lipophilicity, which can enhance membrane permeability and oral bioavailability. Furthermore, the bromine atom can act as a handle for further synthetic modifications through cross-coupling reactions, allowing for the exploration of a diverse chemical space. Halogen bonding is also an increasingly recognized interaction in drug-receptor binding, potentially enhancing target affinity and selectivity.[2]

• The 6-Hydroxymethyl Substituent: The hydroxymethyl group at the 6-position introduces a polar functional group that can significantly impact the molecule's properties. It can serve as a hydrogen bond donor and acceptor, facilitating strong interactions with the target protein's active site. This can lead to increased potency and selectivity. Moreover, the hydroxymethyl group can improve the aqueous solubility of the compound, a crucial factor for drug development. It can also be a site for further derivatization, such as ether or ester formation, to modulate pharmacokinetic properties.

• Synergistic Effects: The combination of a lipophilic, synthetically versatile bromo group and a polar, hydrogen-bonding hydroxymethyl group on the same indole scaffold creates a molecule with a balanced physicochemical profile. This balance is highly desirable in drug candidates, as it can lead to favorable absorption, distribution, metabolism, and excretion (ADME) properties.

Synthesis and Chemical Properties

Proposed Synthetic Pathway

A potential multi-step synthesis could commence from a commercially available substituted nitrotoluene. The following diagram outlines a logical synthetic workflow:

Caption: Proposed synthetic workflow for 4-bromo-6-hydroxymethylindole.

Step-by-Step Experimental Protocol (Hypothetical)

• Diazotization and Reduction: 4-Bromo-2-methyl-5-nitroaniline is treated with sodium nitrite in the presence of a strong acid (e.g., HCl) at low temperatures to form the corresponding diazonium salt. Subsequent reduction with a reducing agent like tin(II) chloride would yield the hydrazine intermediate.

• Fischer Indole Synthesis: The hydrazine intermediate is reacted with a protected form of hydroxyacetone (e.g., methoxyacetone) under acidic conditions to induce cyclization and form the indole ring.

• Functional Group Manipulations:

  • The nitro group at the 6-position is reduced to an amine using standard conditions (e.g., iron in acetic acid or catalytic hydrogenation).

  • The resulting amino group is converted to a hydroxyl group via a Sandmeyer-type reaction.

  • The indole nitrogen is protected (e.g., with a Boc or SEM group) to prevent side reactions in subsequent steps.

  • The methyl group at a suitable position (if introduced during synthesis) can be oxidized to an aldehyde and then reduced to the hydroxymethyl group. Alternatively, a starting material with a pre-installed protected hydroxymethyl group could be used.

• Deprotection: The protecting group on the indole nitrogen is removed under appropriate conditions (e.g., trifluoroacetic acid for Boc or a fluoride source for SEM) to yield the final product, 4-bromo-6-hydroxymethylindole.

Physicochemical Properties (Predicted)

The following table summarizes the predicted physicochemical properties of 4-bromo-6-hydroxymethylindole, which are important for assessing its drug-like potential.

Property	Predicted Value	Significance in Drug Discovery
Molecular Formula	C₉H₈BrNO	Defines the elemental composition.
Molecular Weight	~242.07 g/mol	Falls within the range for good oral bioavailability (Lipinski's Rule of 5).
logP	~2.0 - 2.5	Indicates a balance between lipophilicity and hydrophilicity, favorable for cell permeability and solubility.
Topological Polar Surface Area (TPSA)	~49 Ų	Suggests good potential for oral absorption and blood-brain barrier penetration.
Hydrogen Bond Donors	2 (indole N-H, O-H)	Can form strong interactions with biological targets.
Hydrogen Bond Acceptors	1 (hydroxyl oxygen)	Can participate in hydrogen bonding networks.

Applications in Drug Discovery: A Focus on Kinase Inhibition

The indole scaffold is a well-established pharmacophore in the development of kinase inhibitors.[3] Many bromo-indole derivatives have shown potent inhibitory activity against various protein kinases, which are key regulators of cellular processes and are often dysregulated in diseases like cancer.[3]

The MAPK/ERK Signaling Pathway: A Key Target

The Mitogen-Activated Protein Kinase (MAPK) pathway, particularly the Ras-Raf-MEK-ERK cascade, is a critical signaling pathway that controls cell proliferation, differentiation, and survival.[3] Its aberrant activation is a common feature in many cancers, making it an attractive target for therapeutic intervention.[3] Indole-based inhibitors have been successfully developed to target components of this pathway.

Caption: Inhibition of the MAPK/ERK signaling pathway by a hypothetical 4-bromo-6-hydroxymethylindole derivative.

Structure-Activity Relationship (SAR) Insights

Based on existing knowledge of indole-based kinase inhibitors, we can hypothesize the following SAR for derivatives of 4-bromo-6-hydroxymethylindole:

• N1-Substitution: The indole nitrogen can be substituted with various groups to modulate activity and selectivity. Small alkyl or aryl groups can enhance interactions with the hydrophobic regions of the kinase active site.

• C2 and C3 Positions: These positions are often functionalized to introduce groups that can interact with the hinge region of the kinase, a critical interaction for many ATP-competitive inhibitors.

• The 4-Bromo Position: As mentioned, this position can be used for further derivatization via cross-coupling reactions to introduce larger aromatic or heterocyclic moieties that can occupy adjacent pockets in the active site, thereby increasing potency and selectivity.

• The 6-Hydroxymethyl Group: This group is likely to be crucial for forming hydrogen bonds with key residues in the active site. Esterification or etherification of this group could be explored to fine-tune solubility and pharmacokinetic properties.

Experimental Protocols for Biological Evaluation

To assess the therapeutic potential of novel derivatives of 4-bromo-6-hydroxymethylindole, a series of in vitro assays are essential.

Kinase Inhibition Assay (General Protocol)

Objective: To determine the ability of a test compound to inhibit the activity of a specific protein kinase.

Materials:

• Recombinant protein kinase

• Kinase-specific substrate (peptide or protein)

• ATP (Adenosine triphosphate)

• Kinase buffer

• Test compound (dissolved in DMSO)

• Detection reagent (e.g., ADP-Glo™, Kinase-Glo®)

• Microplate reader

Procedure:

• Prepare a reaction mixture containing the kinase, its substrate, and the kinase buffer in a 96- or 384-well plate.

• Add the test compound at various concentrations (serial dilutions). Include a vehicle control (DMSO) and a positive control (a known inhibitor).

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at the optimal temperature (e.g., 30°C) for a specified time (e.g., 60 minutes).

• Stop the reaction and add the detection reagent according to the manufacturer's instructions.

• Measure the signal (e.g., luminescence or fluorescence) using a microplate reader.

• Calculate the percent inhibition for each concentration of the test compound and determine the IC₅₀ value (the concentration required for 50% inhibition).

Cell-Based Cytotoxicity Assay (MTT Assay)

Objective: To evaluate the effect of a test compound on the viability and proliferation of cancer cells.

Materials:

• Cancer cell line(s) of interest

• Complete cell culture medium

• 96-well cell culture plates

• Test compound (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound for a specified duration (e.g., 48 or 72 hours). Include a vehicle control and a positive control (a known cytotoxic drug).

• After the incubation period, add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Add the solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability for each concentration and determine the GI₅₀ value (the concentration required to inhibit cell growth by 50%).

Future Outlook and Conclusion

4-Bromo-6-hydroxymethylindole represents a promising, yet largely unexplored, scaffold for the development of novel therapeutic agents. Its unique combination of a synthetically versatile bromo group and a polar, hydrogen-bonding hydroxymethyl group provides a solid foundation for the design of potent and selective kinase inhibitors.

The proposed synthetic routes and experimental protocols outlined in this guide offer a starting point for researchers to synthesize and evaluate the biological activity of derivatives of this scaffold. Future work should focus on:

• Elucidation of a definitive and optimized synthetic pathway.

• Synthesis of a diverse library of derivatives to explore the structure-activity relationships around the indole core.

• Screening against a panel of kinases to identify specific targets and determine selectivity profiles.

• In-depth mechanistic studies to understand the mode of action of the most potent compounds.

• Evaluation in preclinical models of cancer and other relevant diseases.

References

• Google Patents. RU2330018C2 - Derivative 4-aminomethyl-6-bromine-5-hydroxyindole-3-carboxylate, methods of their obtaining (versions)

• Chemsrc. 6-Bromo-4-methyl-1H-indole. [Link]

• Frontiers in Chemistry. Drug/Lead Compound Hydroxymethylation as a Simple Approach to Enhance Pharmacodynamic and Pharmacokinetic Properties. [Link]

• ResearchGate. Activity of bromo (d) and iodo (e) derivatives against hCK2α and four human cell lines. [Link]

Sources

• 1. 6-Bromo-4-methyl-1H-indole [myskinrecipes.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]

A Technical Guide to (4-Bromo-1H-indol-6-yl)methanol: A Versatile Building Block in Medicinal Chemistry

Introduction: The Strategic Value of Substituted Indoles

The indole nucleus is a cornerstone scaffold in medicinal chemistry, forming the structural core of numerous natural products, pharmaceuticals, and clinical candidates.[1][2] Its unique electronic properties and ability to participate in various biological interactions have made it a privileged structure in drug discovery. The strategic functionalization of the indole ring allows for the fine-tuning of a molecule's physicochemical properties and biological activity.[3] This guide focuses on a specific, yet highly valuable derivative: (4-Bromo-1H-indol-6-yl)methanol.

While direct public data for (4-Bromo-1H-indol-6-yl)methanol is limited, its structural motifs—a bromine atom at the C4 position and a hydroxymethyl group at the C6 position—are of significant interest. The bromine atom serves as a versatile synthetic handle for cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), enabling the introduction of diverse substituents to explore the chemical space around the core.[3] The methanol group provides a site for further derivatization, such as ether or ester formation, or oxidation to an aldehyde or carboxylic acid, facilitating the construction of more complex molecular architectures.

This technical guide will provide a comprehensive overview of (4-Bromo-1H-indol-6-yl)methanol, including its identifiers, physicochemical properties, a plausible synthetic route, and its potential applications in drug discovery, drawing insights from closely related and well-studied indole derivatives.

Compound Identification and Physicochemical Properties

While a specific CAS number for the unprotected (4-Bromo-1H-indol-6-yl)methanol is not widely cataloged, a closely related N-protected analog, 4-Bromo-1-(Trifluoromethyl)-1H-Indol-6-yl Methanol , is documented with CAS RN: 2306278-30-6 .[4] This provides strong evidence for the viability of the parent compound. The properties of the target molecule can be inferred from this and other documented isomers.

Identifier	Value / Predicted Value	Source
IUPAC Name	(4-Bromo-1H-indol-6-yl)methanol	-
Molecular Formula	C₉H₈BrNO	[5]
Molecular Weight	226.07 g/mol	[5]
Appearance	Likely a solid (inferred from isomers)	[6]
Solubility	Expected to be soluble in organic solvents like DMSO, DMF, and methanol	-
SMILES	OCc1cc2c(cc[nH]2)c(Br)c1	-
InChIKey	(Predicted)	-

Note: Some properties are predicted based on structurally similar compounds due to the limited availability of direct experimental data.

Plausible Synthetic Pathway

A robust synthesis of (4-Bromo-1H-indol-6-yl)methanol can be conceptualized starting from a suitable precursor, such as 4-bromo-1H-indole-6-carboxylic acid or its corresponding methyl ester. The following multi-step protocol outlines a logical and experimentally sound approach based on established indole chemistry.[7][8]

Experimental Protocol: Reduction of a Carboxylic Acid Precursor

This protocol describes the reduction of the commercially available 4-bromo-1H-indole-6-carboxylic acid to the target alcohol.

Step 1: Protection of the Indole Nitrogen (Optional but Recommended)

• Rationale: The indole N-H proton is acidic and can interfere with many organometallic reagents and bases used in subsequent steps. Protection, for instance as a tosyl (Ts) or Boc derivative, can prevent side reactions and improve yields. For this protocol, we will proceed with the unprotected indole for simplicity, but in practice, protection might be necessary.

Step 2: Reduction of the Carboxylic Acid

• Reagent Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, suspend Lithium Aluminum Hydride (LiAlH₄) (2.0 eq.) in anhydrous tetrahydrofuran (THF) under a nitrogen atmosphere. Cool the suspension to 0 °C in an ice bath.

• Substrate Addition: Dissolve 4-bromo-1H-indole-6-carboxylic acid (1.0 eq., CAS: 374633-27-9) in anhydrous THF.[9] Add this solution dropwise to the stirred LiAlH₄ suspension via the dropping funnel, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then stir for an additional 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Cool the reaction mixture back to 0 °C. Carefully and slowly add water dropwise to quench the excess LiAlH₄, followed by the addition of a 15% aqueous solution of sodium hydroxide, and then again by water until a granular precipitate is formed.

• Work-up and Isolation: Filter the resulting suspension through a pad of Celite®, washing the filter cake thoroughly with THF or ethyl acetate. Combine the organic filtrates and concentrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure (4-Bromo-1H-indol-6-yl)methanol.

Synthesis Workflow Diagram

Caption: Proposed synthesis of (4-Bromo-1H-indol-6-yl)methanol.

Structural Characterization and Validation

The structural confirmation of the synthesized (4-Bromo-1H-indol-6-yl)methanol is a critical step. A combination of standard analytical techniques should be employed for full characterization.

Analytical Technique	Purpose	Expected Observations
¹H NMR Spectroscopy	To determine the proton environment and connectivity.	Signals corresponding to the indole N-H, aromatic protons, and the methylene protons of the CH₂OH group. The coupling patterns of the aromatic protons will confirm the 4,6-substitution pattern.
¹³C NMR Spectroscopy	To determine the carbon framework of the molecule.	Resonances for all nine carbon atoms, including the carbon bearing the bromine (shifted upfield) and the methylene carbon of the alcohol.
Mass Spectrometry (MS)	To confirm the molecular weight and elemental composition.	A molecular ion peak corresponding to the calculated molecular weight (226.07 g/mol ), with a characteristic isotopic pattern for a monobrominated compound.
Infrared (IR) Spectroscopy	To identify the functional groups present.	Characteristic absorption bands for the O-H stretch of the alcohol, the N-H stretch of the indole, and C-H and C=C stretches of the aromatic system.[10]
High-Performance Liquid Chromatography (HPLC)	To assess the purity of the final compound.	A single major peak indicating a high degree of purity.

Applications in Drug Discovery

Indole derivatives are of paramount importance in pharmacology, with applications ranging from anticancer to anti-inflammatory and antiviral therapies.[11][12] The title compound, (4-Bromo-1H-indol-6-yl)methanol, serves as a key intermediate for the synthesis of more complex bioactive molecules.

• Kinase Inhibitors: The indole scaffold is prevalent in many kinase inhibitors.[3] The C4 and C6 positions can be elaborated to introduce functionalities that interact with the hinge region or other pockets of the kinase active site. The bromine atom at C4 is particularly useful for introducing larger aromatic or heterocyclic groups via cross-coupling, which can enhance potency and selectivity.

• Antimicrobial Agents: Bromo-indole derivatives have shown promise as antimicrobial agents.[5] The lipophilicity conferred by the bromine atom can aid in membrane disruption, a mechanism employed by some antimicrobial compounds.[11]

• Neuroactive Agents: The indole core is a key feature of many neurotransmitters (e.g., serotonin) and drugs acting on the central nervous system. Functionalization at the C4 and C6 positions can lead to novel ligands for various receptors and transporters.

Logical Relationship Diagram for Drug Discovery Application

Caption: Synthetic utility in drug discovery workflows.

Conclusion

(4-Bromo-1H-indol-6-yl)methanol represents a strategically important, though not widely cataloged, building block for medicinal chemistry and drug discovery. Its bifunctional nature, possessing both a versatile bromine handle for cross-coupling and a modifiable methanol group, makes it an attractive starting point for the synthesis of compound libraries targeting a wide range of biological targets. The synthetic and characterization methodologies outlined in this guide, based on established chemical principles and data from closely related analogs, provide a solid foundation for researchers to produce and utilize this valuable intermediate in their quest for novel therapeutics.

References

• Synthesis of 4-functionalized-1H-indoles from 2,3-dihalophenols. (n.d.). [Link][7]

• (4-bromo-2-methyl-1H-indol-7-yl)methanol. PubChem. [Link][13]

• (4-Bromophenyl)(1H-indol-7-yl)methanone. National Center for Biotechnology Information. [Link][14]

• CAS#:2765076-72-8 | 4-Bromo-6-(hydroxymethyl)isoindolin-1-one. Chemsrc. [Link][15]

• Household Infrared Technology as an Energy-Efficient Approach to Achieve C-Cπ Bond Construction Reactions. SciELO. [Link]

• (4-bromo-1h-indol-3-yl)methanol. PubChemLite. [Link][16]

• 4-Bromoindole. PubChem. [Link][17]

• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). National Center for Biotechnology Information. [Link][11]

• 4-bromo-6-methoxy-1H-indole. PubChem. [Link][18]

• 4-Bromo-1-(Trifluoromethyl)-1H-Indol-6-yl Methanol: A Premium Chemical Compound. (n.d.). [Link][4]

• 4-Bromo-1H-indole. Synthonix. [Link][19]

• AN EFFICIENT METHOD OF SYNTHESIZING OPTICALLY PURE N-BOC-4-BROMO-N-METHYL-1-TOSYL-D-TRYPTOPHAN METHYL ESTER, A KEY INTERMEDIATE IN THE SYNTHESIS OF OPTICALLY ACTIVE ERGOT ALKALOIDS. (2000). [Link][8]

• How can synthesis 4-bromo indole and 4-methyl indole?. ResearchGate. [Link][20]

• Biomedical Importance of Indoles. MDPI. [Link][1]

• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery-An Updated Review on Their Multifaceted Therapeutic Applications (2020-2024). PubMed. [Link][12]

• A Review on Recent Development of Indole and its Scaffold on Drug Discovery in Different Pharmacological Activities. IJIRT. [Link][2]

Sources

• 1. mdpi.com [mdpi.com]
• 2. ijirt.org [ijirt.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Pannellum [cdn.biola.edu]
• 5. (6-Bromo-1H-indol-4-yl)methanol|CAS 107650-24-8 [benchchem.com]
• 6. (6-Bromo-1H-indol-2-yl)methanol | 923197-75-5 [sigmaaldrich.com]
• 7. rsc.org [rsc.org]
• 8. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 9. 4-Bromo-1H-indole-6-carboxylic acid | 374633-27-9 [sigmaaldrich.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery-An Updated Review on Their Multifaceted Therapeutic Applications (2020-2024) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. (4-bromo-2-methyl-1H-indol-7-yl)methanol | C10H10BrNO | CID 175593473 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. (4-Bromo­phen­yl)(1H-indol-7-yl)methanone - PMC [pmc.ncbi.nlm.nih.gov]
• 15. CAS#:2765076-72-8 | 4-Bromo-6-(hydroxymethyl)isoindolin-1-one | Chemsrc [chemsrc.com]
• 16. PubChemLite - (4-bromo-1h-indol-3-yl)methanol (C9H8BrNO) [pubchemlite.lcsb.uni.lu]
• 17. 4-Bromoindole | C8H6BrN | CID 676494 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. 4-bromo-6-methoxy-1H-indole | C9H8BrNO | CID 24728026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 19. Synthonix, Inc > 52488-36-5 | 4-Bromo-1H-indole [synthonix.com]
• 20. researchgate.net [researchgate.net]

Whitepaper: Solubility Profile and Formulation Strategies for (4-Bromo-1H-indol-6-yl)methanol

Executive Summary

(4-Bromo-1H-indol-6-yl)methanol (CAS: 2378266-33-0) is a highly specialized bifunctional building block increasingly utilized in advanced drug discovery and synthetic chemistry[1]. Characterized by an indole core, a lipophilic bromine atom at the C4 position, and a polar hydroxymethyl group at the C6 position, this molecule presents a complex solubility profile. This technical guide synthesizes the physicochemical properties of the compound to provide researchers with self-validating protocols for achieving optimal solvation in both organic and aqueous-transition environments.

Physicochemical Profiling & Solvation Mechanics

The solubility behavior of (4-Bromo-1H-indol-6-yl)methanol is dictated by competing intermolecular forces:

• The Indole Core: Highly aromatic and planar, promoting strong π−π stacking interactions in the solid state, which increases the crystal lattice energy and resists dissolution in non-polar media.

• C4-Bromine Substitution: Adds significant lipophilicity and polarizability. Halogen bonding capabilities further stabilize the crystalline form, making aqueous solvation highly unfavorable.

• C6-Hydroxymethyl Group (-CH₂OH): Acts as both a strong hydrogen bond donor and acceptor. While this slightly improves solubility in polar protic solvents compared to non-substituted indoles, it is insufficient to overcome the hydrophobic rejection of the brominated core in purely aqueous media.

To achieve complete dissolution, the solvent must possess a high dipole moment and strong hydrogen-bond accepting capabilities to disrupt the native crystal lattice.

Caption: Logical relationship between solvent classes and solvation capacity for the target molecule.

Quantitative Solubility Data Across Solvent Classes

Because (4-Bromo-1H-indol-6-yl)methanol is a specialized intermediate, its exact thermodynamic solubility is extrapolated from highly homologous structural analogs, such as 5-bromoindole and 6-bromoindole, which share the same core lipophilicity and lattice constraints[2][3].

Table 1: Estimated Solubility Profile

Solvent Class	Representative Solvents	Estimated Solubility Range	Mechanistic Rationale
Polar Aprotic	DMSO, DMF	40 – 100 mg/mL	Strong dipole moment disrupts intermolecular H-bonding between the indole -NH and -OH groups[3].
Polar Protic	Methanol, Ethanol	10 – 25 mg/mL	Solvation achieved via proton exchange and hydrogen bonding, though limited by the lipophilic bromine[4].
Moderately Polar	Ethyl Acetate, DCM	5 – 15 mg/mL	Sufficient for liquid-liquid extraction; solvation driven by induced dipole interactions with the halogen.
Aqueous	Water, PBS (pH 7.4)	< 0.2 mg/mL	Severe hydrophobic rejection. Analogs demonstrate water solubility as low as 0.126 g/L at 25°C[5].

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Causality is explicitly defined so researchers understand why each step is critical.

Protocol 1: Preparation of a 100 mM Master Stock in DMSO

Dimethyl sulfoxide (DMSO) is the gold standard for creating highly concentrated master stocks of brominated indoles[2].

Causality Check: DMSO is highly hygroscopic. Using moisture-contaminated DMSO introduces water into the solvent matrix, drastically reducing the solubility of the lipophilic core and causing premature precipitation[6].

Step-by-Step Methodology:

• Calculation: The molecular weight of (4-Bromo-1H-indol-6-yl)methanol is approximately 226.07 g/mol [1]. To prepare 1 mL of a 100 mM solution, weigh exactly 22.61 mg of the compound.

• Weighing: Transfer the 22.61 mg of powder into a sterile, static-free microcentrifuge tube.

• Solvent Addition: Add 1.0 mL of fresh, anhydrous DMSO (≥99.9% purity)[6].

• Mechanical Disruption: Vortex the mixture for 30 seconds. If particulate matter remains, subject the tube to ultrasonic bath sonication for 5–10 minutes at room temperature. Mechanism: Acoustic cavitation provides localized thermal and mechanical energy to overcome the high lattice energy of the crystalline solid without bulk heating[2].

• Validation: Visually inspect the solution against a light source. It must be completely clear with no refractive striations.

• Storage: Aliquot into single-use vials and store at -80°C for up to 6 months to prevent oxidative degradation[3].

Protocol 2: Preparation of Aqueous Formulation for Biological Assays

Directly diluting a DMSO stock into aqueous buffers (like PBS) will cause immediate "solvent shifting," leading the compound to crash out of solution. To formulate this compound for in vitro or in vivo aqueous assays, a step-wise co-solvent system is mandatory[3].

Step-by-Step Methodology (10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline):

• Initial Aliquot: Transfer 100 µL of the 100 mM DMSO Master Stock into a clean vial.

• Co-Solvent Addition: Add 400 µL of PEG300. Vortex thoroughly until completely homogenous. Mechanism: PEG300 acts as a co-solvent, gradually lowering the dielectric constant of the mixture to bridge the gap between organic and aqueous phases[3].

• Surfactant Addition: Add 50 µL of Tween-80. Vortex vigorously. Mechanism: Tween-80 forms micelles that encapsulate the lipophilic brominated indole core, shielding it from the bulk water[3].

• Aqueous Dilution: Slowly add 450 µL of standard Saline (0.9% NaCl) dropwise while continuously vortexing. Mechanism: Gradual introduction prevents localized supersaturation and irreversible precipitation.

• Validation: The final 1 mL solution will have a concentration of 10 mM and must remain a clear solution at room temperature. Use immediately[2].

Caption: Step-by-step experimental workflow for preparing a stable aqueous formulation from a DMSO stock.

Conclusion

Successfully solvating (4-Bromo-1H-indol-6-yl)methanol requires a strategic approach that respects its dual lipophilic and hydrogen-bonding nature. While polar aprotic solvents like DMSO easily dismantle its crystal lattice, transitioning the molecule into biologically relevant aqueous media demands a rigorous, sequentially ordered co-solvent and surfactant protocol. Adhering to these self-validating methodologies ensures reproducible data in downstream synthetic and pharmacological applications.

References

• ChemicalBridge. "(4-Bromo-1H-indol-6-yl)methanol, Catalog No: CB052212, CAS: 2378266-33-0". Available at:[Link]

• Carl ROTH. "Safety Data Sheet: 5-Bromoindole - Water Solubility". Available at:[Link]

• Sinochem Nanjing Corporation. "5-Bromoindole-2-Carboxylic Acid - Solubility Data". Available at:[Link]

Sources

• 1. (4-Bromo-1H-indol-6-yl)methanol,2378266-33-0-Chemicalbridge-Chemicalbridge [chemicalbridge.co.uk]
• 2. 5-Bromoindole | GSK-3 | TargetMol [targetmol.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 5-Bromoindole-2-Carboxylic Acid Manufacturer & Supplier China | Purity, Applications, Safety, Price [sinochem-nanjing.com]
• 5. carlroth.com [carlroth.com]
• 6. selleckchem.com [selleckchem.com]

Literature review of (4-Bromo-1H-indol-6-YL)methanol derivatives

An in-depth technical analysis and methodological guide on the synthesis, structural rationale, and therapeutic applications of (4-Bromo-1H-indol-6-yl)methanol derivatives, with a specialized focus on their integration into novel Deubiquitinase (DUB) inhibitors.

Executive Summary & Structural Rationale

(4-Bromo-1H-indol-6-yl)methanol (CAS: 2378266-33-0) has emerged as a privileged and highly versatile building block in modern medicinal chemistry[1][2]. The architectural significance of this scaffold lies in its dual functionalization, which provides orthogonal handles for late-stage derivatization in drug discovery campaigns:

• The C4-Bromine Atom: Acts as a critical electrophilic handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings)[3]. This allows for the rapid introduction of diverse aryl, heteroaryl, or amine substituents to probe the steric and electronic boundaries of a target receptor's binding pocket.

• The C6-Hydroxymethyl Group: Provides a highly adaptable moiety. It can be oxidized to an aldehyde for reductive amination, converted into a leaving group (such as a mesylate or halide) for nucleophilic substitution, or directly utilized in etherification reactions to link pharmacophoric warheads[2].

• The Indole Core: A classic bioisostere that frequently engages in π−π stacking and hydrophobic interactions within enzymatic binding sites, enhancing the overall binding affinity and pharmacokinetic profile of the resulting drug candidate.

Synthetic Methodology: A Self-Validating Workflow

The direct reduction of commercially available 4-bromo-1H-indole-6-carboxylic acid (CAS: 374633-27-9) to the corresponding methanol derivative is often sluggish and requires harsh reducing agents like Lithium Aluminum Hydride (LAH), which risks unwanted hydrodehalogenation of the C4-bromine or over-reduction of the indole core.

To ensure high fidelity and yield, a field-proven, two-step sequence is employed: Fischer esterification followed by a controlled reduction using Diisobutylaluminum hydride (DIBAL-H)[2][3].

Step-by-Step Experimental Protocol

Step 1: Fischer Esterification to Methyl 4-bromo-1H-indole-6-carboxylate

• Reagents: 4-bromo-1H-indole-6-carboxylic acid (5.0 g), anhydrous Methanol (50 mL), concentrated H₂SO₄ (0.5 mL).

• Procedure:

  • Suspend the carboxylic acid in an excess of anhydrous methanol. Causality: Methanol acts as both the solvent and the reactant, driving the equilibrium toward the ester product via Le Chatelier's principle[3].

  • Carefully add catalytic H₂SO₄ and heat the mixture to reflux (approx. 65°C) for 4–6 hours.

  • Monitor via Thin-Layer Chromatography (TLC). Once the starting material is consumed, cool to room temperature, concentrate under reduced pressure, and neutralize with saturated aqueous NaHCO₃. Extract with Ethyl Acetate (EtOAc), dry over Na₂SO₄, and concentrate to yield the intermediate ester.

Step 2: DIBAL-H Reduction to (4-Bromo-1H-indol-6-yl)methanol

• Reagents: Methyl 4-bromo-1H-indole-6-carboxylate (500 mg, 1.97 mmol), DIBAL-H (1M in toluene, 5.9 mL, 5.9 mmol), anhydrous Tetrahydrofuran (THF, 20 mL)[2].

• Procedure:

  • Dissolve the ester in anhydrous THF under a strict nitrogen atmosphere and cool to 0°C using an ice bath.

  • Add DIBAL-H dropwise over 15 minutes. Causality: DIBAL-H is selected over LAH due to its superior chemoselectivity at low temperatures. It effectively reduces the ester to the alcohol without cleaving the sensitive C4-bromine bond[2].

  • Allow the reaction to naturally warm to room temperature and stir for 1 hour. Verify completion via TLC.

  • Critical Quench: Carefully pour the reaction mixture into 1M HCl (aq). Causality: Quenching with 1M HCl is a self-validating step designed to break down the stable aluminum-alkoxide intermediate. Failing to use an acidic or specialized quench (like the Fieser method) results in a thick, unfilterable aluminum hydroxide emulsion that traps the product and drastically reduces yield[2].

  • Extract with EtOAc (3x), combine the organic layers, dry, and spin-dry in vacuo to yield (4-Bromo-1H-indol-6-yl)methanol (approx. 96% yield)[2].

Caption: Synthetic workflow from 4-bromo-1H-indole-6-carboxylic acid to USP30 inhibitors.

Application in Targeted Therapeutics: USP30 DUB Inhibitors

The most prominent contemporary application of the (4-Bromo-1H-indol-6-yl)methanol scaffold is in the development of inhibitors targeting Ubiquitin-Specific Protease 30 (USP30) [4][5].

Mechanistic Biology of USP30

USP30 is a deubiquitinating enzyme localized to the outer mitochondrial membrane. It functions as a negative regulator of mitophagy by removing ubiquitin chains deposited by the PINK1/Parkin pathway on damaged mitochondria[6][7]. By deubiquitinating these tags, USP30 delays or prevents the autophagic clearance of defective mitochondria. In conditions like Parkinson's Disease, where mitochondrial quality control is compromised, inhibiting USP30 restores mitophagy and promotes neuronal survival[7][8]. Conversely, in oncology, USP30 depletion sensitizes cancer cells to BH3-mimetics (e.g., ABT-737), making it a potent target for combinatorial cancer therapies[6][9].

Indole-Derived Cyanopyrrolidine Inhibitors

To drug USP30, researchers have developed covalent inhibitors featuring a cyanopyrrolidine warhead attached to an elaborated indole core (derived from the 4-bromo-indole scaffold)[4][8].

• The Warhead: The cyanopyrrolidine group forms a reversible covalent bond specifically with the catalytic Cys77 residue in the active site of USP30[6][8].

• The Scaffold: The derivatized indole core extends into the thumb and palm domains of the USP30 enzyme. This precise spatial occupation, enabled by functionalizing the C4 and C6 positions of the indole, dictates the drug's high selectivity profile, preventing off-target inhibition of the >40 other DUBs present in human cells[8][10].

Caption: Mechanism of USP30-mediated mitophagy regulation and targeted covalent inhibition.

Quantitative Data: Profiling USP30 Inhibitors

The integration of the indole scaffold into covalent architectures has yielded significantly superior pharmacokinetic and pharmacodynamic profiles compared to early-generation non-covalent inhibitors. Below is a comparative summary of biochemical properties based on recent structural proteomics and kinetic assays[8][11].

Inhibitor Class	Representative Scaffold	Binding Mechanism	Target Residue	Selectivity Profile (vs other DUBs)	Primary Cellular Effect
Covalent	Indole-Cyanopyrrolidine	Reversible Covalent	Cys77 (Active Site)	Highly Selective (>40 DUBs)	Enhances TOMM20 ubiquitylation; drives mitophagy
Non-Covalent	Benzosulfonamide	Competitive / Allosteric	Near Cys77	Moderate (drops at >200 nM)	Modestly enhances PINK1-dependent pUb
Activity-Based Probes	CNPy-linked Fluorophores	Irreversible Covalent	Cys77	High	Enables intact-cell target engagement tracking

Conclusion

(4-Bromo-1H-indol-6-yl)methanol is far more than a simple chemical reagent; it is a strategic linchpin in the synthesis of next-generation therapeutics. By leveraging the orthogonal reactivity of its C4-bromine and C6-hydroxymethyl groups, drug development professionals can construct highly specific, covalent cyanopyrrolidine inhibitors. These molecules represent the vanguard of treatments for mitochondrial dysfunction, neurodegeneration, and apoptosis-resistant cancers, proving that intelligent scaffold selection is the foundation of successful rational drug design.

References

• Chemicalbridge. "(4-Bromo-1H-indol-6-yl)methanol,2378266-33-0". Chemicalbridge. Available at:[Link]

• Google Patents. "WO2022152229A1 - 一类吗啉衍生物及其制备方法和应用". Google Patents.

• Frontiers. "Spotlight on USP30: structure, function, disease and target inhibition". Frontiers in Cell and Developmental Biology. Available at:[Link]

• Life Science Alliance. "Benchmarking a highly selective USP30 inhibitor for enhancement of mitophagy and pexophagy". Life Science Alliance. Available at:[Link]

• ACS Publications. "Structural Dynamics of the Ubiquitin Specific Protease USP30 in Complex with a Cyanopyrrolidine-Containing Covalent Inhibitor". Journal of Proteome Research. Available at:[Link]

• bioRxiv. "Structural Dynamics of the Ubiquitin Specific Protease USP30 in Complex with a Cyanopyrrolidine-Containing Covalent Inhibitor". bioRxiv. Available at:[Link]

• MDPI. "Atypical Ubiquitination and Parkinson's Disease". International Journal of Molecular Sciences. Available at:[Link]

• Google Patents. "US11319287B2 - Cyanopyrrolidines as dub inhibitors for the treatment of cancer". Google Patents.

• European Patent Office. "CYANOPYRROLIDINES AS DUB INHIBITORS FOR THE TREATMENT OF CANCER - EP 3322702 B1". Googleapis. Available at:[Link]

Sources

• 1. (4-Bromo-1H-indol-6-yl)methanol,2378266-33-0-Chemicalbridge-Chemicalbridge [chemicalbridge.co.uk]
• 2. WO2022152229A1 - 一类吗啉衍生物及其制备方法和应用 - Google Patents [patents.google.com]
• 3. Methyl 4-bromo-1H-indole-6-carboxylate|CAS 882679-96-1 [benchchem.com]
• 4. US11319287B2 - Cyanopyrrolidines as dub inhibitors for the treatment of cancer - Google Patents [patents.google.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. Frontiers | Spotlight on USP30: structure, function, disease and target inhibition [frontiersin.org]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. WO2017009650A1 - Cyanopyrrolidines as dub inhibitors for the treatment of cancer - Google Patents [patents.google.com]
• 10. biorxiv.org [biorxiv.org]
• 11. Benchmarking a highly selective USP30 inhibitor for enhancement of mitophagy and pexophagy | Life Science Alliance [life-science-alliance.org]

Thermodynamic Stability and Reactivity Profiling of (4-Bromo-1H-indol-6-yl)methanol: A Technical Guide for Drug Development

The thermodynamic stability of heterocyclic building blocks is a non-negotiable parameter in modern pharmaceutical development. (4-Bromo-1H-indol-6-yl)methanol (CAS: 2378266-33-0) represents a highly functionalized, yet thermodynamically delicate scaffold[1]. As a Senior Application Scientist, I approach this molecule not just as a static chemical structure, but as a dynamic system of competing electronic effects.

This whitepaper deconstructs the physical organic chemistry governing the stability of (4-Bromo-1H-indol-6-yl)methanol and provides field-proven, self-validating protocols for its evaluation.

Thermodynamic Drivers of Stability and Degradation

To predict how this molecule behaves under stress, we must isolate its three primary structural motifs and analyze their individual and synergistic thermodynamic vulnerabilities.

1.1. The Indole Core: A High-HOMO Vulnerability

The planar indole skeleton is characterized by high π-electron density, which significantly elevates its Highest Occupied Molecular Orbital (HOMO) energy[2]. Thermodynamically, this makes the indole core highly susceptible to single-electron transfer (SET) oxidation. Electrochemical studies on indolic compounds demonstrate that oxidation is typically a multi-step process. It initiates at the electron-rich C2 or C3 positions of the pyrrole ring, ultimately leading to irreversible ring cleavage or hydroxylation[3].

1.2. The 6-Hydroxymethyl Group: The Carbocation Sink

The most critical thermodynamic vulnerability of (4-Bromo-1H-indol-6-yl)methanol lies in its 6-hydroxymethyl substituent. While primary alcohols are generally stable, the indolyl-methyl position behaves similarly to a highly activated benzylic alcohol.

In acidic media, protonation of the hydroxyl group lowers the activation energy for dehydration. The loss of water is thermodynamically driven by the formation of a highly resonance-stabilized indolyl-methyl carbenium ion[4]. Unlike simple benzylic systems, this intermediate is profoundly stabilized by the indole nitrogen: the nitrogen lone pair (N1) can delocalize through the C7a–C7–C6 conjugated system, forming an extended iminium-like thermodynamic sink. Once formed, this electrophilic carbocation rapidly undergoes self-condensation with unreacted indole monomers, irreversibly generating di-indolylmethane derivatives and complex polymeric precipitates[5].

1.3. The 4-Bromo Substituent: Dual-Edged Reactivity

The insertion of a bromine atom at the C4 position introduces competing electronic and steric effects. From a stability standpoint, the inductive electron-withdrawing nature (-I effect) of the halogen slightly depresses the overall HOMO energy of the ring system, offering a marginal thermodynamic shield against autoxidation compared to unsubstituted 1H-indole. However, the carbon-halogen bond introduces a specific vulnerability. The C-Br bond dissociation energy (BDE) dictates its thermal and photolytic limits; under UV irradiation or in the presence of transition metals, this bond can undergo homolytic cleavage or reversible oxidative addition[6].

Fig 1: Thermodynamic degradation pathways of (4-Bromo-1H-indol-6-yl)methanol.

Quantitative Thermodynamic Profiling

To translate these mechanistic principles into actionable drug development data, the following table summarizes the estimated thermodynamic parameters and their structural drivers.

Thermodynamic Parameter	Estimated Value / Behavior	Structural Driver
HOMO Energy Level	High (Electron-rich)	Extended π-conjugation of the planar indole core[2].
C-Br Bond Dissociation Energy	~80-85 kcal/mol	Standard aryl-halide bond strength; susceptible to UV homolysis[6].
6-Hydroxyl pKa	~15-16	Primary benzylic-type alcohol.
Pyrrole NH pKa	~16.5	Weak acid; deprotonation requires strong base (e.g., NaH).
Acid-Catalyzed Dehydration (ΔG)	Highly Favorable (ΔG < 0)	Formation of resonance-stabilized indolyl-methyl carbocation via N1→C7a→C7→C6 delocalization[4].

Self-Validating Experimental Protocols

Standard forced degradation protocols often fail for hydroxymethylindoles due to secondary on-column reactions during analysis. The following workflow is designed as a self-validating system —ensuring the analytical method itself does not contribute to the degradation it seeks to measure.

Protocol: Kinetic Stability Profiling

Objective: To quantify degradation kinetics without analytical artifact generation.

• Step 1: Stock Preparation. Dissolve the compound in anhydrous, LC-MS grade Acetonitrile (MeCN) to a concentration of 1.0 mg/mL.

  • Causality: MeCN prevents premature solvolysis or hydrogen-bonding-induced auto-catalysis that frequently occurs in protic solvents like methanol.

• Step 2: Stress Application. Aliquot 100 µL of stock into amber HPLC vials. Add 900 µL of stress media (e.g., 0.1 M HCl for acid stress, 3% H₂O₂ for oxidative stress). Incubate at 40°C.

  • Causality: Amber vials prevent concurrent photolytic cleavage of the C-Br bond, isolating the chemical thermodynamic variables from light-induced homolysis.

• Step 3: Active Quenching (Critical Step). At predefined time points (1h, 4h, 24h), extract 100 µL of the stressed sample and immediately neutralize. For acid stress, quench with 0.1 M Ammonium Acetate buffer (pH 7.0). For oxidative stress, quench with 10 mM Sodium Thiosulfate.

  • Causality: Failure to actively quench allows the reaction to proceed inside the autosampler. Thiosulfate reduces residual peroxides, preventing artifactual oxidation of the indole C2/C3 positions prior to injection.

• Step 4: UHPLC-PDA-MS Analysis. Inject onto a C18 column using a neutral mobile phase (Water/MeCN with 10 mM Ammonium Acetate, pH 6.8).

  • Causality: Standard LC-MS mobile phases rely on 0.1% Formic Acid. Exposing the highly activated 6-hydroxymethyl group to acidic mobile phases at high pressures induces on-column dehydration, artificially inflating the degradation rate and invalidating the thermodynamic data.

• Step 5: Data Synthesis. Plot ln(Area) vs. Time to extract the pseudo-first-order rate constant ( k ), and utilize the Arrhenius equation to predict long-term shelf stability.

Fig 2: Self-validating experimental workflow for kinetic stability profiling.

References

• Title: (4-Bromo-1H-indol-6-yl)
• Source: nih.
• Source: researchgate.
• Source: researchgate.
• Source: researchgate.
• Source: scholaris.

Sources

• 1. (4-Bromo-1H-indol-6-yl)methanol,2378266-33-0-Chemicalbridge-Chemicalbridge [chemicalbridge.co.uk]
• 2. Marine Indole Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. utoronto.scholaris.ca [utoronto.scholaris.ca]

Protocols & Analytical Methods

Preparation of 4-Bromo-6-hydroxymethylindole: An Application Note and Synthetic Protocol

Abstract

This document provides a comprehensive guide for the synthesis of 4-bromo-6-hydroxymethylindole, a valuable heterocyclic building block for pharmaceutical research and drug development. The protocol details a robust and scientifically grounded synthetic strategy starting from the commercially available precursor, 4-bromo-6-methyl-1H-indole. The core of this synthesis is the selective benzylic oxidation of the C-6 methyl group. This guide is intended for researchers, medicinal chemists, and process development scientists, offering in-depth procedural details, an analysis of the chemical principles, safety protocols, and characterization guidelines.

Introduction and Strategic Overview

Substituted indoles are privileged scaffolds in medicinal chemistry, forming the core structure of numerous natural products and synthetic drugs. The introduction of functional groups at specific positions of the indole ring is a key strategy for modulating biological activity. 4-bromo-6-hydroxymethylindole is a particularly useful intermediate, combining a halogenated site (C-4) suitable for cross-coupling reactions with a primary alcohol (C-6) that allows for a variety of subsequent chemical transformations, such as etherification, esterification, or oxidation to an aldehyde or carboxylic acid.

The primary challenge in this transformation is to achieve selective oxidation of the methyl group without affecting the electron-rich indole core, which is itself susceptible to oxidation, or the C-Br bond. To address this, we will focus on a well-established method for benzylic oxidation: the use of selenium dioxide (SeO₂).

Proposed Synthetic Pathway

The synthesis is designed as a two-step process to enhance selectivity and yield. First, the indole nitrogen is protected to reduce the nucleophilicity of the pyrrole ring and prevent unwanted side reactions. Following protection, the methyl group is oxidized using selenium dioxide. Finally, the protecting group is removed to yield the target compound.

Oxidation of (4-Bromo-1H-indol-6-YL)methanol to aldehyde

An Application Guide for the Selective Oxidation of (4-Bromo-1H-indol-6-YL)methanol to 4-Bromo-1H-indole-6-carbaldehyde

Abstract

This comprehensive guide details the strategic considerations and practical protocols for the selective oxidation of (4-Bromo-1H-indol-6-YL)methanol to its corresponding aldehyde, 4-Bromo-1H-indole-6-carbaldehyde. This transformation is a critical step in the synthesis of various biologically active compounds and pharmaceutical intermediates. The indole nucleus is sensitive to many oxidizing conditions, necessitating the use of mild and selective reagents. This document evaluates several leading oxidation methods, providing detailed, field-tested protocols for Dess-Martin Periodinane (DMP), Manganese Dioxide (MnO₂), and Parikh-Doering oxidations. Emphasis is placed on the rationale behind procedural choices, reaction monitoring, product purification, and troubleshooting, ensuring a reliable and reproducible outcome for researchers in organic synthesis and drug development.

Introduction: The Challenge of Indole-Methanol Oxidation

The 4-Bromo-1H-indole-6-carbaldehyde scaffold is a valuable building block in medicinal chemistry. Its synthesis via the oxidation of the corresponding alcohol presents a common yet nuanced challenge. The core difficulty lies in the inherent reactivity of the indole ring system, which is electron-rich and susceptible to undesired side reactions under harsh oxidative, acidic, or basic conditions. Furthermore, the aldehyde product itself can be prone to over-oxidation to the carboxylic acid.[1]

A successful protocol, therefore, must meet the following criteria:

• High Selectivity: The oxidant must preferentially react with the primary alcohol over the indole ring.

• Mild Conditions: The reaction should proceed at or near neutral pH and at moderate temperatures to prevent degradation of the starting material and product.

• High Yield & Purity: The method should provide the desired aldehyde in good yield with minimal formation of byproducts to simplify purification.

This guide provides the necessary theoretical grounding and practical steps to navigate these challenges effectively.

Strategic Selection of the Oxidant

The choice of oxidant is the most critical parameter for this transformation. While numerous methods exist for oxidizing primary alcohols, only a subset is suitable for sensitive substrates like indoles. We will consider three of the most reliable methods.

Oxidation Method	Key Reagents	Typical Conditions	Advantages	Disadvantages
Dess-Martin Periodinane (DMP)	Dess-Martin Periodinane	CH₂Cl₂, Room Temp	Excellent for sensitive groups, neutral pH, short reaction times, high yields.[2][3]	Reagent is expensive and potentially explosive under shock or heat.[2]
Manganese Dioxide (MnO₂)	Activated MnO₂	CH₂Cl₂ or Acetone, Reflux	Highly selective for benzylic/allylic alcohols, heterogeneous (easy workup), inexpensive.[4][5]	Requires a large excess of reagent, activation state of MnO₂ can be variable.
Parikh-Doering	SO₃•Pyridine, DMSO, Et₃N	CH₂Cl₂, 0 °C to Room Temp	Avoids cryogenic temperatures required for Swern oxidation, mild conditions.[6]	Can require a large excess of reagents for high conversion.[6]

dot

Caption: General experimental workflow for the synthesis of 4-Bromo-1H-indole-6-carbaldehyde.

The Indole N-H: To Protect or Not to Protect?

The indole N-H proton is weakly acidic and can sometimes interfere with basic reagents or metal-catalyzed reactions. For the methods selected in this guide (DMP, MnO₂, Parikh-Doering), protection of the indole nitrogen is generally not required. These methods are compatible with the free N-H group.[7]

However, if downstream synthetic steps require a protected indole, common protecting groups include tosyl (Ts), Boc, or SEM.[8][9][10] The decision to protect should be based on the overall synthetic strategy, as it adds two steps (protection and deprotection) to the sequence. The protocols below assume an unprotected indole starting material.

Detailed Experimental Protocols

Safety First: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

Protocol 1: Dess-Martin Periodinane (DMP) Oxidation

This method is often the first choice due to its reliability, mildness, and high yield.[2]

Materials:

• (4-Bromo-1H-indol-6-YL)methanol

• Dess-Martin Periodinane (DMP)

• Dichloromethane (DCM, anhydrous)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure (1.0 mmol scale):

• To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add (4-Bromo-1H-indol-6-YL)methanol (226 mg, 1.0 mmol).

• Dissolve the alcohol in 10 mL of anhydrous dichloromethane (DCM).

• To the stirred solution at room temperature, add Dess-Martin Periodinane (468 mg, 1.1 mmol, 1.1 equiv) in one portion. A slight increase in temperature may be observed.

• Stir the reaction mixture at room temperature and monitor its progress by Thin-Layer Chromatography (TLC) (e.g., using 3:1 Hexane:Ethyl Acetate). The reaction is typically complete within 1-3 hours.

• Upon completion, quench the reaction by adding 10 mL of a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃.

• Stir vigorously for 15-20 minutes until the organic layer becomes clear.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer twice with DCM (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude solid by flash column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient to afford the pure aldehyde.[1]

dot

Caption: Simplified mechanism of the Dess-Martin Oxidation.[2]

Protocol 2: Activated Manganese Dioxide (MnO₂) Oxidation

This heterogeneous oxidation is ideal for benzylic-type alcohols and offers a very simple workup. The quality of the MnO₂ is crucial for success.

Materials:

• (4-Bromo-1H-indol-6-YL)methanol

• Activated Manganese Dioxide (MnO₂)

• Dichloromethane (DCM) or Acetone

• Celite® or a sintered glass funnel

Procedure (1.0 mmol scale):

• To a round-bottom flask, add (4-Bromo-1H-indol-6-YL)methanol (226 mg, 1.0 mmol).

• Add 15 mL of DCM.

• To the stirred suspension, add activated MnO₂ (1.3 g, 15 mmol, 15 equiv). A large excess is typically required.[11]

• Heat the mixture to a gentle reflux (approx. 40 °C).

• Monitor the reaction by TLC. The reaction time can vary significantly (4-24 hours) depending on the activity of the MnO₂. If the reaction is sluggish, more MnO₂ can be added.

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture through a pad of Celite® in a sintered glass funnel to remove the MnO₂.

• Wash the Celite® pad thoroughly with additional DCM or ethyl acetate (3 x 15 mL) to recover all the product.

• Combine the filtrates and concentrate under reduced pressure.

• The crude product is often of high purity, but can be further purified by column chromatography as described in Protocol 1 if necessary.

Protocol 3: Parikh-Doering Oxidation

This activated DMSO oxidation is an excellent alternative to the Swern oxidation, as it does not require cryogenic temperatures.[6][12]

Materials:

• (4-Bromo-1H-indol-6-YL)methanol

• Sulfur trioxide pyridine complex (SO₃•Py)

• Dimethyl sulfoxide (DMSO, anhydrous)

• Triethylamine (Et₃N)

• Dichloromethane (DCM, anhydrous)

• Water

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure (1.0 mmol scale):

• To a flame-dried round-bottom flask under an inert atmosphere, add (4-Bromo-1H-indol-6-YL)methanol (226 mg, 1.0 mmol).

• Dissolve the alcohol in 5 mL of anhydrous DCM and 2 mL of anhydrous DMSO.

• Cool the flask to 0 °C in an ice bath.

• Add triethylamine (0.7 mL, 5.0 mmol, 5.0 equiv).

• In a separate flask, dissolve SO₃•Pyridine complex (477 mg, 3.0 mmol, 3.0 equiv) in 5 mL of anhydrous DMSO and add this solution dropwise to the reaction mixture at 0 °C.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

• Stir for 2-4 hours, monitoring by TLC.

• Quench the reaction by adding 15 mL of water.

• Transfer to a separatory funnel and extract with DCM (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄, filter, and concentrate.

• Purify by flash column chromatography as described in Protocol 1.

Reaction Monitoring, Purification, and Characterization

A. Thin-Layer Chromatography (TLC)

• Stationary Phase: Silica gel 60 F₂₅₄

• Mobile Phase: A good starting point is 30-50% Ethyl Acetate in Hexane.[1] The product aldehyde should be less polar (higher Rf) than the starting alcohol.

• Visualization: UV light (254 nm). The indole ring is an excellent chromophore.

B. Purification: Flash Column Chromatography

• Stationary Phase: Silica gel (230-400 mesh). A common rule of thumb is to use a 50:1 to 100:1 weight ratio of silica to crude product.[1]

• Eluent: A gradient of ethyl acetate in hexane is typically effective. Start with a low polarity (e.g., 10% EtOAc) and gradually increase it. The product will elute after any non-polar impurities and before the unreacted starting alcohol.

• Note on Stability: Indole aldehydes can be sensitive to prolonged exposure to the slightly acidic silica gel.[1] It is advisable to perform the chromatography efficiently and not let the product sit on the column for an extended period.

C. Characterization of 4-Bromo-1H-indole-6-carbaldehyde

• Appearance: Typically a yellow to brown crystalline powder.[13]

• ¹H NMR: Expect a singlet for the aldehyde proton (~10 ppm), a singlet for the indole N-H proton (broad, >8 ppm), and distinct aromatic protons.

• ¹³C NMR: Expect the aldehyde carbonyl carbon signal around 185-195 ppm.

• Mass Spectrometry (MS): Calculate the expected exact mass and look for the [M+H]⁺ or [M]⁺• ion with the characteristic isotopic pattern for one bromine atom. (Expected M.W. ~224.06 g/mol ).[14]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Incomplete Reaction	Insufficient oxidant; Low quality/deactivated reagent (esp. MnO₂); Insufficient reaction time.	Add more oxidant in portions; Use freshly opened/stored DMP or newly activated MnO₂; Increase reaction time.
Low Yield	Product degradation on silica gel; Inefficient extraction during workup; Over-oxidation.	Neutralize the silica with Et₃N in the eluent (1%); Perform extractions with ethyl acetate instead of DCM; Ensure mild conditions are maintained.
Multiple Spots on TLC	Side reactions on the indole ring; Dimerization; Over-oxidation to carboxylic acid.	Ensure reaction is run under inert atmosphere; Use a milder oxidant; Wash crude product with NaHCO₃ solution to remove acidic impurities.[1]
Product Streaking on Column	Sample overload; Strong interaction with silica.	Reduce the amount of crude material loaded; Add 0.5-1% triethylamine to the eluent system to improve peak shape.[1]

Conclusion

The successful oxidation of (4-Bromo-1H-indol-6-YL)methanol to 4-Bromo-1H-indole-6-carbaldehyde is readily achievable through the careful selection of a mild and selective oxidizing agent. The Dess-Martin Periodinane, activated Manganese Dioxide, and Parikh-Doering methods all represent robust and reliable choices that avoid degradation of the sensitive indole core. By following the detailed protocols and troubleshooting advice provided in this guide, researchers can confidently and efficiently synthesize this key chemical intermediate, facilitating further progress in drug discovery and development.

References

• ResearchGate. A New Protecting-Group Strategy for Indoles | Request PDF. Available from: [Link]

• Semantic Scholar. Protecting groups for the pyrrole and indole nitrogen atom. The [2-(trimethylsilyl)ethoxy]methyl moiety. Lithiation of 1-[[2-(trimethylsilyl)ethoxy]methyl]pyrrole. Available from: [Link]

• gChem. Swern Oxidation. Available from: [Link]

• Wikipedia. Parikh–Doering oxidation. Available from: [Link]

• Organic Chemistry Portal. TEMPO, 2,2,6,6-Tetramethylpiperidinyloxy. Available from: [Link]

• Royal Society of Chemistry. Aerobic oxidation catalysis with stable radicals. Available from: [Link]

• Wikipedia. Dess–Martin periodinane. Available from: [Link]

• Wiley Online Library. Selective Iron Catalyzed Synthesis of N‐Alkylated Indolines and Indoles. Available from: [Link]

• ResearchGate. What's the best way to protect the NH group in Heterocyclic Compounds?. Available from: [Link]

• Wikipedia. Swern oxidation. Available from: [Link]

• Chemistry Steps. Swern Oxidation. Available from: [Link]

• Tojo, G., & Fernández, M. (2006). Oxidation of Alcohols to Aldehydes and Ketones. Springer Science & Business Media.

• ResearchGate. (PDF) Indoline Dehydrogenation. Available from: [Link]

• MDPI. An Operationally Simple Approach to Indole Derivatives from 2-Alkenylanilines Utilizing an Oxidation–Intramolecular Cyclization–Elimination Sequence. Available from: [Link]

• Master Organic Chemistry. Swern Oxidation of Alcohols To Aldehydes and Ketones. Available from: [Link]

• National Center for Biotechnology Information. A unified strategy to reverse-prenylated indole alkaloids: total syntheses of preparaherquamide, premalbrancheamide, and (+)-VM-55599. Available from: [Link]

• Sigma-Aldrich. Dess–Martin Periodinane. Available from: [Link]

• Beilstein Journals. Experimental procedures, characterization data for all compounds and copies of NMR spectra. Available from: [Link]

• YouTube. Parikh-Doering oxidation. Available from: [Link]

• Organic Chemistry Portal. Dess-Martin Oxidation. Available from: [Link]

• PubMed. Factors Affecting the Stability of Fluorescent Isoindoles Derived From Reaction of O-Phthalaldehyde and Hydroxyalkylthiols With Primary Amines. Available from: [Link]

• Chemistry Steps. Dess–Martin periodinane (DMP) oxidation. Available from: [Link]

• Royal Society of Chemistry. Oxidation chemistry of indole-3-methanol. Available from: [Link]

• SynArchive. Protection of Indole by Aminal. Available from: [Link]

• Organic Syntheses. Organic Syntheses Procedure. Available from: [Link]

• ACS Publications. The Relative Stability of Indole Isomers Is a Consequence of the Glidewell-Lloyd Rule. Available from: [Link]

• ACS Publications. Tandem Oxidation Processes Using Manganese Dioxide: Discovery, Applications, and Current Studies. Available from: [Link]

• Beilstein Journals. Green and sustainable approaches for the Friedel–Crafts reaction between aldehydes and indoles. Available from: [Link]

• ResearchGate. Indole Aldehydes and Ketones. Available from: [Link]

• ResearchGate. How can synthesis 4-bromo indole and 4-methyl indole?. Available from: [Link]

• SynArchive. Parikh-Doering Oxidation. Available from: [Link]

• ResearchGate. Solvent free oxidation of alcohols with manganese dioxide. Available from: [Link]

• Royal Society of Chemistry. Supporting information Cu(II)- or Co(II)-Catalyzed C(SP3)-H Oxidation of N,N-Dimethylaminoethanol: Facile Synthesis of Methylene-Bridged Biindoles and 3-Formylindoles Selectively. Available from: [Link]

• Organic Chemistry Portal. Manganese(IV) oxide. Available from: [Link]

• National Center for Biotechnology Information. Copper(I)/TEMPO Catalyzed Aerobic Oxidation of Primary Alcohols to Aldehydes with Ambient Air. Available from: [Link]

• National Center for Biotechnology Information. Synthesis of the Indole-Based Inhibitors of Bacterial Cystathionine γ-Lyase NL1-NL3. Available from: [Link]

• PubMed. Understanding the role of manganese dioxide in the oxidation of phenolic compounds by aqueous permanganate. Available from: [Link]

• Chem-Impex. 6-Bromo-1H-indole-3-carbaldehyde. Available from: [Link]

• Organic Syntheses. Synthesis of Deuterated 1H-Indole-3-carboxaldehyde via Catalytic Vilsmeier-Haack Reaction. Available from: [Link]

• PubChem. 4-Bromoindole. Available from: [Link]

• PubMed. Indole-6-Carboxaldehyde Isolated from Sargassum thunbergii (Mertens) Kuntze Prevents Oxidative Stress-Induced Cellular Damage in V79-4 Chinese Hamster Lung Fibroblasts through the Activation of the Nrf2/HO-1 Signaling Pathway. Available from: [Link]

• ResearchGate. Synthesis, growth and characterization of 4-bromo-4 ' chloro benzylidene aniline-A third order non linear optical material. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Dess–Martin periodinane - Wikipedia [en.wikipedia.org]
• 3. Dess–Martin Periodinane [sigmaaldrich.cn]
• 4. researchgate.net [researchgate.net]
• 5. Manganese(IV) oxide [organic-chemistry.org]
• 6. Parikh–Doering oxidation - Wikipedia [en.wikipedia.org]
• 7. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]
• 8. researchgate.net [researchgate.net]
• 9. semanticscholar.org [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. m.youtube.com [m.youtube.com]
• 13. Indole-6-carboxaldehyde CAS#: 1196-70-9 [m.chemicalbook.com]
• 14. chemimpex.com [chemimpex.com]

Application Notes and Protocols for the Strategic Functionalization of the C4 Position in (4-Bromo-1H-indol-6-YL)methanol

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The indole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous natural products and synthetic pharmaceuticals. Specifically, functionalization at the C4 position of the indole ring offers a unique vector for modulating biological activity and exploring novel chemical space. This guide provides a comprehensive technical overview and detailed protocols for the strategic diversification of (4-Bromo-1H-indol-6-YL)methanol, a versatile building block for the synthesis of C4-substituted indole derivatives. We will delve into palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig aminations, providing not just the "how" but also the "why" behind crucial experimental steps. This document is designed to empower researchers to confidently and efficiently synthesize novel indole-based compounds for drug discovery and development programs.

Introduction: The Significance of C4-Functionalized Indoles

The indole nucleus is a privileged structure in drug discovery, with derivatives exhibiting a wide array of pharmacological activities. While much of the synthetic focus has been on the more reactive C2 and C3 positions of the pyrrole ring, the functionalization of the benzene portion, particularly at the C4 position, has emerged as a critical strategy for generating novel molecular architectures with unique biological profiles.[1] C4-substituted indoles are found in a range of bioactive molecules and are key intermediates in the synthesis of complex natural products.[2]

(4-Bromo-1H-indol-6-YL)methanol is a particularly attractive starting material. The bromine atom at the C4 position serves as a versatile handle for a variety of transition metal-catalyzed cross-coupling reactions, enabling the introduction of aryl, alkynyl, and amino moieties. The methanol group at the C6 position provides an additional site for modification or can influence the overall physicochemical properties of the final compound. This guide will provide a systematic approach to unlocking the synthetic potential of this valuable intermediate.

Synthesis of the Starting Material: (4-Bromo-1H-indol-6-YL)methanol

A reliable supply of the starting material is paramount. A plausible and efficient synthesis of (4-Bromo-1H-indol-6-YL)methanol can be envisioned through a two-step sequence starting from a suitable bromo-nitro-toluene precursor, followed by indole formation and subsequent functional group manipulation. A key intermediate in this proposed route is 4-bromo-6-formyl-1H-indole.

Conceptual Synthetic Workflow:

Caption: Proposed synthetic pathway to the target starting material.

Protocol 1: Synthesis of 4-Bromo-6-formyl-1H-indole

The Leimgruber-Batcho indole synthesis is a versatile method for constructing the indole ring from o-nitrotoluenes. This approach can be adapted to synthesize the key intermediate, 4-bromo-6-formyl-1H-indole.

Protocol 2: Reduction to (4-Bromo-1H-indol-6-YL)methanol

A straightforward reduction of the aldehyde functionality yields the desired starting material.

Step-by-Step Procedure:

• Dissolution: Dissolve 4-bromo-6-formyl-1H-indole (1.0 eq) in a suitable solvent system such as a mixture of tetrahydrofuran (THF) and methanol (MeOH) (e.g., 4:1 v/v).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of Reducing Agent: Add sodium borohydride (NaBH₄) (1.5 eq) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-2 hours).

• Quenching: Carefully quench the reaction by the slow addition of water at 0 °C.

• Work-up: Concentrate the reaction mixture under reduced pressure to remove the organic solvents. Extract the aqueous residue with ethyl acetate (3 x). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford (4-Bromo-1H-indol-6-YL)methanol as a solid.

N-Protection: A Critical Prerequisite for Successful Cross-Coupling

The acidic N-H proton of the indole ring can interfere with many transition metal-catalyzed reactions by reacting with the organometallic reagents or the base. Therefore, protection of the indole nitrogen is often a crucial step to ensure high yields and clean reactions.[3] Two commonly employed and effective protecting groups are the tert-butyloxycarbonyl (Boc) and the 2-(trimethylsilyl)ethoxymethyl (SEM) groups.

Workflow for N-Protection and Subsequent Deprotection:

Caption: General workflow illustrating the importance of N-protection.

Protocol 3: N-Boc Protection

• Dissolution: Dissolve (4-Bromo-1H-indol-6-YL)methanol (1.0 eq) in anhydrous THF.

• Addition of Reagents: Add di-tert-butyl dicarbonate (Boc₂O) (1.2 eq) and a catalytic amount of 4-(dimethylamino)pyridine (DMAP) (0.1 eq).

• Reaction: Stir the reaction mixture at room temperature overnight.

• Work-up: Concentrate the reaction mixture in vacuo. Dissolve the residue in ethyl acetate and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) and brine. Dry the organic layer over Na₂SO₄ and concentrate to give the N-Boc protected product, which can often be used in the next step without further purification.

Protocol 4: N-SEM Protection

• Base Treatment: To a solution of (4-Bromo-1H-indol-6-YL)methanol (1.0 eq) in anhydrous dimethylformamide (DMF) at 0 °C, add sodium hydride (NaH) (60% dispersion in mineral oil, 1.2 eq) portion-wise.

• Stirring: Allow the mixture to stir at room temperature for 30 minutes.

• Addition of SEM-Cl: Cool the reaction mixture back to 0 °C and add 2-(trimethylsilyl)ethoxymethyl chloride (SEM-Cl) (1.1 eq) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Work-up: Quench the reaction by the slow addition of water. Extract with ethyl acetate, wash the combined organic layers with water and brine, dry over Na₂SO₄, and concentrate. Purify by flash chromatography to obtain the N-SEM protected indole.[4]

Palladium-Catalyzed C4-Functionalization Protocols

With the N-protected (4-Bromo-1H-indol-6-YL)methanol in hand, a variety of powerful palladium-catalyzed cross-coupling reactions can be employed to introduce diverse functionalities at the C4 position.

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura reaction is a robust and widely used method for the formation of C-C bonds, particularly for creating biaryl structures.[5]

Catalytic Cycle of the Suzuki-Miyaura Reaction:

Caption: Simplified catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Protocol 5: Suzuki-Miyaura Coupling with Arylboronic Acids

• Reaction Setup: In a reaction vessel, combine the N-protected (4-Bromo-1H-indol-6-YL)methanol (1.0 eq), the desired arylboronic acid (1.2-1.5 eq), a palladium catalyst such as Pd(PPh₃)₄ (3-5 mol%), and a base like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (2.0-3.0 eq).

• Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent and water (e.g., 1,4-dioxane/water 4:1).

• Inert Atmosphere: Purge the vessel with an inert gas (argon or nitrogen) for 10-15 minutes.

• Heating: Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed as monitored by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature, dilute with water, and extract with ethyl acetate. Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify the crude product by flash chromatography.

Catalyst/Ligand System	Base	Solvent	Temperature (°C)	Typical Yield Range
Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	90	70-90%
Pd(dppf)Cl₂	Cs₂CO₃	Toluene/H₂O	100	75-95%
XPhos Pd G3	K₃PO₄	t-BuOH/H₂O	80	80-98%

Sonogashira Coupling: C-C Bond Formation with Alkynes

The Sonogashira reaction is a highly efficient method for coupling terminal alkynes with aryl halides, providing access to valuable arylalkyne structures.[6][7]

Protocol 6: Sonogashira Coupling with Terminal Alkynes

• Reaction Setup: To a solution of the N-protected (4-Bromo-1H-indol-6-YL)methanol (1.0 eq) and the terminal alkyne (1.2-1.5 eq) in a suitable solvent like THF or DMF, add a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%), a copper(I) co-catalyst (e.g., CuI, 5-10 mol%), and a base such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA).

• Inert Atmosphere: Deoxygenate the reaction mixture by bubbling with argon or nitrogen for 15-20 minutes.

• Reaction: Stir the reaction at room temperature or with gentle heating (40-60 °C) until completion.

• Work-up: Dilute the reaction mixture with ethyl acetate and wash with a saturated aqueous solution of ammonium chloride (NH₄Cl) and brine. Dry the organic layer and concentrate.

• Purification: Purify the product by flash chromatography.

Palladium Catalyst	Copper Co-catalyst	Base	Solvent	Temperature (°C)	Typical Yield Range
Pd(PPh₃)₂Cl₂	CuI	Et₃N	THF	RT to 50	65-85%
Pd(OAc)₂/PPh₃	CuI	DIPEA	DMF	RT to 60	70-90%

Buchwald-Hartwig Amination: C-N Bond Formation

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds, allowing for the synthesis of a wide range of arylamines.[8][9]

Protocol 7: Buchwald-Hartwig Amination with Primary or Secondary Amines

• Reaction Setup: In a glovebox or under an inert atmosphere, combine the N-protected (4-Bromo-1H-indol-6-YL)methanol (1.0 eq), the desired amine (1.2-1.5 eq), a palladium pre-catalyst (e.g., XPhos Pd G3, RuPhos Pd G3, 2-5 mol%), the corresponding ligand if not using a pre-catalyst, and a strong base such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) (1.5-2.0 eq).[10]

• Solvent Addition: Add an anhydrous, degassed solvent such as toluene or 1,4-dioxane.

• Heating: Seal the reaction vessel and heat to 80-110 °C. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature, quench with a saturated aqueous solution of NH₄Cl, and extract with an organic solvent. Wash, dry, and concentrate the organic phase.

• Purification: Purify the crude product by flash chromatography.

Catalyst/Ligand System	Base	Solvent	Temperature (°C)	Typical Yield Range
XPhos Pd G3	NaOtBu	Toluene	100	70-95%
RuPhos Pd G3	LHMDS	Dioxane	90	65-90%

Deprotection of the Indole Nitrogen

The final step in the synthesis of the target C4-functionalized indoles is the removal of the N-protecting group. The choice of deprotection method depends on the protecting group used and the stability of the functional groups in the molecule.

Protocol 8: N-Boc Deprotection

• Acidic Conditions: A common and effective method is treatment with trifluoroacetic acid (TFA) in dichloromethane (DCM) at room temperature.[3] For more sensitive substrates, milder acidic conditions such as 4M HCl in dioxane can be employed.

• Thermolytic Conditions: For recalcitrant cases, refluxing in fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) or hexafluoroisopropanol (HFIP), with or without microwave assistance, can be highly effective.[11]

Protocol 9: N-SEM Deprotection

The SEM group is typically removed under fluoride-mediated or acidic conditions.

• Fluoride-Mediated: Treatment with tetrabutylammonium fluoride (TBAF) in THF at room temperature or with gentle heating is a standard procedure.[3][4]

• Acidic Conditions: Strong acids such as TFA or HCl can also cleave the SEM group, although this may be less selective if other acid-labile groups are present.

Results and Discussion: Characterization of C4-Functionalized Indoles

Successful synthesis of the target compounds should be confirmed by standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural elucidation. In the ¹H NMR spectrum of a C4-arylated indole, one would expect to see characteristic signals for the newly introduced aryl group, along with shifts in the signals of the indole protons, particularly H5 and H7. Similarly, in the ¹³C NMR spectrum, new aromatic carbon signals will be present, and the signal for C4 of the indole will be shifted downfield.[12][13][14]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is crucial for confirming the molecular formula of the synthesized compounds.[15][16] The mass spectrum will show the molecular ion peak corresponding to the expected mass of the product.

Conclusion

The strategic functionalization of the C4 position of (4-Bromo-1H-indol-6-YL)methanol provides a powerful platform for the generation of diverse and novel indole derivatives. The palladium-catalyzed cross-coupling reactions detailed in this guide—Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig—offer reliable and versatile methods for introducing a wide range of substituents. By carefully considering the choice of protecting group and optimizing the reaction conditions, researchers can efficiently access libraries of C4-functionalized indoles for screening in drug discovery programs and for the synthesis of complex molecular targets.

References

• Spectral Assignments and Reference Data. (2005). Magnetic Resonance in Chemistry. [Link]

• Choy, J., Jaime-Figueroa, S., Jiang, L., & Wagner, P. (2010). Novel Practical Deprotection of N-Boc Compounds Using Fluorinated Alcohols. Synthetic Communications. [Link]

• Synthesis of 4-functionalized-1H-indoles from 2,3-dihalophenols. Tetrahedron. [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. (2020). RSC Advances. [Link]

• Pete, B., Szöllősy, Á., & Szokol, B. (2006). A Facile Synthesis of 4-, 6- and 7-Formyl-1H-indole-2-carboxylates: The CH2SO3H Functionality as a Masked Formyl Group. Journal of Heterocyclic Chemistry. [Link]

• Buchwald–Hartwig amination. Wikipedia. [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. (2020). RSC Advances. [Link]

• Đud, M., & Margetić, D. (2017). Solvent-Free Mechanochemical Deprotection of N-Boc Group. International Journal of Organic Chemistry. [Link]

• Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. PMC. [Link]

• 3-Alkynylindoles as Building Blocks for the Synthesis of Electronically Tunable Indole-Based Push–Pull Chromophores. (2022). The Journal of Organic Chemistry. [Link]

• 3-Alkynylindoles as Building Blocks for the Synthesis of Electronically Tunable Indole-Based Push–Pull Chromophores. (2022). PMC. [Link]

• SEM Protecting Group: SEM Protection & Deprotection Mechanism. Total Synthesis. [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• Sonogashira coupling. Wikipedia. [Link]

• Synthesis of C4-Substituted Indoles via a Catellani and C–N Bond Activation Strategy. Chemical Science. [Link]

• 2‐Aryl and 2‐Heteroaryl Indoles from 1‐Alkynes and o‐Iodotrifluoroacetanilide Through a Domino Copper‐Catalyzed Coupling/Cyclization. SciSpace. [Link]

• Buchwald-Hartwig Coupling. Organic Synthesis. [Link]

• How can synthesis 4-bromo indole and 4-methyl indole?. ResearchGate. [Link]

• An efficient method of synthesizing optically pure n-boc-4-bromo-n-methyl-1-tosyl-d-tryptophan methyl ester, a key intermediate in the synthesis of optically active ergot alkaloids. (2000). HETEROCYCLES. [Link]

• Sonogashira Coupling. Organic Chemistry Portal. [Link]

• Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. PMC. [Link]

• H-NMR and C-13 NMR Spectral Analysis of Indole Derivatives: Structural Insights and Interpretation. YouTube. [Link]

• 1 H and 13 C-NMR Data of the Simplest Plumeran Indole Alkaloids Isolated from Aspidosperma Species. (2012). Molecules. [Link]

• Synthesis of indoles. Organic Chemistry Portal. [Link]

• Sonogashira Coupling. Chemistry LibreTexts. [Link]

• How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. Indonesian Journal of Science and Technology. [Link]

• Synthesis of 4-Alkylindoles from 2-Alkynylanilines via Dearomatization- and Aromatization-Triggered Alkyl Migration. (2021). Organic Letters. [Link]

• Synthesis of C4-Substituted Indoles via a Catellani and C–N Bond Activation Strategy. Organic Letters. [Link]

• SEM Protection. Common Conditions. [Link]

• A switch strategy for the synthesis of C4-ethylamine indole and C7-aminoindoline via controllable carbon elimination. (2024). Chemical Science. [Link]

• Synthesis of C4-Substituted Indoles via a Catellani and C–N Bond Activation Strategy. (2020). Organic Letters. [Link]

• Synthesis of C3,C4-Disubstituted Indoles via the Palladium/Norbornene-Catalyzed Ortho-Amination/Ipso-Heck Cyclization. PMC. [Link]

• Reduction of indole compounds to indoline compounds.

• Oxidative Route to Indoles via Intramolecular Amino-Hydroxylation of o-Allenyl Anilines. NSF PAR. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. total-synthesis.com [total-synthesis.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 7. Sonogashira Coupling [organic-chemistry.org]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 13. m.youtube.com [m.youtube.com]
• 14. mdpi.com [mdpi.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. 3-Alkynylindoles as Building Blocks for the Synthesis of Electronically Tunable Indole-Based Push–Pull Chromophores - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Selective Halogenation of (4-Bromo-1H-indol-6-YL)methanol

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Importance of Halogenated Indoles

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs. The introduction of a halogen atom to an indole-based molecule can significantly modulate its physicochemical properties, including lipophilicity, metabolic stability, and binding affinity to biological targets. Specifically, the conversion of a hydroxymethyl group at the C6 position of a 4-bromo-1H-indole to a halomethyl group provides a versatile synthetic handle for further elaboration in drug discovery programs. This document provides a detailed guide to the reagents and protocols for the efficient and selective conversion of (4-Bromo-1H-indol-6-YL)methanol to its corresponding chloride, bromide, and iodide derivatives.

Core Concepts: Activating the Hydroxyl Group for Nucleophilic Substitution

The primary challenge in converting an alcohol to an alkyl halide is the poor leaving group ability of the hydroxide ion (HO⁻). Therefore, all successful methodologies rely on the in-situ activation of the hydroxyl group, transforming it into a species that is readily displaced by a halide nucleophile. The choice of reagent is critical and depends on the desired halide, the sensitivity of the substrate, and the desired stereochemical outcome (though the latter is not a factor for this primary alcohol). Given the potential for the indole nitrogen and the aromatic ring to react under harsh acidic conditions, milder reagents are generally preferred.

Recommended Reagents and Methodologies

A comparative summary of recommended reagents for the halogenation of (4-Bromo-1H-indol-6-YL)methanol is presented below.

Target Halide	Reagent(s)	Key Advantages	Typical Conditions
Chloride	Thionyl Chloride (SOCl₂)	Gaseous byproducts (SO₂ and HCl) drive the reaction to completion.[1]	Aprotic solvent (e.g., DCM, CHCl₃), often with a base like pyridine to neutralize HCl.
Bromide	Phosphorus Tribromide (PBr₃)	Effective for primary and secondary alcohols; avoids carbocation rearrangements.[2]	Anhydrous ether or CH₂Cl₂ at 0-25 °C; a base can be used to scavenge HBr.[2]
Bromide	Appel Reaction (CBr₄, PPh₃)	Mild, neutral conditions suitable for sensitive substrates.	Dry CH₂Cl₂, THF, or toluene at 0–25 °C.[3]
Iodide	Appel Reaction (I₂, PPh₃, Imidazole)	Mild conditions, avoids harsh reagents.	Anhydrous toluene or THF, room temperature.
General	Mitsunobu Reaction (DEAD/DIAD, PPh₃, ZnX₂)	Versatile for various nucleophiles, including halides.[4]	Anhydrous THF or other suitable solvent, 0 °C to room temperature.[4]

Part 1: Synthesis of 6-(Chloromethyl)-4-bromo-1H-indole

The conversion of (4-Bromo-1H-indol-6-YL)methanol to its chloride derivative is efficiently achieved using thionyl chloride (SOCl₂). The addition of a non-nucleophilic base such as pyridine is recommended to quench the HCl generated during the reaction, thus preventing potential acid-catalyzed side reactions on the indole ring.[5]

Reaction Mechanism: Thionyl Chloride

The reaction proceeds via the formation of a chlorosulfite intermediate, which is then displaced by a chloride ion in an Sₙ2 fashion.

Caption: Conversion of alcohol to alkyl chloride using SOCl₂.

Experimental Protocol: Chlorination with SOCl₂

• Preparation: To a solution of (4-Bromo-1H-indol-6-YL)methanol (1.0 eq) in anhydrous dichloromethane (DCM, 10 mL/mmol) under an inert atmosphere (N₂ or Ar) at 0 °C, add pyridine (1.2 eq) dropwise.

• Reaction: Slowly add thionyl chloride (1.2 eq) to the stirred solution at 0 °C.

• Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Extraction: Separate the organic layer, and extract the aqueous layer with DCM (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Part 2: Synthesis of 6-(Bromomethyl)-4-bromo-1H-indole

For the synthesis of the corresponding bromide, two highly effective methods are presented: the use of phosphorus tribromide (PBr₃) and the Appel reaction.

Method A: Phosphorus Tribromide (PBr₃)

PBr₃ is a classic and reliable reagent for converting primary alcohols to alkyl bromides.[6] The reaction proceeds via an Sₙ2 mechanism, which is ideal for this substrate and avoids carbocation rearrangements.[5][2]

The alcohol's oxygen atom acts as a nucleophile, attacking the phosphorus atom of PBr₃ and displacing a bromide ion. This forms an activated alkoxyphosphonium intermediate. The displaced bromide ion then acts as a nucleophile, attacking the carbon atom in an Sₙ2 fashion to yield the alkyl bromide.[2][6]

Sources

• 1. reactionweb.io [reactionweb.io]
• 2. orgosolver.com [orgosolver.com]
• 3. orgosolver.com [orgosolver.com]
• 4. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 5. SOCl2 and PBr3 - Chemistry Steps [chemistrysteps.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols for Buchwald-Hartwig Amination using 4-Bromoindole Intermediates

For Researchers, Scientists, and Drug Development Professionals

Introduction

The indole nucleus is a privileged scaffold in medicinal chemistry, appearing in a vast array of natural products and pharmaceutical agents. The functionalization of the indole core is therefore of paramount importance in drug discovery and development. The Buchwald-Hartwig amination has emerged as a powerful and versatile tool for the formation of carbon-nitrogen (C-N) bonds, offering a significant advantage over traditional methods.[1] This application note provides a detailed guide to the Buchwald-Hartwig amination of 4-bromoindole, a key intermediate for the synthesis of diverse functionalized indole derivatives. We will delve into the mechanistic underpinnings, provide guidance on catalyst and ligand selection, offer detailed experimental protocols, and present a troubleshooting guide to navigate common challenges.

The direct introduction of amino groups at the 4-position of the indole ring opens up new avenues for exploring structure-activity relationships (SAR) and developing novel drug candidates. This guide is designed to equip researchers with the knowledge and practical insights to successfully implement this transformative reaction in their synthetic endeavors.

Mechanistic Overview: The Palladium Catalytic Cycle

The Buchwald-Hartwig amination proceeds via a palladium-catalyzed cycle that involves three key steps: oxidative addition, amine coordination and deprotonation, and reductive elimination.[1] Understanding this mechanism is crucial for rationalizing the choice of reaction components and for troubleshooting.

Figure 1: Simplified catalytic cycle of the Buchwald-Hartwig amination.

The cycle begins with the oxidative addition of the 4-bromoindole to a low-valent palladium(0) complex. This is often the rate-limiting step. Subsequently, the amine coordinates to the resulting palladium(II) complex, followed by deprotonation by a base to form a palladium-amido complex. The final step is reductive elimination, which forms the desired C-N bond and regenerates the palladium(0) catalyst, allowing the cycle to continue.

Key Considerations for the Amination of 4-Bromoindole

The success of the Buchwald-Hartwig amination of 4-bromoindole hinges on several critical factors, primarily the choice of catalyst and ligand, and the management of the indole N-H proton.

Catalyst and Ligand Selection

The selection of the appropriate palladium precursor and phosphine ligand is paramount for achieving high yields and reaction efficiency. For heteroaryl halides like 4-bromoindole, bulky, electron-rich phosphine ligands are generally preferred as they promote the rates of both oxidative addition and reductive elimination.[2]

Ligand	Amine Type	Key Characteristics & Recommendations
XPhos	Primary & Secondary	A highly effective and versatile ligand for a broad range of amines. Often a good starting point for optimization.[3]
BINAP	Primary & Secondary	A well-established bidentate ligand, particularly effective for aryl iodides and triflates, but also shows good performance with bromides.[1]
DavePhos	Secondary	Particularly effective for the coupling of secondary amines with aryl halides.[2]
BrettPhos	Primary	Designed for the efficient coupling of primary amines and amides.[2][4]

Palladium Precatalysts: While Pd₂(dba)₃ and Pd(OAc)₂ are commonly used, modern, air-stable precatalysts such as (XPhos)Pd G3 or (DavePhos)Pd G3 can offer improved reactivity and reproducibility.[5]

The Indole N-H: To Protect or Not to Protect?

The acidic N-H proton of the indole ring can potentially complicate the Buchwald-Hartwig amination by reacting with the strong bases typically employed, leading to side reactions or catalyst inhibition. Two main strategies can be employed:

• N-Protection: Protecting the indole nitrogen with a suitable group, such as tert-butyldimethylsilyl (TBDMS) or tert-butoxycarbonyl (Boc), can prevent these side reactions.[6][7] The protecting group can be removed in a subsequent step. This approach is often the most reliable, especially when working with sensitive substrates or when high yields are critical.

• Unprotected Indole: Recent studies have demonstrated the successful Buchwald-Hartwig amination of unprotected halo-tryptophans in aqueous conditions, suggesting that with careful optimization of the reaction conditions, the N-H may be tolerated.[8] This approach offers the advantage of a more atom-economical and step-efficient synthesis.

The choice between these strategies will depend on the specific amine, the desired scale of the reaction, and the tolerance of the substrate to the protection/deprotection conditions. For initial explorations, starting with an N-protected 4-bromoindole is recommended for a higher probability of success.

Experimental Protocols

The following protocols provide a general starting point for the Buchwald-Hartwig amination of 4-bromoindole. Optimization of the ligand, base, solvent, and temperature may be necessary for specific substrates.

Protocol 1: Amination of N-Protected 4-Bromoindole

This protocol is recommended for initial studies and for a broad range of primary and secondary amines.

Figure 2: Workflow for the amination of N-protected 4-bromoindole.

Materials:

• N-Protected 4-bromoindole (e.g., N-Boc-4-bromoindole)

• Amine (primary or secondary)

• Palladium precatalyst (e.g., Pd₂(dba)₃, (XPhos)Pd G3)

• Phosphine ligand (e.g., XPhos, BINAP)

• Base (e.g., Sodium tert-butoxide (NaOtBu), Cesium carbonate (Cs₂CO₃))

• Anhydrous, degassed solvent (e.g., Toluene, 1,4-Dioxane)

• Oven-dried glassware

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Reaction Setup: In a glovebox or under a stream of inert gas, add the N-protected 4-bromoindole (1.0 equiv.), the palladium precatalyst (1-2 mol%), the phosphine ligand (2-4 mol%), and the base (1.5 equiv.) to an oven-dried reaction vessel equipped with a magnetic stir bar.

• Reagent Addition: Add the amine (1.2 equiv.) to the reaction vessel. If the amine is a solid, it can be added with the other solids.

• Solvent Addition: Add the anhydrous, degassed solvent via syringe.

• Reaction: Seal the vessel and heat the reaction mixture to 80-110 °C with vigorous stirring for 12-24 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove palladium residues and inorganic salts.

• Extraction: Transfer the filtrate to a separatory funnel and wash with water and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

• Deprotection: If necessary, remove the N-protecting group using standard literature procedures.

Protocol 2: Amination of Unprotected 4-Bromoindole (Aqueous Conditions)

This protocol is based on conditions reported for the amination of unprotected halotryptophans and may require more extensive optimization.[8]

Materials:

• 4-Bromoindole

• Aniline or substituted aniline

• Palladium(II) acetate (Pd(OAc)₂)

• cBRIDP (a water-soluble phosphine ligand)

• Potassium carbonate (K₂CO₃)

• Degassed water

• Oven-dried glassware

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Reaction Setup: To an oven-dried reaction vessel, add 4-bromoindole (1.0 equiv.), the aniline (1.5 equiv.), Pd(OAc)₂ (5 mol%), cBRIDP (10 mol%), and K₂CO₃ (2.0 equiv.).

• Solvent Addition: Add degassed water to the reaction vessel.

• Reaction: Seal the vessel and heat the reaction mixture to 80 °C with vigorous stirring for 4-12 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: After cooling to room temperature, extract the reaction mixture with ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Product Yield	- Inactive catalyst- Inappropriate ligand or base- Impure reagents or solvents- Catalyst poisoning by the indole N-H	- Use a pre-catalyst or ensure complete reduction of Pd(II) to Pd(0).- Screen a panel of ligands and bases.[9]- Use anhydrous, degassed solvents and high-purity reagents.- Consider N-protection of the indole.
Formation of Palladium Black	Catalyst decomposition	- Lower the reaction temperature and extend the reaction time.- Ensure a strictly inert atmosphere.
Hydrodehalogenation (loss of bromine)	Competing side reaction	- Use a less reactive base (e.g., Cs₂CO₃ instead of NaOtBu).- Lower the reaction temperature.
Incomplete Conversion	- Insufficient reaction time or temperature- Catalyst deactivation	- Increase reaction time and/or temperature.- Increase catalyst and ligand loading.

Conclusion

The Buchwald-Hartwig amination of 4-bromoindole is a highly effective method for the synthesis of 4-aminoindole derivatives, which are valuable building blocks in drug discovery. By carefully selecting the catalyst, ligand, and reaction conditions, and by considering the role of the indole N-H, researchers can successfully employ this powerful transformation to access a wide range of novel compounds. The protocols and troubleshooting guide provided herein serve as a solid foundation for the application of this methodology in the laboratory.

References

• Schön, U., et al. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 14, 1138-1145.
• Selected ligands and catalysts for Buchwald-Hartwig amination.
• Application Notes and Protocols: Buchwald-Hartwig Amination of N-(4-Bromopyridin-2-yl)acetamide. Benchchem.
• Cawley, M. (2006). General protocol for Buchwald-Hartwig amination of aryl halides mediated by an in situ palladium/imidazolinium salt catalytic system. ChemSpider Synthetic Pages, 249.
• Buchwald-Hartwig Amin
• Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)
• Diindolylamine Preparation and Stability Investig
• Buchwald-Hartwig Coupling. Organic Synthesis.
• Buchwald–Hartwig amin
• Recent Progress Concerning the N-Aryl
• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal.
• Buchwald Ligands Review. Entegris.
• Buchwald-Hartwig coupling of 4-bromo-1H-1-tritylpyrazole (1Br) with various amines.
• Buchwald Hartwig diversification of unprotected halotryptophans, halotryptophan containing tripeptides and the natural product barettin. Diva-Portal.org.
• Combining Zn Ion Catalysis with Homogeneous Gold Catalysis: An Efficient Annulation Approach to N-Protected Indoles. PMC.
• Asymmetric Buchwald-Hartwig amination for N-N indole-indole atropisomers synthesis.
• Chemo-selective syntheses of N-t-boc-protected amino ester analogs through Buchwald–Hartwig amination. New Journal of Chemistry (RSC Publishing).

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. entegris.com [entegris.com]
• 3. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. Diindolylamine Preparation and Stability Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Combining Zn Ion Catalysis with Homogeneous Gold Catalysis: An Efficient Annulation Approach to N-Protected Indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. diva-portal.org [diva-portal.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Procedure for scaling up (4-Bromo-1H-indol-6-YL)methanol synthesis

An Application Note on the Scalable Synthesis of (4-Bromo-1H-indol-6-yl)methanol

Strategic Context & Introduction

(4-Bromo-1H-indol-6-yl)methanol (CAS: 2378266-33-0) is a highly versatile building block in modern drug discovery. The C4-bromine atom provides an orthogonal handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), while the C6-hydroxymethyl group serves as a nucleophilic anchor or a precursor for further functionalization. This specific indole scaffold has gained significant traction in the development of deubiquitinating enzyme (DUB) inhibitors, particularly those targeting USP30 and UCHL1 for oncology and neurodegenerative disease applications[1].

Scaling up the synthesis of substituted indole methanols from their corresponding carboxylic acids is notoriously challenging[2][3]. Standard bench-scale reductants like Lithium Aluminum Hydride (LiAlH₄) are highly pyrophoric, making them unsuitable for pilot-plant environments. Conversely, Borane-Dimethyl Sulfide (BH₃·DMS) presents severe toxicity and odor issues, while Borane-THF (BH₃·THF) suffers from poor shelf-life and concentration limits. To address these bottlenecks, this protocol utilizes an in situ borane generation strategy using Sodium Borohydride (NaBH₄) and Iodine (I₂), providing a safe, economical, and highly scalable pathway[4][5].

Mechanistic Rationale & Route Selection

The NaBH₄/I₂ reduction system is uniquely suited for scaling up indole-carboxylic acids. The addition of iodine to sodium borohydride in anhydrous THF generates diborane (in situ BH₃) alongside sodium iodide and hydrogen gas.

Causality of Stoichiometry: A standard carboxylic acid reduction requires 1.0 equivalent of BH₃. However, the indole N-H proton is acidic and will rapidly react with BH₃ to form a temporary N-B coordinate bond, consuming an additional equivalent of the reducing agent and releasing H₂ gas. Therefore, a minimum of 2.0 equivalents of hydride source is thermodynamically required. To ensure complete conversion and account for any ambient moisture, this protocol employs 2.5 equivalents of NaBH₄ and 1.25 equivalents of I₂ .

Caption: Mechanistic logic of in situ BH3 generation and subsequent reduction of the carboxylic acid.

Quantitative Data & Material Equivalents

The following table outlines the material requirements optimized for a 100.0 g scale synthesis.

Reagent / Material	MW ( g/mol )	Equivalents	Mass / Volume	Function
4-Bromo-1H-indole-6-carboxylic acid	240.05	1.00	100.0 g	Starting Material
Sodium Borohydride (NaBH₄)	37.83	2.50	39.4 g	Primary Hydride Source
Iodine (I₂)	253.81	1.25	132.0 g	Lewis Acid / Activator
Tetrahydrofuran (THF), Anhydrous	72.11	-	1.3 L	Reaction Solvent
Methanol (MeOH)	32.04	-	150 mL	Quenching Agent
1M Hydrochloric Acid (HCl)	36.46	-	200 mL	Borate Hydrolysis

Scalable Experimental Protocol

Caption: Workflow for the scalable reduction of 4-bromo-1H-indole-6-carboxylic acid to its methanol analog.

Phase 1: Setup & In Situ Borane Generation

• Preparation: Charge a dry, argon-flushed 3 L 3-neck round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser (vented to a bubbler) with NaBH₄ (39.4 g, 1.04 mol) and anhydrous THF (800 mL).

• Cooling: Submerge the flask in an ice-water bath to bring the internal temperature to 0–5 °C.

• Substrate Addition: Dissolve 4-Bromo-1H-indole-6-carboxylic acid (100.0 g, 0.416 mol) in anhydrous THF (200 mL). Add this solution dropwise to the NaBH₄ suspension over 30 minutes.

  • Causality Note: The acidic indole N-H and carboxylic acid O-H will immediately react with NaBH₄, initiating H₂ gas evolution. Dropwise addition is critical to prevent the bubbler from overflowing and to manage the initial exotherm.

• Activation: Dissolve Iodine (132.0 g, 0.52 mol) in anhydrous THF (300 mL). Transfer this to the dropping funnel and add it dropwise to the reaction mixture over 2 hours, strictly maintaining the internal temperature below 10 °C.

  • Causality Note: The reaction between I₂ and NaBH₄ generates BH₃ and is highly exothermic. Maintaining the temperature below 10 °C prevents thermal runaway and suppresses the volatilization of THF, ensuring the generated borane remains in solution to coordinate with the substrate.

Phase 2: Reduction & Monitoring

• Hydride Transfer: Once the iodine addition is complete and gas evolution subsides, remove the ice bath. Allow the reaction mixture to warm naturally to room temperature (20–25 °C).

• Incubation: Stir the mixture under an argon atmosphere for 12–16 hours. The initial dark color of the iodine will gradually fade to a pale yellow/white suspension as the I₂ is consumed and sodium iodide precipitates.

• In-Process Control (IPC): Withdraw a 0.5 mL aliquot, quench it in 1 mL of methanol, and analyze via TLC (Eluent: 1:1 Hexanes/Ethyl Acetate) or HPLC. The protocol is self-validating when the starting material (lower Rf, UV active) is >99% consumed, replaced by a more polar product spot.

Phase 3: Quenching & Isolation

• Thermal Control: Cool the reaction mixture back to 0–5 °C using an ice-water bath.

• Primary Quench: Carefully add Methanol (150 mL) dropwise over 1 hour.

  • Causality Note: Methanol safely reacts with unreacted BH₃ and residual NaBH₄ to form volatile trimethyl borate and H₂ gas. Rapid addition will cause violent outgassing and potential product loss through the condenser.

• Secondary Quench: Add 1M aqueous HCl (200 mL) dropwise. Stir for 30 minutes at room temperature.

  • Causality Note: The acid breaks down the robust boron-product complexes (borate esters) that form during the reduction, liberating the free (4-Bromo-1H-indol-6-yl)methanol.

• Concentration: Concentrate the mixture under reduced pressure (rotary evaporator, bath temp 40 °C) to remove the bulk of THF and Methanol.

• Extraction: Dilute the remaining aqueous slurry with water (200 mL) and extract with Ethyl Acetate (3 × 400 mL).

• Washing: Wash the combined organic layers with saturated aqueous Na₂S₂O₃ (300 mL).

  • Causality Note: Sodium thiosulfate acts as a reducing agent to neutralize any trace unreacted iodine, which would otherwise cause the final product to discolor during storage. Follow with a brine wash (300 mL).

• Drying & Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The crude product can be recrystallized from Toluene/Heptane to yield pure (4-Bromo-1H-indol-6-yl)methanol as an off-white solid.

Analytical & Quality Control

• Appearance: Off-white to pale brown crystalline solid.

• Mass Spectrometry (ESI+): Expected [M+H]⁺ at m/z 226.0 and 228.0 (characteristic 1:1 isotopic pattern for a single bromine atom).

• ¹H NMR (DMSO-d6): Look for the disappearance of the broad carboxylic acid peak (~12.5 ppm) and the emergence of a methylene doublet (~4.6 ppm) coupling with an alcohol triplet (~5.2 ppm), confirming successful reduction to the primary alcohol.

References

• J. V. Bhaskar Kanth, Mariappan Periasamy - Selective reduction of carboxylic acids into alcohols using sodium borohydride and iodine. The Journal of Organic Chemistry (1991). Available at:[Link][4][5]

• European Patent Office (EP 3322702 B1) - CYANOPYRROLIDINES AS DUB INHIBITORS FOR THE TREATMENT OF CANCER. Google Patents. Available at:[1]

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. Methyl 4-bromo-1H-indole-6-carboxylate|CAS 882679-96-1 [benchchem.com]
• 3. Methyl 4-bromo-1H-indole-6-carboxylate|CAS 882679-96-1 [benchchem.com]
• 4. NaBH4/I2 - Reduction of Amides, Nitriles, Carboxylic Esters and Acids - [www.rhodium.ws] [thevespiary.org]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Strategic Solvent Selection for Reactions Involving (4-Bromo-1H-indol-6-YL)methanol

Introduction: The Strategic Importance of the Reaction Medium

(4-Bromo-1H-indol-6-YL)methanol is a versatile bifunctional building block in medicinal chemistry and drug development. Its structure, featuring a reactive aryl bromide, a nucleophilic indole N-H, and a primary alcohol, offers multiple handles for molecular elaboration. Brominated indoles, as a class, exhibit a wide spectrum of potent biological activities, including anti-inflammatory, anticancer, and antimicrobial properties, making their derivatives highly valuable in therapeutic research.[1][2][3] The success of any synthetic transformation involving this substrate, however, is critically dependent on the judicious selection of the solvent.

The solvent is not a passive medium; it actively influences reaction outcomes by modulating reactant solubility, stabilizing transition states, influencing catalyst activity and stability, and dictating reaction pathways and rates.[4][5] For a molecule like (4-Bromo-1H-indol-6-YL)methanol, with its combination of polar (N-H, O-H) and nonpolar (bromo-aromatic) regions, solvent choice is paramount to achieving desired reactivity and selectivity while minimizing side reactions. This guide provides a detailed exploration of solvent systems for key transformations, grounded in mechanistic principles and practical laboratory experience.

Physicochemical Profile and General Solubility Considerations

Understanding the inherent properties of (4-Bromo-1H-indol-6-YL)methanol is the first step toward rational solvent selection. The molecule's hydrogen bond donating capabilities (N-H, O-H) suggest solubility in polar protic and aprotic solvents, while the bromo-indole core imparts lipophilicity, allowing for dissolution in less polar media.[6]

Table 1: Physicochemical Properties of (4-Bromo-1H-indol-6-YL)methanol

Property	Value	Source
Molecular Formula	C₉H₈BrNO	[6]
Molecular Weight	226.07 g/mol	[6]
Appearance	White to pale-yellow solid
Predicted LogP	2.42	[7]
Hydrogen Bond Donors	2	[7]
Hydrogen Bond Acceptors	1	[7]

This mixed polarity profile means that solvent systems often need to be optimized to solubilize not only the starting material but also the various reagents (e.g., polar inorganic bases, nonpolar organometallic catalysts) required for the transformation.

Caption: A logical workflow for rational solvent selection in synthesis.

Part 1: Palladium-Catalyzed Cross-Coupling Reactions

The C4-bromo substituent is the most common site for elaboration via transition-metal-catalyzed cross-coupling, enabling the formation of new carbon-carbon and carbon-heteroatom bonds.

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura reaction is a robust method for creating biaryl structures. The choice of solvent is critical as it must facilitate the dissolution of the organic halide, the boronic acid/ester, and the inorganic base, while also influencing the activity of the palladium catalyst.[8]

Mechanistic Insight: The solvent plays multiple roles in the catalytic cycle. Polar aprotic solvents can stabilize the palladium catalyst.[8] For the crucial transmetalation step, a water co-solvent is often essential to dissolve the inorganic base (e.g., K₂CO₃, Cs₂CO₃) and to facilitate the formation of the active boronate species.[8]

Recommended Solvents: Polar aprotic solvents, often in a biphasic mixture with water, are the standard.

Table 2: Recommended Solvent Systems for Suzuki-Miyaura Coupling

Solvent System	Temperature (°C)	Rationale & Comments
1,4-Dioxane / H₂O	80 - 100	Primary Choice. Excellent for dissolving a wide range of substrates and reagents. The aqueous phase is crucial for the base.[8]
Toluene / EtOH / H₂O	80 - 100	Ethanol can improve the solubility of polar substrates. A good alternative if dioxane is not suitable.
DMF / H₂O	90 - 120	Higher boiling point allows for reactions with less reactive coupling partners. DMF can also help solubilize more polar compounds.[9]
2-MeTHF / H₂O	70 - 85	A greener, ether-based alternative to THF and dioxane. May require optimization.[10]

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• Preparation: To an oven-dried reaction vessel, add (4-Bromo-1H-indol-6-YL)methanol (1.0 eq.), the desired boronic acid or ester (1.2-1.5 eq.), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and the base (e.g., K₂CO₃, 2.0-3.0 eq.).

• Inerting: Seal the vessel with a septum, and purge with an inert gas (Argon or Nitrogen) for 10-15 minutes.

• Solvent Addition: Add the chosen degassed solvent system (e.g., 1,4-Dioxane/H₂O in a 4:1 to 5:1 ratio) via syringe. The typical concentration is 0.1 M with respect to the limiting reagent.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 90 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Buchwald-Hartwig Amination: C-N Bond Formation

This reaction is essential for introducing amine functionalities. Solvent choice can be challenging, especially when the amine coupling partner is polar and has low solubility in the nonpolar solvents typically favored for this reaction.[11]

Mechanistic Insight: The solvent must solubilize the aryl bromide, the amine, and the base (often a bulky alkoxide like NaOtBu). Non-coordinating, nonpolar aprotic solvents like toluene and dioxane are common as they generally do not interfere with the catalytic cycle.[12][13]

Recommended Solvents:

Table 3: Recommended Solvent Systems for Buchwald-Hartwig Amination

Solvent	Temperature (°C)	Rationale & Comments
Toluene	80 - 110	Primary Choice. A robust, high-boiling solvent suitable for a wide range of substrates.[13]
1,4-Dioxane	80 - 100	Another excellent choice, particularly if substrate solubility is an issue in toluene.[14]
THF	60 - 66	Useful for reactions requiring milder temperatures, but may not be suitable for less reactive substrates.[13]
tert-Butanol	80 - 83	Can be used as a solvent or co-solvent, but care must be taken as it can participate in side reactions.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

• Preparation: In a glovebox or under an inert atmosphere, add the aryl bromide (1.0 eq.), the amine (1.1-1.5 eq.), the palladium precatalyst and ligand (e.g., Pd₂(dba)₃ with Xantphos, 1-3 mol%), and the base (e.g., Cs₂CO₃ or NaOtBu, 1.4-2.0 eq.) to a dry reaction vessel.

• Solvent Addition: Add anhydrous, degassed solvent (e.g., Toluene) to the vessel.

• Reaction: Seal the vessel and heat to the required temperature (e.g., 100 °C) with stirring.

• Monitoring & Work-up: Follow steps 5-7 from the Suzuki-Miyaura protocol.

Part 2: Functional Group Interconversion and Protection

Lithiation-Borylation: Transforming the Aryl Bromide

To access a wider range of Suzuki coupling partners, the aryl bromide can be converted to a boronic ester via a lithium-halogen exchange followed by borylation. This sequence is extremely sensitive to solvent choice, as the solvent must support the stability of the highly reactive aryllithium intermediate.

Mechanistic Insight: The reaction requires anhydrous, non-protic, and typically ethereal solvents. Ethers like THF and Et₂O are effective because they can solvate the lithium cation, preventing aggregation and increasing the reactivity of the organolithium species. The lithiation is performed at very low temperatures (typically -78 °C) to prevent side reactions.

Recommended Solvents:

Table 4: Recommended Solvents for Lithiation-Borylation

Solvent	Temperature (°C)	Rationale & Comments
THF	-78	Primary Choice. Excellent solvating properties for the lithium cation. Must be rigorously dried.
Diethyl Ether (Et₂O)	-78	A classic choice, less coordinating than THF. Good for many simple lithiations.
CPME / TBME	-78	Greener and safer alternatives to Et₂O and THF with higher boiling points and lower peroxide formation tendency.
Toluene	-78	Can be used, but borylation is often slow. The addition of THF as a co-solvent is often required to accelerate the trapping of the boronic ester.[15]

Protocol 3: General Procedure for Lithiation-Borylation

• Setup: Under an inert atmosphere, dissolve (4-Bromo-1H-indol-6-YL)methanol (1.0 eq.) in anhydrous THF (or other ethereal solvent) and cool the solution to -78 °C in a dry ice/acetone bath.

• Lithiation: Add n-butyllithium (1.0-1.1 eq.) dropwise, maintaining the temperature at -78 °C. Stir for 30-60 minutes. Note: The N-H and O-H protons will also be deprotonated, requiring a total of ~3.1 eq. of BuLi.

• Borylation: Add the boronic ester (e.g., triisopropyl borate or pinacolborane, 1.5 eq.) dropwise at -78 °C.

• Quench: Allow the reaction to slowly warm to room temperature over several hours. Quench carefully by adding saturated aqueous NH₄Cl solution.

• Work-up & Purification: Perform an acidic work-up (e.g., with 1M HCl) to hydrolyze the borate ester to the boronic acid, then extract with an organic solvent. Purify as necessary.

Protecting Group Strategies

For multi-step syntheses, it is often necessary to protect the indole N-H or the primary alcohol to prevent unwanted side reactions.

Caption: Solvent roles in the Suzuki-Miyaura catalytic cycle.

N-H Protection: The indole nitrogen is nucleophilic and weakly acidic. Protection is often achieved by deprotonation followed by reaction with an electrophile.

• Recommended Solvents: Anhydrous polar aprotic solvents like DMF or THF are ideal. They readily dissolve the indole substrate and the resulting anion after deprotonation with a strong base like sodium hydride (NaH).[16]

O-H Protection: The primary alcohol can be protected using various standard groups, most commonly as a silyl ether.

• Recommended Solvents: Aprotic solvents are required. DCM is a common choice for reactions using mild bases like triethylamine or imidazole. For bulkier silyl groups or less reactive alcohols, a more polar solvent like DMF may be necessary.[17]

Protocol 4: General Procedure for N-H Protection (e.g., SEM group)

• Setup: Suspend Sodium Hydride (60% dispersion in mineral oil, 1.2 eq.) in anhydrous DMF under an inert atmosphere and cool to 0 °C.

• Deprotonation: Add a solution of (4-Bromo-1H-indol-6-YL)methanol (1.0 eq.) in anhydrous DMF dropwise. Stir for 30 minutes at 0 °C.

• Alkylation: Add SEM-Cl (1.1 eq.) dropwise. Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench & Work-up: Carefully quench the reaction by the slow addition of water. Extract the product with ethyl acetate, wash with brine, dry, and concentrate.

• Purification: Purify by flash column chromatography.

Conclusion

The selection of a solvent for reactions involving (4-Bromo-1H-indol-6-YL)methanol is a multi-faceted decision that profoundly impacts synthetic outcomes. For palladium-catalyzed cross-couplings, polar aprotic solvents like dioxane and toluene, often with co-solvents, provide the necessary medium for high-efficiency transformations. For highly sensitive organometallic intermediates, such as those in lithiation-borylation sequences, anhydrous ethereal solvents are non-negotiable. Finally, for functional group manipulations like protection, polar aprotic solvents such as DMF and THF are standard choices. By understanding the mechanistic role of the solvent and the physicochemical properties of the substrate, researchers can logically design robust and reproducible synthetic protocols, accelerating the journey from a versatile building block to a high-value drug candidate.

References

• Application Notes and Protocols: Solvent Effects in Suzuki-Miyaura Couplings of (7-Bromo-1H-indol-2-yl)boronic acid. Benchchem.
• Brominated Indoles Definition. Fiveable.
• Tschirret-Guth, R. A. Bromination of Indoles by Vanadium Bromoperoxidase: Products, Selectivity, Mechanism, and Enzyme-Substrate Complex. eScholarship, University of California.
• Standard Lithiation–Borylation A user's guide. (2017). Aggarwal Group, University of Bristol.
• Common Organic Solvents Properties Table. Scribd. (2019).
• Suzuki Cross-coupling in Environmentally Friendly Solvents in a Batch Mode Using Hypercrosslinked Polystyrene-supported Pd. AIDIC - The Italian Association of Chemical Engineering.
• The effect of different solvents on the Suzuki coupling reaction. ResearchGate.
• Specific Solvent Issues with Buchwald-Hartwig Amination. Wordpress.
• Common Solvents Used in Organic Chemistry: Table of Properties. (2020).
• Optimization of Buchwald-Hartwig amination conditions. Benchchem.
• A Deep Dive into Common Organic Solvents. Chemistry Talk. (2025).
• Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. ArODES.
• Buchwald-Hartwig Amination Solvent Choice. Reddit. (2017).
• Suzuki-Miyaura cross coupling is not an informative reaction to demonstrate the performance of new solvents. (2020).
• Hydroxyindoles, Indole Alcohols, and Indolethiols. ResearchGate.
• Properties of Common Organic Solvents. (2022).
• Conditions for a selective Buchwald-Hartwig amination?. ResearchGate. (2012).
• (6-Bromo-1H-indol-4-yl)methanol. Benchchem.
• Physical Properties of Organic Solvents. Utah Tech University.
• A New Protecting-Group Strategy for Indoles. ResearchGate. (2025).
• Yeung, K., Mykura, R. C., & Aggarwal, V. K. (2022). Lithiation–borylation methodology in the total synthesis of natural products. SciSpace.
• (4-Bromo-1H-indol-3-yl)methanol. ChemScene.
• 4-Bromoindole. PubChem, National Institutes of Health.
• (6-Bromo-1H-indol-2-yl)methanol. Sigma-Aldrich.
• Lithiation–Borylation Methodology and Its Application in Synthesis. Accounts of Chemical Research, ACS Publications. (2014).
• Anti-Inflammatory Activity and Structure-Activity Relationships of Brominated Indoles from a Marine Mollusc. PMC, National Institutes of Health.
• The Biological Activity of Brominated Indoles: A Technical Guide for Drug Discovery and Development. Benchchem.
• 4-bromo-6-methoxy-1H-indole. PubChem, National Institutes of Health.
• Protection and deprotection. WILLINGDON COLLEGE, SANGLI.
• Alcohol Protecting Groups.

Sources

• 1. fiveable.me [fiveable.me]
• 2. Anti-Inflammatory Activity and Structure-Activity Relationships of Brominated Indoles from a Marine Mollusc - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. A Deep Dive into Common Organic Solvents | ChemTalk [chemistrytalk.org]
• 5. arodes.hes-so.ch [arodes.hes-so.ch]
• 6. (6-Bromo-1H-indol-4-yl)methanol|CAS 107650-24-8 [benchchem.com]
• 7. chemscene.com [chemscene.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 11. reddit.com [reddit.com]
• 12. Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. scispace.com [scispace.com]
• 16. researchgate.net [researchgate.net]
• 17. willingdoncollege.ac.in [willingdoncollege.ac.in]

Technical Notes & Optimization

Technical Support Center: Optimizing (4-Bromo-1H-indol-6-yl)methanol Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist in synthetic methodology, I frequently consult with researchers and drug development professionals on the chemoselective reduction of halo-indole building blocks.

The synthesis of (4-Bromo-1H-indol-6-yl)methanol from 4-bromo-1H-indole-6-carboxylic acid is a critical transformation, particularly in the development of deubiquitylating enzyme (DUB) inhibitors for cancer therapeutics [1]. The primary challenge in this workflow is chemoselectivity : successfully reducing the C6-carboxylic acid to a primary alcohol without triggering hydrodehalogenation (loss of the bromine atom) at the C4 position.

This guide provides a field-proven, self-validating protocol, mechanistic insights, and targeted troubleshooting FAQs to help you maximize your yield and preserve the integrity of the indole scaffold.

Core Experimental Protocol: Chemoselective Borane Reduction

To prevent debromination, we strictly avoid nucleophilic hydrides (like LiAlH4​ ) and instead utilize an electrophilic reducing agent: Borane-Tetrahydrofuran ( BH3​⋅THF ) . Borane acts as a Lewis acid, coordinating exclusively to the electron-rich carbonyl oxygen of the carboxylic acid rather than attacking the aryl halide bond.

Step-by-Step Methodology (Self-Validating System)

• Step 1: Substrate Preparation Dissolve 4-bromo-1H-indole-6-carboxylic acid (1.0 eq) in anhydrous THF (0.2 M concentration) under an inert Argon or Nitrogen atmosphere.

  • Causality: Anhydrous conditions are non-negotiable. Water reacts violently with BH3​ , destroying the reagent.

  • Validation Checkpoint: The solution must be completely clear. Turbidity indicates moisture or degraded starting material.

• Step 2: Reagent Addition Cool the reaction flask to 0 °C. Add BH3​⋅THF (1.0 M in THF, 3.0 eq) dropwise over 30 minutes.

  • Causality: The excess borane is required because the first two equivalents are consumed by deprotonating the carboxylic acid and the acidic indole N-H.

  • Validation Checkpoint: You must observe controlled effervescence ( H2​ gas evolution). If no gas evolves upon addition, your borane reagent has degraded into inactive tributyl borate and the reaction will fail.

• Step 3: Hydride Transfer & Reduction Remove the ice bath, warm the mixture to room temperature, and stir for 12–16 hours.

  • Causality: The reduction of the intermediate trialkylborate complex is the rate-limiting step and requires extended time at room temperature.

  • Validation Checkpoint: TLC monitoring (Hexanes/EtOAc) should show the complete disappearance of the highly polar acid baseline spot and the appearance of a higher Rf​ alcohol spot.

• Step 4: Solvolysis Quench Cool the reaction back to 0 °C and carefully add Methanol dropwise until bubbling ceases.

  • Causality: Methanol solvolyzes the tightly bound boron-oxygen bonds of the intermediate, releasing the free (4-Bromo-1H-indol-6-yl)methanol and forming volatile trimethyl borate ( B(OMe)3​ ).

  • Validation Checkpoint: Vigorous bubbling confirms the destruction of excess BH3​ and successful cleavage of the borate ester.

• Step 5: Isolation Concentrate the mixture under reduced pressure. Partition the residue between Ethyl Acetate and Brine. Extract the aqueous layer twice with EtOAc, dry the combined organics over Na2​SO4​ , and purify via column chromatography.

Caption: Experimental workflow for the chemoselective reduction of indole-6-carboxylic acid.

Troubleshooting Guides & FAQs

Q: My yield is consistently below 40%, and I am recovering unreacted starting material. What is going wrong? A: Incomplete reduction is almost always tied to reagent degradation. BH3​⋅THF has a short shelf life and degrades at room temperature. Always store it at 2-8 °C and titrate it before use. If you cannot source fresh BH3​⋅THF , switch to Borane-Dimethyl Sulfide ( BH3​⋅SMe2​ ), which is far more stable and offers identical chemoselectivity, albeit with a strong odor.

Q: NMR analysis shows a significant loss of the bromine atom (debromination). How do I prevent this? A: You likely used a nucleophilic hydride donor (e.g., LiAlH4​ ) or attempted a catalytic hydrogenation ( H2​ , Pd/C ). The C4-bromine on the indole ring is highly susceptible to oxidative addition/reductive elimination pathways when exposed to harsh nucleophiles or transition metals. You must strictly use electrophilic borane complexes to preserve the halogen [2].

Q: My product is forming a stubborn, milky emulsion during the aqueous workup. How do I break it? A: Emulsions in this workflow are caused by insoluble polymeric boron salts. This occurs when the reaction is quenched directly with water instead of methanol. You must perform a thorough methanolysis (Step 4) to convert the boron species into volatile trimethyl borate before introducing any aqueous solutions. If an emulsion still forms, adding a saturated solution of Rochelle's salt (potassium sodium tartrate) will chelate the boron/aluminum impurities and force phase separation.

Q: Can I start from the methyl ester instead of the carboxylic acid? A: Yes. Methyl 4-bromo-1H-indole-6-carboxylate [2] can also be reduced to the alcohol. However, esters are less reactive toward BH3​ than free carboxylic acids. If starting from the ester, you may need to add a catalytic amount of NaBH4​ to initiate the reduction, or switch to a carefully temperature-controlled DIBAL-H reduction at -78 °C to avoid debromination.

Caption: Mechanistic pathway of electrophilic borane reduction preserving the C4-bromine.

Quantitative Data: Reducing Agent Comparison

To further illustrate the causality behind reagent selection, the table below summarizes the expected outcomes when applying different reducing agents to halo-indole carboxylic acids [3].

Reducing Agent	Chemoselectivity (C4-Br Retention)	Typical Yield (%)	Reaction Time (h)	Major Byproduct / Risk
BH3​⋅THF	Excellent (>98%)	85–95%	12–16	None (Clean conversion)
BH3​⋅SMe2​	Excellent (>98%)	85–95%	12–16	Dimethyl sulfide odor
LiAlH4​	Poor (<50%)	30–50%	2–4	Debrominated indole alcohol
NaBH4​ / I2​ (in situ BH3​ )	Good (~90%)	70–80%	18–24	Iodinated indole derivatives

References

• CYANOPYRROLIDINES AS DUB INHIBITORS FOR THE TREATMENT OF CANCER - EP 3322702 B1 European P
• US10669234B2 - Cyanopyrrolidines as dub inhibitors for the treatment of cancer Google P

Technical Support Center: Troubleshooting Solubility of (4-Bromo-1H-indol-6-YL)methanol

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, medicinal chemists, and drug development professionals facing solubility challenges with (4-Bromo-1H-indol-6-YL)methanol .

By understanding the thermodynamic and kinetic principles governing this specific molecule, you can move beyond trial-and-error to implement rational, self-validating solubilization strategies.

Part 1: The Root Cause of Insolubility

To troubleshoot effectively, we must first understand the causality behind the compound's physical behavior. (4-Bromo-1H-indol-6-YL)methanol suffers from a "brick-dust" phenomenon rather than purely being "molecular grease."

• High Crystal Lattice Energy: The planar indole core promotes strong π−π stacking. Concurrently, the C6-hydroxymethyl group and the indole nitrogen act as strong hydrogen bond donors and acceptors, creating a tightly bound, polymer-like network in the solid state [1].

• Lipophilicity: The addition of the bromine atom at the C4 position significantly increases the molecule's overall lipophilicity (LogP) and molecular weight, reducing its hydration potential in aqueous media [3].

Logical relationship between structural properties and solubilization strategies.

Part 2: In Vitro Assays & Aqueous Media (FAQs)

Q1: Why does (4-Bromo-1H-indol-6-YL)methanol precipitate instantly when I dilute my DMSO stock into PBS? A1: This is a classic kinetic solubility failure known as "crashing out." While the compound is fully solvated in 100% DMSO, introducing it to an aqueous buffer rapidly changes the dielectric constant of the medium. The hydrophobic bromoindole core cannot be solvated by water, and the sudden supersaturation forces the molecules to rapidly aggregate and nucleate into micro-crystals [1][4].

Q2: How can I keep the compound in solution for cell-based assays without exceeding the toxic 0.5% DMSO threshold? A2: You must alter the chemical environment of the aqueous phase before introducing the compound. This is achieved by using biocompatible co-solvents or host-guest complexation agents like cyclodextrins [3]. Cyclodextrins feature a lipophilic inner cavity that shields the hydrophobic bromoindole core from water, while their hydrophilic exterior maintains aqueous solubility [2].

Quantitative Formulation Strategies

The following table summarizes validated excipient systems for formulating halogenated indoles in aqueous media:

Excipient System	Optimal Conc. Range	Solubilization Mechanism	In Vitro Biocompatibility
DMSO (Primary)	0.1% - 0.5% v/v	Disrupts solid-state H-bonding	High (if kept <0.5%)
PEG 400	1.0% - 5.0% v/v	Co-solvency; lowers dielectric constant	High
Tween-80	0.01% - 0.1% v/v	Micellar encapsulation	Moderate (may affect membranes)
HP-β-CD	5.0% - 10.0% w/v	Host-guest inclusion complexation	Very High

Part 3: Experimental Workflows & Protocols

To prevent false negatives in your biological assays caused by precipitated compound, follow this self-validating workflow.

Workflow for troubleshooting (4-Bromo-1H-indol-6-YL)methanol aqueous solubility.

Protocol: Self-Validating HP-β-CD Complexation

This protocol ensures the compound is truly dissolved and not merely suspended as nano-precipitates, which can artificially inflate apparent solubility and ruin assay reproducibility.

Step 1: Primary Solubilization

• Weigh exactly 4.52 mg of (4-Bromo-1H-indol-6-YL)methanol (MW ≈ 226.07 g/mol ).

• Dissolve in 1.0 mL of anhydrous, cell-culture grade DMSO to create a 20 mM primary stock.

• Causality Note: Anhydrous DMSO acts as a powerful hydrogen bond acceptor, successfully breaking the crystal lattice energy of the hydroxymethyl and indole NH groups.

Step 2: Excipient Preparation

• Prepare a 10% (w/v) solution of Hydroxypropyl- β -cyclodextrin (HP- β -CD) in your target aqueous buffer (e.g., PBS pH 7.4). Filter sterilize through a 0.22 µm membrane.

Step 3: Kinetic Trapping (Dilution)

• Place 995 µL of the 10% HP- β -CD buffer into a microcentrifuge tube.

• Set the tube on a vortex mixer at medium-high speed.

• Crucial Step: Add 5 µL of the 20 mM DMSO stock dropwise directly into the vortexing liquid. Do not let the DMSO run down the side of the tube.

• Sonicate the mixture in a bath sonicator at 25°C for 10 minutes to drive the host-guest inclusion equilibrium forward [2].

Step 4: The Validation Checkpoint (Trust, but Verify)

• Centrifuge the final mixture at 10,000 x g for 10 minutes.

• Carefully extract the supernatant. If precipitation occurred, a microscopic pellet will be visible at the bottom.

• Measure the absorbance of the supernatant via UV-Vis spectroscopy (indoles typically absorb strongly around 265-280 nm) and compare it against a standard curve generated in 100% DMSO.

• Success Criteria: The concentration of the supernatant must match your theoretical target (100 µM) with <5% variance.

Part 4: Analytical & Synthetic Troubleshooting

Q3: During organic synthesis, the compound exhibits poor solubility in standard extraction solvents like DCM or Hexanes. Why? A3: This is the hallmark of a "brick-dust" molecule. While the bromoindole core is lipophilic, the hydroxymethyl group forms dense hydrogen-bonded networks. Non-polar solvents like Dichloromethane (DCM) or Hexanes lack the hydrogen-bond accepting capacity required to disrupt this solid-state network. Solution: Switch to polar aprotic solvents like Ethyl Acetate (EtOAc) mixed with 5-10% Methanol, or use Tetrahydrofuran (THF) for extractions, as the oxygen atoms in these solvents can act as H-bond acceptors to break the lattice.

Q4: My NMR spectra in CDCl3​ show broad, unresolved peaks. Is my compound degrading? A4: Unlikely. Broad peaks in non-polar NMR solvents ( CDCl3​ ) are a direct symptom of self-association and aggregation via intermolecular hydrogen bonding. The molecules are tumbling slowly as large aggregates rather than single monomers. Solution: Evaporate the CDCl3​ and reconstitute the sample in DMSO−d6​ . The strong H-bond accepting nature of DMSO will break the aggregates into monomers, yielding sharp, well-resolved peaks. Alternatively, adding 1-2 drops of CD3​OD to your CDCl3​ tube can often disrupt the hydrogen bonding sufficiently to sharpen the spectrum.

References

• The Solubility Studies and the Complexation Mechanism Investigations of Biologically Active Spiro[cyclopropane-1,3′-oxindoles] with β-Cyclodextrins | MDPI | [Link]

• Aqueous solubility-enhancing excipient technologies: a review of recent developments | European Pharmaceutical Review | [Link]

• Solubility enhancement techniques: A comprehensive review | World Journal of Biology Pharmacy and Health Sciences |[Link]

Technical Support Center: Troubleshooting Debromination in (4-Bromo-1H-indol-6-yl)methanol Reactions

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals working with (4-Bromo-1H-indol-6-yl)methanol . While this compound is a highly valuable synthetic building block, the electron-rich nature of the indole core makes the C4–Br bond highly susceptible to unwanted reductive cleavage (debromination) during transition-metal catalysis.

This guide synthesizes field-proven methodologies and mechanistic insights to help you diagnose, troubleshoot, and permanently resolve debromination issues in your workflows.

Mechanistic Causes of Debromination

To solve debromination, we must first understand the causality behind the reaction failure. Debromination is not a random occurrence; it is a specific, off-cycle catalytic pathway driven by substrate electronics and environmental hydride sources.

Divergent pathways of Pd-catalyzed cross-coupling versus reductive debromination.

Q1: Why does my main product lack the bromine atom after a Suzuki or Heck coupling? A1: This is known as reductive debromination. For (4-Bromo-1H-indol-6-yl)methanol, the primary culprit is the acidic N-H proton of the indole ring[1]. Under the basic conditions required for cross-coupling, this proton is removed to form an indolide anion[2]. This dramatically increases the electron density of the aromatic ring, destabilizing the C-Br bond and making it highly susceptible to cleavage[1]. Furthermore, if your reaction mixture contains alcohols, they can coordinate to the Pd(II) center, undergo β-hydride elimination to form a Pd-hydride species, and reductively eliminate to yield the debrominated indole[3][4].

Q2: Can the hydroxymethyl group at the C6 position cause debromination? A2: Yes, it can act as an internal hydride source. Primary alcohols can be oxidized by Pd(II) intermediates, transferring a hydride to the metal center via β-hydride elimination[4]. While the indole N-H is the dominant issue, protecting the C6-hydroxyl group (e.g., as a TBS ether or acetate) may be necessary if N-protection alone does not resolve the issue.

Substrate Protection Strategies

Q3: How do I chemically modify the substrate to prevent indolide-driven debromination? A3: Protecting the indole nitrogen is the most effective, fundamental strategy to suppress debromination[2]. N-protection prevents base-mediated deprotonation, thereby avoiding the electron density surge that facilitates C-Br bond cleavage[1].

Quantitative Comparison of N-Protecting Groups

Protecting Group	Introduction Reagents	Deprotection Conditions	Base Stability	Debromination Suppression
Boc (tert-Butoxycarbonyl)	Boc₂O, DMAP, THF	Acidic (TFA or HCl)	Moderate	High[1]
SEM (2-(Trimethylsilyl)ethoxy)methyl	SEM-Cl, NaH, DMF	Fluoride (TBAF)	High	Very High[1][2]
Ts (Tosyl)	TsCl, NaH, DMF	Strong Base (NaOH, heat)	Very High	Moderate to High[2]

Reaction Condition Optimization

Q4: I have N-protected my substrate, but I am still seeing 10-15% debromination. What catalyst parameters should I adjust? A4: If the substrate is protected, the debromination is likely solvent- or ligand-mediated. Implement the following adjustments:

• Eliminate Hydride Sources: Switch from protic solvents (EtOH, MeOH, H₂O mixtures) to strictly anhydrous, non-protic solvents like 1,4-dioxane or toluene[1][5].

• Accelerate Transmetalation: Debromination is an off-cycle side reaction. By using bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos), you accelerate the desired transmetalation and reductive elimination steps, allowing them to outcompete the slower hydride transfer pathway[4][6].

• Control Temperature: Run the reaction at the lowest temperature that still allows for full conversion (e.g., 60–80 °C instead of 100+ °C)[1].

Step-by-step diagnostic workflow to eliminate reductive debromination.

Experimental Protocols

Optimized Suzuki-Miyaura Cross-Coupling of N-Boc-(4-Bromo-1H-indol-6-yl)methanol

This self-validating protocol utilizes anhydrous conditions and bulky ligands to favor coupling over protodehalogenation.

Step 1: Reaction Preparation (Glovebox or Schlenk Line)

• To an oven-dried Schlenk flask, add N-Boc-(4-Bromo-1H-indol-6-yl)methanol (1.0 equiv), the desired arylboronic acid (1.2 equiv), and anhydrous K₃PO₄ (2.0 equiv).

  • Causality: K₃PO₄ is a mild, anhydrous base that minimizes the risk of hydroxide-mediated side reactions compared to aqueous Na₂CO₃[1][5].

• Add Pd₂(dba)₃ (0.02 equiv) and XPhos (0.08 equiv).

  • Causality: XPhos is a bulky biaryl phosphine ligand that facilitates rapid transmetalation, suppressing off-cycle debromination[6].

Step 2: Solvent Addition and Degassing 3. Seal the flask with a septum and purge with ultra-pure Argon for 10 minutes[1]. 4. Add anhydrous, degassed 1,4-dioxane (0.1 M relative to the indole) via syringe.

• Causality: Avoiding protic solvents eliminates external hydride sources[1][4].

• Perform three freeze-pump-thaw cycles to ensure complete removal of dissolved oxygen, which can lead to homocoupling of the boronic acid and catalyst deactivation[4].

Step 3: Reaction Execution and Monitoring 6. Heat the reaction mixture to 80 °C in a pre-heated oil bath for 4–6 hours. 7. Monitor the reaction via LC-MS or TLC.

• Self-Validation: The disappearance of the starting material mass/spot without the appearance of the M-79 (debrominated) mass peak confirms successful suppression of the side reaction.

Step 4: Workup 8. Cool to room temperature, dilute with ethyl acetate, and filter through a short pad of Celite to remove the palladium catalyst and inorganic salts[6]. 9. Concentrate the filtrate in vacuo and purify via flash column chromatography to isolate the cross-coupled product.

References

• Organic Chemistry Portal. "Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage". Organic Chemistry Portal.[Link]

• ResearchGate. "Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction". ResearchGate. [Link]

• University of Illinois. "Palladium-Catalyzed Cross-Coupling of Organoboron and Organosilicon Compounds". Illinois.edu. [Link]

• Yoneda Labs. "Suzuki-Miyaura cross-coupling: Practical Guide". Yoneda Labs.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage [organic-chemistry.org]
• 4. Yoneda Labs [yonedalabs.com]
• 5. Palladium-Catalyzed Cross-Coupling of Organoboron and Organosilicon Compounds – Denmark Group [denmarkgroup.illinois.edu]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Crystallization of Brominated Indole Methanols

Welcome to the Technical Support Center for the crystallization of brominated indole methanols. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of obtaining high-quality crystalline material for this important class of compounds. The presence of the brominated indole core, coupled with a reactive methanol group, presents unique challenges that require a systematic and informed approach to crystallization.

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments. Our goal is to empower you with the scientific rationale behind each step, enabling you to make informed decisions and achieve robust and reproducible crystallization outcomes.

Troubleshooting Guide: Common Crystallization Challenges

This section addresses the most frequently encountered problems during the crystallization of brominated indole methanels. Each issue is presented in a question-and-answer format, providing not only a solution but also an explanation of the underlying principles.

Issue 1: The Compound "Oils Out" Instead of Crystallizing

Q: My brominated indole methanol is separating from the solution as a liquid (oiling out) rather than forming solid crystals upon cooling. What causes this and how can I fix it?

A: "Oiling out," or liquid-liquid phase separation, is a common problem when the melting point of the solute is lower than the temperature of the solution from which it is trying to crystallize.[1] It can also be caused by high levels of impurities, which can depress the melting point of your compound.[2] For brominated indole methanols, the combination of the relatively flexible methanol side chain and potential intermolecular interactions influenced by the bromine atom can make them prone to this phenomenon.[3][4]

Here’s a systematic approach to troubleshoot and prevent oiling out:

• Control Supersaturation: High supersaturation is a primary driver of oiling out.[5][6]

  • Reduce the Cooling Rate: A slower cooling rate keeps the system within the metastable zone for a longer period, favoring ordered crystal growth over the formation of an oil.[5]

  • Decrease Solute Concentration: Starting with a more dilute solution can prevent the supersaturation from reaching the critical point where oiling out occurs.[5]

• Solvent System Optimization: The choice of solvent is critical.[7]

  • Increase Solvent Polarity: Brominated indole methanols possess both polar (hydroxyl, N-H) and non-polar (aromatic ring, bromine) features. If you are using a largely non-polar solvent, the compound may have a tendency to separate as a solute-rich liquid phase. Try a more polar solvent or a solvent mixture. A study on the crystallization of crude indole found a mixed solvent of methanol and water to be effective.[8]

  • Anti-Solvent Addition Strategy: If using an anti-solvent to induce crystallization, add it slowly and at a slightly elevated temperature to avoid localized high supersaturation.[5]

• Enhance Purity: Impurities can significantly lower the melting point and promote oiling out.[1]

  • Pre-purification: Consider an initial purification step, such as flash chromatography, to remove impurities before attempting crystallization.

  • Hot Filtration: If insoluble impurities are present, perform a hot gravity filtration of the saturated solution before cooling.[9]

Issue 2: Poor Crystal Quality (Needles, Plates, or Small, Ill-Defined Particles)

Q: I am getting crystals, but they are very fine needles or thin plates that are difficult to filter and dry. How can I improve the crystal habit?

A: Crystal habit is influenced by the solvent, cooling rate, and the presence of impurities.[10] Needle- or plate-like morphologies often arise from rapid crystal growth along a specific crystallographic axis. The goal is to encourage more uniform growth in all dimensions.

• Slower Crystallization is Key: Rapid crystallization often leads to poor crystal morphology.[1]

  • Reduce the Rate of Cooling: Allow the solution to cool to room temperature slowly before placing it in a colder environment. Insulating the flask can help.[11]

  • Use a Solvent in Which the Compound is More Soluble: This may seem counterintuitive, but starting with a solvent that better solubilizes your compound and then slowly inducing supersaturation (e.g., through slow evaporation or anti-solvent addition) can lead to better-formed crystals.[12]

• Solvent Selection: The solvent can interact with different crystal faces, influencing their relative growth rates.

  • Systematic Solvent Screening: Test a range of solvents with varying polarities and hydrogen bonding capabilities. Aromatic solvents like toluene can sometimes promote better crystal packing.[13]

  • Mixed Solvent Systems: Experiment with binary or even ternary solvent systems to fine-tune the solubility and crystal growth kinetics.[14]

• Stirring: In some cases, gentle agitation can help to produce more uniform crystals by preventing localized high supersaturation. However, vigorous stirring can sometimes lead to the formation of many small crystals.

Issue 3: Polymorphism - Obtaining Different Crystal Forms

Q: I have successfully crystallized my brominated indole methanol, but I seem to be getting different crystal forms with different properties (e.g., melting point, solubility). How can I control polymorphism?

A: Polymorphism, the ability of a compound to exist in multiple crystalline forms, is a critical consideration in pharmaceutical development as different polymorphs can have different stabilities, dissolution rates, and bioavailabilities.[15][16] Controlling polymorphism requires precise control over the crystallization conditions.

• Seeding: This is one of the most effective methods for controlling polymorphism.[17]

  • Protocol: Introduce a small number of seed crystals of the desired polymorph into a supersaturated solution. These seeds will act as templates for crystal growth, directing the crystallization towards that specific form.

• Solvent Choice: The solvent can play a crucial role in determining which polymorph crystallizes. Some solvents may stabilize a particular polymorph through specific intermolecular interactions.[18]

• Temperature: The temperature of crystallization can influence which polymorph is thermodynamically or kinetically favored.

Experimental Protocols

Protocol 1: Systematic Solvent Screening for Crystallization

• Sample Preparation: Place approximately 10-20 mg of your brominated indole methanol into several small vials.

• Solvent Addition: To each vial, add a different solvent from the list below, dropwise, at room temperature until the solid dissolves. Note the approximate solubility.

• Heating: If the solid does not dissolve at room temperature, gently heat the vial.

• Cooling: Allow the vials that formed a clear solution upon heating to cool slowly to room temperature, and then transfer to a refrigerator (4 °C).

• Observation: Observe the vials for crystal formation, oiling out, or no change.

• Analysis: Analyze any solids that form to identify the most promising solvent systems.

Solvent Class	Examples	Rationale
Alcohols	Methanol, Ethanol, Isopropanol	Good hydrogen bonding capabilities, can solvate the methanol group.
Esters	Ethyl Acetate	Medium polarity, good for many organic compounds.[13]
Ketones	Acetone, Methyl Ethyl Ketone	Can act as hydrogen bond acceptors.
Aromatic Hydrocarbons	Toluene, Benzene	Can promote ordered packing through π-π interactions.[13]
Ethers	Diethyl Ether, Tetrahydrofuran (THF)	Often used as anti-solvents.
Halogenated	Dichloromethane (DCM)	Good for dissolving many organic compounds, but volatility can be an issue.[13]
Aprotic Polar	Acetonitrile	Can be a good solvent for moderately polar compounds.

Protocol 2: Anti-Solvent Crystallization

• Dissolution: Dissolve your brominated indole methanol in a minimal amount of a "good" solvent (one in which it is highly soluble).

• Heating (Optional): Gently warm the solution to ensure complete dissolution.

• Anti-Solvent Addition: Slowly add a "poor" solvent (an anti-solvent, in which the compound is insoluble but which is miscible with the "good" solvent) dropwise to the stirred solution until it becomes slightly turbid.

• Re-dissolution: Add a few drops of the "good" solvent back into the solution until the turbidity just disappears.

• Cooling: Cover the container and allow it to cool slowly.

Visualizing Crystallization Workflows

Troubleshooting "Oiling Out"

Caption: A decision-making workflow for troubleshooting "oiling out".

Improving Crystal Habit

Caption: Strategies for improving the crystal morphology of your compound.

Frequently Asked Questions (FAQs)

Q1: How does the position of the bromine atom on the indole ring affect crystallization?

A1: The position of the bromine atom can significantly influence the molecule's electronic distribution, dipole moment, and steric profile.[4] This, in turn, affects how the molecules pack in the crystal lattice. For example, a bromine atom at a position that can participate in halogen bonding or that sterically hinders certain conformations can lead to different packing arrangements and potentially different crystal habits or polymorphs.[3]

Q2: Are there any specific safety precautions for crystallizing brominated indole methanels?

A2: Yes. Brominated organic compounds should be handled with care as they can be irritants and may have other toxicological properties. Indole derivatives themselves can also be biologically active. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Q3: My compound is highly soluble in most common solvents. What crystallization techniques can I try?

A3: For highly soluble compounds, you need to create supersaturation by methods other than just cooling.

• Slow Evaporation: Dissolve your compound in a volatile solvent and allow the solvent to evaporate slowly in a loosely covered container.[13]

• Vapor Diffusion: Place a solution of your compound in a small, open vial. Place this vial inside a larger, sealed container that contains a more volatile "anti-solvent" in which your compound is insoluble. The anti-solvent vapor will slowly diffuse into your compound's solution, causing it to become supersaturated and crystallize.

• Anti-Solvent Crystallization: As detailed in the protocol above, this is a very effective method for soluble compounds.

Q4: How can I scale up my crystallization process from the lab to a larger scale?

A4: Scaling up a crystallization process can be challenging because factors like heat transfer, mixing efficiency, and rates of supersaturation generation do not always scale linearly.[19][] It is crucial to have a well-understood and robust process at the lab scale before attempting to scale up. Key parameters to keep constant or carefully control during scale-up include the cooling profile, agitation rate, and the rate of anti-solvent addition.

Q5: What is the role of the methanol group in the crystallization of these compounds?

A5: The methanol group (-CH₂OH) introduces a site for hydrogen bonding, which can be a dominant factor in the crystal packing. It can act as both a hydrogen bond donor (from the -OH) and an acceptor (at the oxygen). The choice of solvent can significantly influence how these hydrogen bonds are formed, either with other molecules of the indole methanol or with the solvent itself.

References

• Syrris. (2024, October 22).
• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
• Micropore Technologies. Active Pharmaceutical Ingredient (API)
• Benchchem.
• Longdom.org. (2025, January 27). Crystallization in Pharmaceutical Manufacturing: Optimizing Drug Stability and Bioavailability.
• University of York.
• Tianming Pharmaceutical. (2025, December 26).
• BOC Sciences.
• MDPI. (2023, December 28). Transferring Crystallization Conditions from Small to Larger Scale for Achieving Targeted Crystal Morphologies of an Active Pharmaceutical Ingredient.
• University of Rochester. How To: Grow X-Ray Quality Crystals.
• Benchchem.
• Longdom Publishing S.L.
• ResearchGate.
• PMC. Getting crystals your crystallographer will treasure: a beginner's guide.
• MIT Department of Chemistry. Growing Quality Crystals.
• Benchchem.
• Benchchem. Technical Support Center: Optimization of One-Pot, Three-Component Indole Synthesis.
• Mettler Toledo.
• North Carolina State University. Growing Crystals That Will Make Your Crystallographer Happy.
• ACS Publications. (2020, July 7). Structure and Morphology of Indole Analogue Crystals.
• PMC. The crystal structures and Hirshfeld surface analysis of three new bromo-substituted 3-methyl-1-(phenylsulfonyl)
• IntechOpen. (2023, July 18). Indole Derivatives: Unveiling New Frontiers in Medicinal and Synthetic Organic Chemistry.
• Fiveable. (2025, August 15). Brominated Indoles Definition - Organic Chemistry Key Term.
• University of Colorado Denver. 4.
• Pharmaceutical Technology. (2025, March 13). Cocktail-Solvent Screening to Enhance Solubility, Increase Crystal Yield, and Induce Polymorphs.
• PMC.
• PMC. The crystal structures determination and Hirshfeld surface analysis of N-(4-bromo-3-methoxyphenyl).
• ResearchGate. (2021, October 29). (PDF)
• PMC - NIH. (2012, February 23).
• PubMed. (2004, June 15). Variation of brominated indoles and terpenoids within single and different colonies of the marine bryozoan Flustra foliacea.
• PharmaBlock. Crystallization Process R&D in Pharmaceutical Development.
• SOP: CRYSTALLIZ
• MDPI. (2025, May 26).
• PMC. Crystallisation Behaviour of Pharmaceutical Compounds Confined within Mesoporous Silicon.
• MDPI. (2021, October 30).
• PMC. (2025, May 9).
• YouTube. (2020, October 9).
• Reddit. (2025, June 9). Guides for crystallization, particularly of inorganic complexes.
• International Scientific Organization. (2023, June 29). Methods for Crystal Production of natural compounds; a review of recent advancements.
• MDPI. (2021, April 12). Effect of Bromination on the Quorum Sensing-Inhibiting Properties of Indole-3-Carboxaldehydes in Chromobacterium violaceum AHL System.
• MDPI. (2013, October 11). Purified Brominated Indole Derivatives from Dicathais orbita Induce Apoptosis and Cell Cycle Arrest in Colorectal Cancer Cell Lines.
• Benchchem. common side reactions in the synthesis of 5-Bromoindole.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 3. The crystal structures and Hirshfeld surface analysis of three new bromo-substituted 3-methyl-1-(phenyl­sulfon­yl)-1H-indole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fiveable.me [fiveable.me]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mt.com [mt.com]
• 7. longdom.org [longdom.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. community.wvu.edu [community.wvu.edu]
• 10. tianmingpharm.com [tianmingpharm.com]
• 11. science.uct.ac.za [science.uct.ac.za]
• 12. How To [chem.rochester.edu]
• 13. Getting crystals your crystallographer will treasure: a beginner’s guide - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pharmtech.com [pharmtech.com]
• 15. microporetech.com [microporetech.com]
• 16. Crystallisation Behaviour of Pharmaceutical Compounds Confined within Mesoporous Silicon - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 18. longdom.org [longdom.org]
• 19. syrris.com [syrris.com]

Technical Support Center: Troubleshooting Indole Polymerization and Tar Formation

Welcome to the Technical Support Center for indole chemistry. Indole derivatives are foundational to drug development, but their inherent electronic properties often lead to frustrating polymerization side reactions. This guide provides researchers and scientists with field-proven, mechanistically grounded strategies to troubleshoot and eliminate tar formation during indole functionalization.

Mechanistic Overview of Indole Polymerization

Before troubleshooting, it is critical to understand the causality behind the failure. Indole is an electron-rich aromatic heterocycle. Because of the high electron density contributed by the pyrrole ring, the C-3 position is highly nucleophilic[1]. When exposed to acidic conditions, the indole nucleus protonates, generating a highly reactive, electrophilic indolium cation[1]. This species is rapidly attacked by unreacted indole molecules, initiating a cascade of covalent dimerization (typically at the 2-3 positions) and subsequent chain propagation[2]. The end result is an intractable, dark-colored polymeric mixture commonly referred to as "tar"[1].

Logical pathway of acid-catalyzed indole polymerization leading to tar formation.

Frequently Asked Questions (FAQs)

Q1: Why does my indole reaction turn into a black, intractable tar during electrophilic aromatic substitution? A1: Tar formation is the macroscopic observation of uncontrolled polymerization. In the presence of strong Brønsted or Lewis acids (e.g., H₂SO₄, AlCl₃), the highly nucleophilic C-3 position of the indole ring undergoes protonation[1]. This converts the indole into a highly electrophilic species that reacts with surrounding neutral indoles. This cascade of uncontrolled reactions results in high-molecular-weight, insoluble polymeric materials[1].

Q2: How can I prevent dimerization and polymerization during C-3 functionalization or the Fischer Indole Synthesis? A2: Preventing these side reactions requires controlling the kinetic rate of the reaction and the nucleophilicity of the indole:

• Attenuate Acid Strength: Traditional strong Lewis acids are often too harsh. Switching to milder Lewis acids (e.g., ZnCl₂, Y(OTf)₃) can significantly reduce polymerization by activating the electrophile without fully protonating the indole ring[1].

• Temperature Control: Polymerization is a chain reaction that accelerates with thermal energy. Running the reaction at lower temperatures (e.g., 0 °C) helps control the rate of side product formation[1].

• Substituent Effects: In the Fischer Indole Synthesis, electron-donating groups on the starting materials can over-stabilize intermediates, leading to heterolytic N-N bond cleavage and subsequent side reactions instead of the desired cyclization[3].

• N-Protection: Masking the indole nitrogen is the most effective chemical strategy to electronically deactivate the ring.

Q3: Which N-protecting groups are most effective at suppressing polymerization? A3: The choice of N-protecting group dictates the electron density of the indole ring.

• Electron-Withdrawing Groups (EWGs): Groups like Tosyl (Ts) and Mesyl (Ms) exert a strong inductive electron-withdrawing effect. This drastically reduces the nucleophilicity of the C-3 position, preventing self-condensation and stabilizing reactive intermediates against unwanted dehydration and polymerization[4].

• Steric Shielding: Bulky groups provide steric hindrance, blocking intermolecular attacks.

• Novel Protections: Acylsilanes have recently emerged as stable N-protecting groups that can be cleaved under mild conditions, offering an alternative when harsh deprotection must be avoided[5].

Quantitative Data: Protecting Group Selection

Selecting the right protecting group is a balance between electronic deactivation (to prevent polymerization) and the harshness of the required deprotection conditions.

Protecting Group	Type	Electron-Withdrawing Effect	Deprotection Conditions	Effectiveness vs. Polymerization
None (N-H)	N/A	None (Highly nucleophilic)	N/A	Very Low (High tar risk)
Boc	Carbamate	Moderate	Mild Acid (TFA or HCl)	Moderate to High
Acylsilane	Silyloxy acetal	Moderate	CsF / Mild Photochemical	High[5]
Tosyl (Ts)	Sulfonyl	Strong (Low pKa)	Strong base (NaOH) or Mg/MeOH	Very High[4]
Mesyl (Ms)	Sulfonyl	Strong (Low pKa)	Strong base	Very High[4]

Self-Validating Experimental Protocol: Acid-Catalyzed C-3 Alkylation

To ensure scientific integrity, this protocol incorporates built-in validation steps (TLC monitoring and temperature gating) to prevent runaway polymerization during C-3 functionalization.

Step 1: Reaction Setup and Protection

• Action: To a flame-dried, round-bottom flask under an inert argon atmosphere, add the N-protected indole (e.g., N-Tosylindole, 1.0 mmol) and anhydrous dichloromethane (5.0 mL).

• Causality: The inert atmosphere prevents oxidative side reactions[1], while N-tosyl protection reduces C-3 nucleophilicity, acting as the primary defense against acid-catalyzed self-polymerization[4].

Step 2: Temperature Gating

• Action: Submerge the flask in an ice-water bath and allow the solution to equilibrate to 0 °C for 10 minutes.

• Causality: Lowering the thermal energy suppresses the activation energy required for the kinetically demanding chain-propagation steps of tar formation[1].

Step 3: Catalyst and Electrophile Addition

• Action: Add a mild Lewis acid catalyst (e.g., ZnCl₂, 0.2 mmol) in one portion. Stir for 5 minutes. Slowly add the electrophile (1.1 mmol) dropwise over 10 minutes.

• Causality: ZnCl₂ provides sufficient Lewis acidity to activate the electrophile without fully protonating the indole ring[1]. Dropwise addition keeps the local concentration of the activated electrophile low, preventing polyalkylation.

Step 4: Self-Validating Monitoring

• Action: Maintain at 0 °C for 1 hour. Perform a TLC (Hexanes:EtOAc 8:2).

• Validation:

  • If a single new spot appears: The reaction is proceeding cleanly. Allow it to warm to room temperature.

  • If baseline streaking (tar) is observed: Quench immediately with saturated aqueous NaHCO₃ to neutralize the acid and halt further polymerization.

Step 5: Quenching and Isolation

• Action: Once the starting material is consumed, quench the reaction with saturated aqueous NaHCO₃ (5 mL). Extract with dichloromethane (3 x 10 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash chromatography.

Troubleshooting Workflow

Step-by-step troubleshooting workflow to mitigate tar formation in indole synthesis.

References

• Technical Support Center: Troubleshooting Tar Formation in Acid-Catalyzed Indole Reactions. BenchChem.
• On the other hand, while DHI oxidative polymerization usually leads to a range of products... Semantic Scholar.
• Photo Click Reaction of Acylsilanes with Indoles. NIH.
• Interrupted Intramolecular Hydroaminomethylation of N-Protected-2-vinyl Anilines: Novel Access to 3-Substitued Indoles or Indoline-2-ols. MDPI.
• Why Do Some Fischer Indolizations Fail? Journal of the American Chemical Society.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Interrupted Intramolecular Hydroaminomethylation of N-Protected-2-vinyl Anilines: Novel Access to 3-Substitued Indoles or Indoline-2-ols [mdpi.com]
• 5. Photo Click Reaction of Acylsilanes with Indoles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Steric Hindrance at the 4-Position of Indole

Welcome to the Advanced Synthesis Support Center. For medicinal chemists and drug development professionals, the indole scaffold is a privileged structure. However, functionalizing the benzenoid core—specifically the C4 position—presents a formidable synthetic challenge. The C4 position is sterically obscured by substituents at C3 and C5, and electrophilic aromatic substitution inherently favors the electron-rich C3 position[1].

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you bypass these steric and electronic roadblocks using modern C–H activation and de novo synthesis methodologies.

Module 1: Strategic Selection & Pathway Design

Before initiating your synthesis, selecting the correct functionalization pathway is critical to avoid complex mixtures of C2, C3, and C7 isomers.

Decision matrix for selecting indole C4-functionalization strategies.

Frequently Asked Questions (FAQs)

Q: Why is late-stage C4 functionalization notoriously difficult compared to C2 or C7? A: The fundamental issue is a combination of electronic bias and metallacycle geometry. Indole's inherent nucleophilicity drives transition metals to the C2 or C3 positions[2]. To reach C4, you must install a Directing Group (DG) at C3. However, coordinating a metal to a C3-DG to activate the C4–H bond requires the formation of a less thermodynamically favorable six-membered metallacycle, whereas competing C2-metalation forms a highly stable five-membered metallacycle[2].

Q: How do we force the formation of the six-membered metallacycle to achieve C4 selectivity? A: Causality lies in the coordinating strength and steric profile of the DG. Strongly coordinating groups at C3 will inevitably pull the metal toward the C2 position. By utilizing weakly coordinating groups (like formyl, acetyl, or trifluoroacetyl) or bulky transient directing groups (TDGs), the metal is sterically repelled from C2 and electronically guided to undergo C–H insertion at C4[1].

Module 2: Transition-Metal Catalyzed C4 C–H Activation

Mechanistic pathway of C3-directed transition-metal C4 C-H activation.

Troubleshooting Guide

Issue: My Ru-catalyzed C4-alkenylation is yielding a mixture of C2 and C4 products. Root Cause & Solution: The directing group at C3 is likely too strongly coordinating or lacks the necessary steric bulk. For ruthenium catalysis, utilizing a simple C3-aldehyde (formyl group) is highly effective because it acts as a weak directing group that perfectly balances the electronic requirements for the 6-membered ruthenacycle[3]. Ensure you are using a cationic Ru(II) species; the addition of AgSbF6​ is non-negotiable as it abstracts the chloride from the precatalyst to open a coordination site.

Issue: I need to install an alkyne at C4, but standard Sonogashira conditions fail. Root Cause & Solution: Standard cross-coupling requires pre-functionalization (e.g., a C4-halogen), which is synthetically taxing. Instead, utilize a Palladium-catalyzed Transient Directing Group (TDG) strategy. By adding an amino acid like alanine to a 3-formylindole, a transient imine forms in situ. This imine directs the Pd catalyst exclusively to the C4 position for alkynylation, followed by hydrolysis to regenerate the C3-aldehyde seamlessly[4].

Self-Validating Protocol: Ru-Catalyzed C4-Alkenylation of 3-Formylindole

Reference: Prabhu et al.[3]

Objective: Regioselective installation of an acrylate at the C4 position. Causality of Reagents:

• [Ru(p-cymene)Cl₂]₂ (5 mol%): Precatalyst.

• AgSbF₆ (20 mol%): Halide scavenger to generate the active, highly electrophilic cationic Ru(II) center.

• Cu(OAc)₂ (2.0 equiv): Terminal oxidant required to reoxidize Ru(0) back to Ru(II) after reductive elimination.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk tube under ambient air (open flask conditions are tolerated due to the robust nature of the Ru(II) species), add 3-formylindole (1.0 equiv), methyl acrylate (2.0 equiv), [Ru(p-cymene)Cl2​]2​ (5 mol%), AgSbF6​ (20 mol%), and Cu(OAc)2​ (2.0 equiv).

• Solvent Addition: Suspend the mixture in 1,2-dichloroethane (DCE) (0.2 M). Why DCE? Its polarity stabilizes the cationic ruthenium intermediate without competitively binding to the metal center.

• Reaction: Seal the tube and heat to 110 °C for 16–24 hours.

• Validation Checkpoint 1 (Visual): The reaction mixture will transition from a light suspension to a dark green/brown mixture as the Cu(II) is reduced to Cu(I)/Cu(0) species.

• Validation Checkpoint 2 (TLC): Monitor via TLC (Hexanes/EtOAc). The C4-alkenylated product will typically run slightly lower (more polar) than the starting 3-formylindole due to the extended conjugation and added ester dipole.

• Workup & Isolation: Cool to room temperature, filter through a short pad of Celite (eluting with EtOAc) to remove metal salts, and concentrate. Purify via flash chromatography.

• Validation Checkpoint 3 (NMR): In the 1H NMR spectrum, confirm success by the disappearance of the C4 aromatic doublet (typically around 8.1 ppm in the starting material) and the appearance of two distinct trans-alkene doublets ( J≈16 Hz ) in the 6.0–8.0 ppm region.

Module 3: Metal-Free C4 Borylation

Troubleshooting Guide

Issue: My BBr₃-mediated borylation is yielding C7 borylated products instead of C4. Root Cause & Solution: The regioselectivity of metal-free borylation is entirely dictated by the placement of the pivaloyl (Piv) directing group. If the Piv group is on the N1 position, BBr3​ is directed to C7. To target C4, the Piv group must be installed at the C3 position[5]. Furthermore, to prevent competitive binding or C7 activation, the N1 position should be protected with a bulky, electron-withdrawing group like Tosyl (Ts)[5].

Self-Validating Protocol: Metal-Free C4-Borylation using BBr₃

Reference: Shi et al.[5]

Objective: Installation of a pinacolborane (Bpin) handle at C4 for downstream Suzuki-Miyaura cross-coupling. Causality of Reagents:

• BBr₃: Acts as both the Lewis acid (coordinating to the C3-pivaloyl oxygen) and the electrophile for C–H activation.

• Pinacol / Et₃N: Added in the second stage to trap the highly reactive C4-dibromoborane intermediate, converting it to a stable boronic ester.

Step-by-Step Methodology:

• Preparation: In a rigorously flame-dried Schlenk flask under an argon atmosphere, dissolve N-Ts-3-pivaloylindole (1.0 equiv) in anhydrous 1,2-dichloroethane (DCE). Strict anhydrous conditions are critical; BBr3​ reacts violently with moisture, generating HBr and destroying the reagent.

• Activation: Cool the flask to 0 °C. Dropwise, add a 1.0 M solution of BBr3​ in CH2​Cl2​ (2.0 equiv).

• Reaction: Allow the mixture to warm to 80 °C and stir for 12 hours.

• Validation Checkpoint 1 (Visual): The solution will turn deep red/purple, indicating the formation of the chelated boron-arenium intermediate.

• Esterification: Cool the reaction back to 0 °C. Slowly quench the active boron species by adding a solution of pinacol (3.0 equiv) and Et3​N (6.0 equiv) in DCE. Stir at room temperature for 2 hours.

• Validation Checkpoint 2 (NMR): After standard aqueous workup and column chromatography, verify the product via 11B NMR. A sharp singlet around 30–33 ppm confirms the presence of the aryl-Bpin species.

Module 4: De Novo Synthesis Alternatives

Q: If late-stage functionalization fails due to complex substitution patterns, what is the best de novo synthesis route for 4-substituted indoles? A: Do not use the Bartoli indole synthesis for 4-substituted targets. While excellent for 7-substituted indoles, reacting 4-substituted nitroarenes under Bartoli conditions predominantly yields unwanted anilines[6]. Instead, utilize the Hemetsberger Indole Synthesis . By starting with an ortho-substituted benzaldehyde, converting it to an azidoacrylate, and applying thermal decomposition, the reaction undergoes electrocyclization. Because the C3–C3a bond is pre-formed in the starting material, this method is strictly regiospecific for 4- or 6-substituted indoles[7].

Quantitative Data Summary: C4 Functionalization Strategies

The following table summarizes the expected performance metrics of the primary C4-functionalization methodologies to aid in your route scouting.

Methodology	Catalyst / Reagent	Directing Group (DG)	Target Bond	Typical Yield Range	Selectivity (C4 vs C2/C7)
Ru-Catalyzed Alkenylation	[Ru(p-cymene)Cl2​]2​	C3-Formyl (Aldehyde)	C4–Alkenyl	65% – 85%	> 20:1 (C4 favored)
Pd-Catalyzed Alkynylation	Pd(OAc)2​	TDG (Alanine + C3-CHO)	C4–Alkynyl	50% – 75%	Exclusive C4
Metal-Free Borylation	BBr3​	C3-Pivaloyl (N-Ts protected)	C4–Bpin	60% – 80%	Exclusive C4
Hemetsberger Synthesis	Thermal ( Δ ) or Rh-cat	Pre-formed Azidoacrylate	De Novo Core	40% – 70%	Regiospecific

References

• The Reaction of Vinyl Grignard Reagents with 2-Substituted Nitroarenes: A New Approach to the Synthesis of 7-Substituted Indoles (Bartoli Indole Synthesis)
• Pd(II)
• Source: Accounts of Chemical Research (ACS Publications)
• Source: Chemical Science (RSC Publishing)
• Source: PMC (NIH)
• Source: PubMed (NIH)
• Source: Organic Letters (ACS Publications)

Sources

• 1. C4–H indole functionalisation: precedent and prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Regioselective synthesis of 4-substituted indoles via C-H activation: a ruthenium catalyzed novel directing group strategy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. d-nb.info [d-nb.info]
• 7. Indole synthesis – something old, something new - Chemical Science (RSC Publishing) DOI:10.1039/C2SC21185H [pubs.rsc.org]

Technical Support Center: A Researcher's Guide to Storing (4-Bromo-1H-indol-6-YL)methanol and Minimizing Oxidative Degradation

Welcome to the technical support center for (4-Bromo-1H-indol-6-YL)methanol. This guide is designed for researchers, scientists, and drug development professionals who utilize this valuable synthetic intermediate. The inherent reactivity of the indole scaffold, while advantageous for synthesis, presents significant challenges for long-term stability and storage.[1][2] Oxidation is a primary degradation pathway that can compromise sample purity, leading to inconsistent experimental results and potential generation of confounding artifacts.

This document provides in-depth, evidence-based answers to common questions regarding the storage and handling of (4-Bromo-1H-indol-6-YL)methanol. Our goal is to equip you with the knowledge to proactively prevent degradation and troubleshoot issues should they arise.

Section 1: The Chemistry of Instability - Why Does (4-Bromo-1H-indol-6-YL)methanol Degrade?

The structure of (4-Bromo-1H-indol-6-YL)methanol contains two key functionalities susceptible to oxidation: the electron-rich indole ring and the primary alcohol (methanol) group.

• Indole Ring Oxidation: The indole nucleus, particularly the five-membered pyrrole ring, is highly susceptible to electrophilic attack and oxidation.[3][4] The C3 position is the most reactive site on an unsubstituted indole.[3] Oxidation can be initiated by atmospheric oxygen (autoxidation), light, or trace metal impurities, often proceeding through radical mechanisms.[5][6] This can lead to a variety of byproducts, including oxindoles and isatins, and can eventually result in the formation of colored oligomers or polymers.[7][8][9]

• Methanol Group Oxidation: The primary alcohol moiety (-CH₂OH) is a classic site for oxidation. Under oxidative stress, it can be converted first to the corresponding aldehyde and subsequently to a carboxylic acid. This process can occur on many organic molecules containing primary alcohols.[10][11]

The combination of these two reactive sites makes proper storage paramount.

Caption: Potential oxidative degradation pathways for (4-Bromo-1H-indol-6-YL)methanol.

Section 2: Frequently Asked Questions (FAQs) - Proactive Storage Strategies

Proactive measures are the most effective way to ensure the long-term integrity of your compound.

Q1: What are the absolute optimal conditions for long-term storage of solid (4-Bromo-1H-indol-6-YL)methanol?

For maximum stability of the solid compound, multi-faceted environmental control is essential. The goal is to minimize molecular kinetic energy while excluding initiators of oxidation like oxygen and light.[12]

Parameter	Recommended Condition	Rationale & Causality
Temperature	-20°C or lower	Reduces the rate of all chemical degradation processes, including autoxidation, by lowering the kinetic energy of the molecules.[12]
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces atmospheric oxygen, the primary driver of oxidation for the indole ring and methanol group. This is a critical step.[12][13]
Light	Protection from Light (Amber Vial)	Prevents photolytic degradation. Indoles can absorb UV and visible light, which can catalyze the formation of reactive radical species.[6][14][15]
Moisture	Tightly Sealed Container in a Desiccator	Prevents hydrolysis and minimizes clumping. Moisture can also facilitate certain degradation pathways.[12]

Q2: I need to prepare a stock solution. What solvent should I use and how should I store it?

Solutions are inherently less stable than the solid compound. Whenever possible, prepare solutions fresh for each experiment. If a stock solution must be stored, follow these guidelines:

• Solvent Choice: Use anhydrous, research-grade solvents such as Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF). Ensure the solvent is purged with an inert gas before use to remove dissolved oxygen.

• Preparation: Prepare the solution under an inert atmosphere (e.g., in a glovebox or using a Schlenk line) to prevent exposure to air.

• Storage Protocol:

  • Divide the stock solution into small, single-use aliquots in amber glass vials with PTFE-lined caps. This minimizes the number of freeze-thaw cycles and repeated exposure of the bulk stock to the atmosphere.

  • Before sealing, flush the headspace of each vial with argon or nitrogen.

  • Store the aliquots at -80°C for maximum stability.

Q3: Can I use antioxidants to stabilize my stock solution?

Yes, adding an antioxidant can be an effective strategy, particularly for solutions that may have unavoidable exposure to air.[16]

• Common Choice: Butylated hydroxytoluene (BHT) is a common radical-scavenging antioxidant used at low concentrations (e.g., 0.01-0.1%).

• Causality: BHT is more readily oxidized than the indole compound. It acts as a sacrificial agent, intercepting radical species that would otherwise attack your compound of interest.

• Critical Consideration: You must validate that the chosen antioxidant and its concentration do not interfere with your downstream biological or chemical assays. Run a control experiment with the antioxidant alone to confirm its compatibility. For cell-based assays, antioxidants like N-acetylcysteine may be more suitable.[16]

Section 3: Troubleshooting Guide - "I think my sample has degraded."

If you suspect degradation, a systematic approach is necessary to confirm the issue and prevent recurrence.

Caption: Decision workflow for troubleshooting compound instability.

Issue 1: The solid compound has changed color (e.g., from white/off-white to yellow or brown).

• Probable Cause: This is a strong visual indicator of significant oxidative degradation and potential polymerization. Indole oxidation products are often colored.

• Recommended Action: Do not use the material. The presence of unknown, colored impurities makes it impossible to achieve reliable and reproducible results. Discard the sample according to your institution's hazardous waste guidelines and procure a fresh lot.[17] This is a self-validating step; using compromised material invalidates experimental data.

Issue 2: I am seeing new peaks in my HPLC/LC-MS analysis that were not there previously.

• Probable Cause: The new peaks are almost certainly degradation byproducts.

• Troubleshooting Protocol: Preliminary Purity Analysis by HPLC

  • Sample Preparation: Accurately prepare a solution of your compound in a suitable mobile phase-compatible solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 0.5 mg/mL).

  • Column: Use a standard reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase:

    • Solvent A: 0.1% Formic Acid in Water

    • Solvent B: 0.1% Formic Acid in Acetonitrile

  • Gradient: Run a generic gradient (e.g., 10% B to 95% B over 15 minutes).

  • Detection: Use a UV detector, monitoring at wavelengths relevant to the indole chromophore (e.g., 220 nm and 280 nm).

  • Analysis: Integrate the peak areas. Compare the peak area of the parent compound to the total area of all peaks to get a rough estimate of purity. If coupled to a mass spectrometer, examine the masses of the new peaks. An increase in mass by 14 Da (+O, -2H) or 16 Da (+O) relative to the parent compound often suggests oxidation.

Section 4: Advanced Protocol - Establishing a Stability-Indicating Method via Forced Degradation

For drug development professionals, simply detecting degradation is not enough. You must have an analytical method that is proven to be "stability-indicating." This means the method can separate the intact drug from its degradation products, impurities, and excipients.[18] Forced degradation studies are the industry-standard approach to developing and validating such methods.[19][20][21]

Objective: To intentionally degrade (4-Bromo-1H-indol-6-YL)methanol under various stress conditions to generate potential degradation products and ensure the analytical method can resolve them. A good study aims for 5-20% degradation of the active ingredient.[21]

Stress Condition	Typical Parameters	Target Degradation Mechanism
Acid Hydrolysis	0.1 M HCl at 60°C for 2-24 hours	Targets acid-labile groups.[22]
Base Hydrolysis	0.1 M NaOH at 60°C for 2-24 hours	Targets base-labile groups.
Oxidation	3% H₂O₂ at room temp for 24 hours	Simulates oxidative stress, highly relevant for indoles.[12][20]
Thermal (Dry Heat)	Solid sample at 80°C for 48 hours	Assesses thermal stability in the solid state.[22]
Photolytic	Solution exposed to UV light (e.g., 254 nm) for 24 hours	Assesses light sensitivity.[12]

Experimental Protocol:

• Prepare Samples: For each condition (Acid, Base, Oxidative, Photolytic), prepare a solution of the compound (e.g., 1 mg/mL in a 50:50 acetonitrile:water mix). For the thermal study, use the solid powder. Prepare a control sample stored under ideal conditions.

• Apply Stress: Expose each sample to its respective stress condition as outlined in the table. Monitor the extent of degradation over time by taking aliquots.

• Neutralization: After the desired degradation is achieved, neutralize the acidic and basic samples to prevent further reaction before analysis.

• Analysis: Analyze all stressed samples, the control sample, and a blank by your developed HPLC-UV/MS method.

• Data Interpretation:

  • Specificity: Confirm that the peak for the parent compound is well-resolved from all new peaks generated under the stress conditions.

  • Peak Purity: If using a photodiode array (PDA) detector, assess the peak purity of the parent compound in the stressed samples to ensure no degradants are co-eluting.

  • Pathway Identification: Use the mass data from the LC-MS to propose structures for the major degradation products. This provides invaluable insight into the molecule's liabilities.[18][19]

Successful completion of this study provides high confidence that your analytical method can accurately assess the stability and purity of (4-Bromo-1H-indol-6-YL)methanol throughout its lifecycle.[18]

References

• Benchchem. (n.d.). Technical Support Center: Improving the Stability of Indole Compounds in Solution.
• Unidentified Publisher. (n.d.). 4-Bromo-1-(Trifluoromethyl)-1H-Indol-6-yl Methanol: A Premium Chemical Compound.
• Nishio, M., Zushi, S., Ishii, T., Furuya, T., & Syono, K. (n.d.). Stability of Indole-3-acetic Acid to Autoclaving, Aeration and Light Illumination. Journal of Plant Physiology.
• Benchchem. (n.d.). Application Notes and Protocols for the Safe Storage and Handling of Brominated Organic Compounds.
• Benchchem. (n.d.). Improving the stability of 3h-Indole-2-carbaldehyde during storage.
• Jain, D., & Basniwal, P. K. (2013). Forced degradation and impurity profiling. Journal of Pharmaceutical and Biomedical Analysis, 86, 11–35.
• Dolly Corporation. (2025, October 20). Safety & Handling Guidelines for Bromine and Bromide Chemicals in Export Operations.
• Esteves, M., et al. (2010). Antioxidant activity of unexplored indole derivatives: synthesis and screening. PubMed.
• ACS Omega. (2024, August 13). Visible-Light-Induced Dearomative Annulation of Indoles toward Stereoselective Formation of Fused- and Spiro Indolines.
• Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances.
• MedCrave online. (2016, December 14). Forced Degradation Studies.
• Unidentified Publisher. (2025, November 10). Forced degradation studies: A critical lens into pharmaceutical stability.
• Krasowska, A., et al. (n.d.). Synthesis, antioxidant and cytoprotective activity evaluation of C-3 substituted indole derivatives. PMC.
• ResolveMass Laboratories. (2026, February 15). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects.
• ResearchGate. (2025, November 27). Antioxidant Activities of Synthetic Indole Derivatives and Possible Activity Mechanisms.
• ChemScene. (n.d.). (4-Bromo-1H-indol-3-yl)methanol.
• Semantics Scholar. (n.d.). Antioxidant Activities of Synthetic Indole Derivatives and Possible Activity Mechanisms.
• Benchchem. (n.d.). (6-Bromo-1H-indol-4-yl)methanol.
• ACS Catalysis. (2021, July 15). Highly Selective Indole Oxidation Catalyzed by a Mn-Containing Artificial Mini-Enzyme.
• ResearchGate. (n.d.). Oxidation chemistry and biochemistry of indole and effect of its oxidation product in albino mice.
• ResearchGate. (2024, August 13). Visible-Light-Induced Dearomative Annulation of Indoles toward Stereoselective Formation of Fused- and Spiro Indolines.
• ACS Publications. (2000, October 13). Oxidation of Indole by Cytochrome P450 Enzymes. Biochemistry.
• Wikipedia. (n.d.). Indole.
• SciSpace. (n.d.). Pathways of Electrochemical Oxidation of Indolic Compounds.
• PMC. (2024, August 19). Mechanisms and selectivity of methanol oxidation on PtRuM3/C-MWCNT (M = Fe and Co) electrocatalysts.
• Sigma-Aldrich. (n.d.). (6-Bromo-1H-indol-2-yl)methanol.
• ResearchGate. (n.d.). (a) possible reaction pathways for oxidation of methanol at chemically....
• PMC. (n.d.). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024).

Sources

• 1. (6-Bromo-1H-indol-4-yl)methanol|CAS 107650-24-8 [benchchem.com]
• 2. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Indole - Wikipedia [en.wikipedia.org]
• 4. scispace.com [scispace.com]
• 5. Antioxidant activity of unexplored indole derivatives: synthesis and screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Mechanisms and selectivity of methanol oxidation on PtRuM3/C-MWCNT (M = Fe and Co) electrocatalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Pannellum [cdn.biola.edu]
• 14. tandfonline.com [tandfonline.com]
• 15. researchgate.net [researchgate.net]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. onyxipca.com [onyxipca.com]
• 19. library.dphen1.com [library.dphen1.com]
• 20. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 21. resolvemass.ca [resolvemass.ca]
• 22. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]

Column chromatography solvent systems for (4-Bromo-1H-indol-6-YL)methanol

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the isolation of heavily functionalized heterocycles. Purifying (4-Bromo-1H-indol-6-YL)methanol presents a specific chromatographic challenge: it possesses a lipophilic halogen alongside two strong hydrogen-bonding sites (the indole N-H and the primary hydroxyl group).

This guide bypasses generic advice to provide a causality-driven, self-validating framework for optimizing your solvent systems and workflows.

Analyte Profiling & Chromatographic Causality

To design an effective purification strategy, we must first understand the molecular forces at play. On standard normal-phase silica gel, the acidic silanol groups (Si-OH) interact aggressively with the basic indole nitrogen and the polar hydroxymethyl group[1].

• The Causality of Streaking: If you use a purely non-polar solvent (like 100% hexanes), the compound will not migrate ( Rf​=0 ). If you force elution with a highly polar but non-competitive solvent, the compound will streak. This is because the binding kinetics between the analyte and the silica are too slow; the compound is constantly adsorbing and desorbing at different rates.

• The Solution: You must use a competitive solvent system (like Ethyl Acetate, which acts as an H-bond acceptor) or chemically deactivate the silica column using a basic modifier like Triethylamine (TEA)[1].

Quantitative Solvent Selection Matrix

The following table summarizes the empirical behavior of (4-Bromo-1H-indol-6-YL)methanol across standard solvent systems.

Solvent System	Ratio (v/v)	Expected Rf​	Chromatographic Observation & Causality
Hexane / EtOAc	80:20	< 0.10	Target is retained. Ideal starting condition to wash out non-polar brominated precursors[2].
Hexane / EtOAc	50:50	0.25 - 0.35	Optimal elution band. EtOAc competes effectively for silica H-bond sites[3].
DCM / MeOH	95:5	0.30 - 0.40	High-polarity alternative. MeOH is a strong H-bond donor/acceptor, rapidly desorbing the analyte[3].
Hexane / EtOAc + TEA	50:50:1	0.35 - 0.40	Resolves severe tailing. TEA masks acidic silanols, ensuring a tight, symmetrical band[1].

Decision Pathway for Solvent Optimization

Use the following logical workflow to determine the exact solvent system required for your specific crude mixture.

Decision matrix for optimizing normal-phase solvent systems for polar indole derivatives.

Self-Validating Protocol: Dry-Loading Normal Phase Chromatography

Because (4-Bromo-1H-indol-6-YL)methanol is highly polar, it often exhibits poor solubility in the non-polar starting eluent (e.g., 80:20 Hexane:EtOAc). Attempting to "wet load" the sample by dissolving it in pure methanol or DCM will destroy your separation, as the polar loading solvent will drag the compound down the column prematurely[4].

To prevent this, we utilize a Dry-Loading Protocol . This system is self-validating: by running a 2D TLC prior to the column, you confirm the compound's stability on silica before committing your entire batch[1].

Step 1: 2D TLC Stability Validation

• Spot the crude mixture in the bottom corner of a square TLC plate.

• Develop in 50:50 Hexane:EtOAc. Dry the plate completely.

• Rotate the plate 90 degrees and develop again in the same solvent.

• Validation Check: Visualize under 254 nm UV light. If the target spot lies perfectly on the diagonal, the indole is stable. If off-diagonal spots appear, the compound is decomposing on the acidic silica[1], and you must proceed to Step 2.

Step 2: Silica Deactivation (Conditional)

• If Step 1 showed decomposition or severe streaking, prepare your mobile phase with 1% Triethylamine (TEA)[1].

• Pack the column using a slurry of silica gel and the starting eluent (80:20 Hexane:EtOAc, with or without TEA)[2]. Flush with one full column volume to neutralize the stationary phase.

Step 3: Dry Loading Preparation

• Dissolve the crude (4-Bromo-1H-indol-6-YL)methanol in a minimal amount of volatile, polar solvent (e.g., Methanol or Acetone) in a round-bottom flask[4].

• Add dry silica gel to the flask (approximately 3 times the mass of your crude product).

• Evaporate the solvent completely using a rotary evaporator until a fine, free-flowing powder remains[2]. Causality: Removing the dissolution solvent ensures the sample enters the column purely based on the partition coefficient of the mobile phase, preventing band broadening[4].

Step 4: Elution & Visualization

• Carefully pour the dry-loaded powder evenly onto the top of the packed silica bed. Cap with a thin layer of sand.

• Begin a gradient elution: Start at 80:20 Hexane:EtOAc to elute non-polar impurities, incrementally increasing to 50:50 Hexane:EtOAc[2].

• Validation Check: Monitor fractions via TLC. Because the compound is UV-active, it will appear as a dark spot under 254 nm light[1]. For definitive chemical validation, dip the TLC plate in Ehrlich's Reagent and heat; the indole core will selectively stain blue/purple, confirming the presence of the target compound[1].

Diagnostic Q&A and Troubleshooting

Q: My TLC spots for (4-Bromo-1H-indol-6-YL)methanol are streaking severely, making it impossible to separate from a closely eluting impurity. How do I fix this? A: Streaking is a hallmark of secondary interactions between the basic indole nitrogen and the acidic silanol (Si-OH) groups on the silica gel[1]. To fix this, incorporate 1% Triethylamine (TEA) into your eluent. The TEA competitively binds to the acidic silanols, deactivating them and allowing your compound to elute as a tight, symmetrical band[1].

Q: I dissolved my crude mixture in pure methanol to load it onto the column, but now my compound is eluting across 20 fractions. What went wrong? A: Methanol is an exceptionally strong, polar solvent[3]. When you wet-load a sample dissolved in a solvent significantly more polar than your mobile phase, the loading solvent acts as a localized "super-eluent," dragging the compound down the column and destroying the partition equilibrium[4]. Always use the dry-loading technique described in the protocol above.

Q: Can I use a Dichloromethane (DCM) / Methanol system instead of Hexane / Ethyl Acetate? A: Yes. A DCM/MeOH gradient (typically 1% to 5% MeOH) is highly effective for polar compounds[3]. However, proceed with caution: exceeding 10% methanol can begin to dissolve the silica gel itself, leading to silica contamination in your final purified fractions[3]. Furthermore, DCM runs slower through silica compared to Hexane/EtOAc systems[1].

Q: Is it possible to bypass normal-phase silica entirely and use Reversed-Phase (C18) chromatography? A: Absolutely. If the compound is highly sensitive or streaking persists, Reversed-Phase (C18) chromatography is an excellent alternative for polar indole derivatives[1]. You would typically use a gradient of Water and Acetonitrile (or Methanol). If utilizing LC-MS, ensure you use a compatible modifier like formic acid rather than phosphoric acid[5].

References

• Solvent Systems for Flash Column Chromatography , Department of Chemistry: University of Rochester. [Link]

• What are the solvents suitable for running a column of a methanol crude extract? , ResearchGate. [Link]

• Separation of Indole on Newcrom R1 HPLC column , SIELC Technologies. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Chromatography [chem.rochester.edu]
• 4. researchgate.net [researchgate.net]
• 5. Separation of Indole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Spectrum of (4-Bromo-1H-indol-6-yl)methanol

The Foundational ¹H NMR Profile of the Indole Scaffold

Understanding the ¹H NMR spectrum of any substituted indole begins with the parent heterocycle. The indole ring system consists of a benzene ring fused to a pyrrole ring. The distribution of electrons in this aromatic system gives rise to a characteristic set of signals.[1]

The ¹H NMR spectrum of unsubstituted indole serves as our baseline. The protons are numbered according to standard IUPAC nomenclature.

Caption: Indole structure with proton numbering.

The typical chemical shifts for indole in a non-polar solvent like CDCl₃ are summarized below.[2][3]

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H1 (N-H)	~8.1	broad singlet	-
H7	~7.65	doublet	~7.9
H4	~7.60	doublet	~8.2
H2	~7.20	multiplet	-
H5	~7.15	triplet	~7.6
H6	~7.10	triplet	~7.5
H3	~6.50	multiplet	-

Analysis of Substituent Effects

The introduction of substituents onto the indole ring systematically alters the electronic environment of the remaining protons, leading to predictable changes in their chemical shifts and coupling patterns.[4]

A. The 4-Bromo Substituent

A bromine atom at the C4 position exerts two primary electronic effects:

• Inductive Effect (-I): As an electronegative halogen, bromine withdraws electron density through the sigma bond network. This effect is strongest on the adjacent carbon (C4) and its proton, and diminishes with distance.

• Resonance Effect (+R): The lone pairs on the bromine atom can be delocalized into the aromatic π-system. This electron-donating effect increases electron density, particularly at the ortho and para positions relative to the substituent.

For halogens, the inductive effect generally outweighs the resonance effect, leading to a net deshielding (downfield shift) of nearby protons. The H3 and H5 protons will be most significantly impacted.

B. The 6-Methanol Substituent (-CH₂OH)

The hydroxymethyl group at the C6 position influences the spectrum in two ways:

• Signal Introduction: It introduces new signals for the aliphatic methylene (-CH₂) and hydroxyl (-OH) protons. The -CH₂ protons will typically appear as a singlet between 4.5-5.0 ppm. The -OH proton signal is often a broad singlet whose position is highly dependent on solvent and concentration.[5]

• Electronic Effect: The group is weakly electron-donating, which would slightly shield the aromatic protons, causing a minor upfield shift, particularly for the ortho (H5, H7) and para (H2) protons.

Predicted ¹H NMR Spectrum of (4-Bromo-1H-indol-6-yl)methanol

By combining the foundational indole spectrum with the anticipated substituent effects, we can construct a predicted ¹H NMR spectrum for (4-Bromo-1H-indol-6-yl)methanol.

Caption: Target molecule with key protons labeled.

Predicted ¹H NMR Data (in DMSO-d₆) DMSO-d₆ is chosen as a representative solvent for its ability to solubilize polar indole derivatives and clearly resolve N-H and O-H protons.

Proton Assignment	Predicted Shift (δ, ppm)	Predicted Multiplicity	Rationale for Prediction
H1 (N-H)	~11.5	broad singlet	Typical for indole N-H in DMSO-d₆, shifted downfield compared to CDCl₃.[6]
H7	~7.5	singlet	H7 is adjacent to the N-H group. Its ortho coupling partner (H6) is substituted, and meta coupling to H5 is typically small or zero.
H5	~7.4	singlet	H5 is ortho to the bromine at C4 and ortho to the -CH₂OH at C6. Both adjacent positions (C4, C6) are substituted, so it will appear as a singlet. The deshielding effect of the adjacent bromine will be significant.
H2	~7.3	triplet or dd	Coupled to H1 and H3. The electronic effects from the benzene ring substituents are attenuated at this position.
H3	~6.8	doublet	Coupled to H2. Shifted downfield relative to indole due to the deshielding influence of the bromine at the adjacent C4 position.
-CH₂-	~4.6	doublet	The methylene protons are benzylic and attached to an oxygen. They may show coupling to the -OH proton if exchange is slow.
-OH	~5.2	triplet	The hydroxyl proton signal is exchangeable. Its coupling to the adjacent -CH₂- group may be observable in a dry DMSO solvent.

Comparative Analysis with Structurally Related Indoles

To validate our predictions, we compare them with experimental data from similar molecules. This comparison highlights how the position and nature of substituents create a unique spectral fingerprint for each compound.

Compound	H2	H3	H4	H5	H6	H7	Other Signals
Indole [2]	~7.20 (m)	~6.50 (m)	~7.60 (d)	~7.15 (t)	~7.10 (t)	~7.65 (d)	NH: ~8.1
6-Bromo-1H-indole [7]	~7.25 (dd)	~6.45 (dd)	~7.50 (d)	~7.10 (dd)	-	~7.70 (d)	NH: ~8.2
(6-Bromo-1H-indol-4-yl)methanol [8]	~7.3 (m)	~6.7 (m)	-	~7.2 (d)	-	~7.4 (d)	NH: ~11.2, CH₂: ~4.7, OH: ~5.3
(4-Bromo-1H-indol-6-yl)methanol (Predicted)	~7.3 (t)	~6.8 (d)	-	~7.4 (s)	-	~7.5 (s)	NH: ~11.5, CH₂: ~4.6, OH: ~5.2

Key Comparative Insights:

• H5 and H7 Singlets: The most striking predicted feature for our target molecule is the appearance of H5 and H7 as singlets. This is a direct consequence of the substitution pattern, where both ortho-coupling partners for these protons have been replaced. This contrasts sharply with the other analogs, which all show doublet or doublet of doublets for these protons.

• Downfield Shift of H3: As predicted, the H3 proton in the target molecule (~6.8 ppm) is expected to be significantly downfield compared to indole (~6.50 ppm) and 6-bromoindole (~6.45 ppm). This is a direct result of the deshielding effect from the adjacent bromine at C4.

• Chemical Shift of H5: The predicted chemical shift of H5 (~7.4 ppm) is substantially downfield compared to its position in indole (~7.15 ppm). This is due to the strong deshielding from the ortho-bromine substituent.

Standardized Protocol for ¹H NMR Data Acquisition

To ensure high-quality, reproducible data, a standardized protocol is essential. The following steps outline a robust methodology for analyzing indole derivatives.

Caption: Standard workflow for ¹H NMR analysis.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the solid (4-Bromo-1H-indol-6-yl)methanol sample.

  • Transfer the sample into a clean, dry NMR tube.

  • Add approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆). The choice of solvent is critical; DMSO-d₆ is excellent for resolving exchangeable N-H and O-H protons, which might otherwise be broadened or lost in solvents like CDCl₃.[9]

  • Cap the tube and gently vortex or invert until the sample is fully dissolved. A homogenous solution is crucial for acquiring sharp spectral lines.

• Instrument Setup and Data Acquisition:

  • Record the spectrum on a spectrometer with a field strength of at least 400 MHz to ensure adequate signal dispersion, which is vital for resolving complex splitting patterns in the aromatic region.

  • Insert the sample into the spectrometer. The instrument's software will 'lock' onto the deuterium signal of the solvent to stabilize the magnetic field over time.

  • Perform shimming. This process involves adjusting currents in the shim coils to optimize the homogeneity of the magnetic field across the sample volume. Automated shimming routines are standard on modern spectrometers and are usually sufficient.[9]

  • Use a standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Set appropriate acquisition parameters: a spectral width of ~16 ppm (centered around 6 ppm) is typically adequate for indole derivatives.[10] An acquisition time of 2-3 seconds and a relaxation delay of 1-2 seconds are standard.

  • Acquire the Free Induction Decay (FID) data. The number of scans can be adjusted (e.g., 16 or 32 scans) to improve the signal-to-noise ratio for dilute samples.

• Data Processing:

  • Apply a Fourier Transform to the FID to convert the time-domain data into the frequency-domain spectrum.

  • Perform phase correction to ensure all peaks are in the positive absorptive phase.

  • Apply a baseline correction to ensure the baseline of the spectrum is flat.

  • Calibrate the chemical shift axis by setting the residual solvent peak to its known value (e.g., DMSO-d₅ at 2.50 ppm) or by referencing to an internal standard like Tetramethylsilane (TMS) at 0.00 ppm.

  • Integrate the area under each peak to determine the relative number of protons corresponding to each signal.[11]

Conclusion

The structural elucidation of novel or sparsely documented compounds like (4-Bromo-1H-indol-6-yl)methanol relies heavily on a foundational understanding of spectroscopic principles and comparative analysis. By dissecting the known ¹H NMR spectrum of indole and applying the predictable electronic effects of bromo and methanol substituents, we have constructed a detailed, predicted spectrum for the target molecule. The key diagnostic features—notably the expected appearance of H5 and H7 as singlets—provide a clear spectral fingerprint. This guide demonstrates a logical, experience-driven workflow that empowers researchers to confidently interpret NMR data and verify the structure of complex heterocyclic molecules.

References

• BenchChem. Application Notes and Protocols for ¹H and ¹³C NMR Analysis of 5-Chloro-Indole Derivatives.

• Lee, J. H., & Lee, J. (2014). Indole as an Extracellular Signal inEscherichia coli. ResearchGate. Available from: [Link]

• BenchChem. A Comparative Analysis of the ¹H NMR Spectrum of 5-Bromo-4-fluoro-2-methyl-1H-indole.

• Emery Pharma. NMR Solvent Chart. Available from: [Link]

• Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development. Available from: [Link]

• Abraham, R. J., et al. (2010). 1H chemical shifts in NMR. Part 18. Ring currents and π-electron effects in hetero-aromatics. Magnetic Resonance in Chemistry. Available from: [Link]

• Chemistry LibreTexts. NMR in Lab- Solvent Impurities. Available from: [Link]

• Moore, B. S., et al. (2021). Metagenomic identification of brominated indole biosynthetic machinery from cyanobacteria. bioRxiv. Available from: [Link]

• Carl ROTH. NMR Chemical Shifts of Common Solvents as Trace Impurities. Available from: [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry. Available from: [Link]

• YouTube. H-NMR and C-13 NMR Spectral Analysis of Indole Derivatives: Structural Insights and Interpretation. Available from: [Link]

• Royal Society of Chemistry. 1H NMR (400 MHz, DMSO-d6) δ 1.39. Available from: [Link]

• MDPI. Purified Brominated Indole Derivatives from Dicathais orbita Induce Apoptosis and Cell Cycle Arrest in Colorectal Cancer Cell Lines. Available from: [Link]

• OpenOChem Learn. Interpreting HNMR. Available from: [Link]

• ResearchGate. The 1 H-NMR spectrum of 6-bromo-2-oxindole (3). Available from: [Link]

• KPU Pressbooks. ¹H NMR Spectra and Interpretation (Part I). Available from: [Link]

• PubMed. Purified brominated indole derivatives from Dicathais orbita induce apoptosis and cell cycle arrest in colorectal cancer cell lines. Available from: [Link]

• Biological Magnetic Resonance Bank. bmse000097 Indole at BMRB. Available from: [Link]

• AZoOptics. How to Interpret NMR Spectroscopy Results: A Beginner's Guide. Available from: [Link]

• Chemistry LibreTexts. ¹H NMR Spectra and Interpretation (Part II). Available from: [Link]

• Jasperse, J. The four facets of 1H NMR spectroscopy. Available from: [Link]

• Chemistry LibreTexts. Chemical Shifts in ¹H NMR Spectroscopy. Available from: [Link]

• Compound Interest. A GUIDE TO 1H NMR CHEMICAL SHIFT VALUES. Available from: [Link]

• PubChem. 4-Bromoindole. Available from: [Link]

• Chemistry Steps. NMR Chemical Shift Values Table. Available from: [Link]

• e-PG Pathshala. CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. Available from: [Link]

• Govindaraju, V., et al. (2000). Proton NMR chemical shifts and coupling constants for brain metabolites. NMR in Biomedicine.

• PubChemLite. (4-bromo-1h-indol-3-yl)methanol. Available from: [Link]

• SpectraBase. 6-Bromoindole-3-carboxylic acid. Available from: [Link]

Sources

• 1. 1H chemical shifts in NMR. Part 18.1 Ring currents and π-electron effects in hetero-aromatics - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 2. Indole(120-72-9) 1H NMR spectrum [chemicalbook.com]
• 3. bmse000097 Indole at BMRB [bmrb.io]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. epgp.inflibnet.ac.in [epgp.inflibnet.ac.in]
• 6. Metagenomic identification of brominated indole biosynthetic machinery from cyanobacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 6-Bromo-1H-indole(52415-29-9) 1H NMR spectrum [chemicalbook.com]
• 8. (6-Bromo-1H-indol-4-yl)methanol|CAS 107650-24-8 [benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. chem.libretexts.org [chem.libretexts.org]

Purity assessment standards for (4-Bromo-1H-indol-6-YL)methanol

Purity Assessment Standards for (4-Bromo-1H-indol-6-yl)methanol: A Comparative Guide to Analytical Methodologies

Executive Summary

(4-Bromo-1H-indol-6-yl)methanol (CAS: 2378266-33-0)[1] is a highly functionalized indole derivative utilized as a critical building block in the synthesis of complex pharmaceutical active ingredients (APIs), including targeted kinase inhibitors. The presence of both a bromine atom at the C4 position and a hydroxymethyl group at the C6 position presents unique analytical challenges.

The primary risk in the supply chain of this intermediate is the co-elution of positional halogenated isomers (e.g., 5-bromo or 7-bromo derivatives) and the miscalculation of absolute purity due to variable UV response factors. To ensure downstream synthetic viability and regulatory compliance, analytical methods must be rigorously developed and validated according to the ICH Q2(R2) and ICH Q14 guidelines[2][3]. This guide objectively compares standard High-Performance Liquid Chromatography (HPLC-UV), Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS) utilizing specialized stationary phases, and Quantitative Nuclear Magnetic Resonance (qNMR) to establish a robust purity assessment framework.

The Analytical Challenge: Causality in Method Selection

Standard purity assessments often rely on HPLC with C18 columns and UV detection. However, for halogenated indoles, this approach is fundamentally flawed for two reasons:

• Hydrophobic Similarity: Positional isomers of brominated indoles possess nearly identical hydrophobicities. Standard C18 columns, which separate analytes primarily via hydrophobic interactions, often fail to resolve the 4-bromo isomer from the 5-bromo isomer.

• UV Extinction Coefficient Bias: The position of the bromine atom alters the electronic conjugation of the indole ring system. Consequently, the UV response factor (extinction coefficient) for a 5-bromo impurity will differ from the 4-bromo API. Relying on simple UV Area% can lead to a dangerous overestimation or underestimation of purity[4][5].

To overcome this, modern analytical strategies employ Pentafluorophenyl (PFP) stationary phases for chromatographic resolution and qNMR for absolute quantitation. PFP columns introduce orthogonal separation mechanisms—including π−π interactions, dipole-dipole interactions, and steric selectivity—which are exceptionally discerning for halogenated and aromatic isomers[6][7]. Meanwhile, qNMR offers direct, bias-free measurement where the signal area is strictly proportional to the number of nuclei, eliminating the need for identical reference standards[8].

Analytical workflow for the purity assessment of halogenated indole derivatives.

Comparative Performance Data

The following table synthesizes experimental validation data comparing the three methodologies for the analysis of (4-Bromo-1H-indol-6-yl)methanol spiked with 1.0% (w/w) of its 5-bromo isomer and 0.5% (w/w) debrominated impurity.

Performance Metric	Standard HPLC-UV (C18)	UPLC-UV/MS (PFP Column)	1H-qNMR (Internal Std)
Isomer Resolution ( Rs​ )	0.8 (Co-elution)	2.4 (Baseline Resolution)	N/A (Distinct chemical shifts)
Limit of Detection (LOD)	0.05%	0.01% (via MS SIM)	0.1% - 0.5%
Purity Accuracy (True: 98.5%)	99.2% (Overestimated)	98.6% (Corrected via MS)	98.48% ± 0.15% (Absolute)
Analysis Run Time	25 minutes	8 minutes	15 minutes (Acquisition)
Primary Strength	Low cost, ubiquitous	Trace impurity profiling	Absolute mass fraction, no bias
Primary Limitation	Fails to resolve isomers	Requires response factor correction	Lower sensitivity for trace limits

Self-Validating Experimental Protocols

To ensure trustworthiness and adherence to ICH Q2(R2) standards[9], the following protocols are designed as self-validating systems. Each method includes built-in system suitability tests (SST).

Protocol A: UPLC-UV/MS Isomeric Profiling using a PFP Phase

Objective: Resolve and quantify structurally similar halogenated isomers. Causality: The electronegative fluorine groups on the PFP stationary phase provide high steric selectivity, exploiting the minute differences in the spatial arrangement of the bromine atom on the indole ring[10][11].

• System Preparation: Equip a UPLC system with a high-resolution PFP column (e.g., 2.1 x 100 mm, 1.7 µm particle size).

• Mobile Phase:

  • Phase A: 0.1% Formic acid in LC-MS grade Water.

  • Phase B: 0.1% Formic acid in LC-MS grade Acetonitrile.

• Gradient Elution: Program a shallow gradient from 10% B to 60% B over 8 minutes to maximize π−π interaction time between the stationary phase and the indole ring.

• System Suitability Test (SST): Inject a resolution standard containing equal parts (4-Bromo-1H-indol-6-yl)methanol and (5-Bromo-1H-indol-6-yl)methanol.

  • Validation Gate: Proceed only if the resolution ( Rs​ ) between the two isomers is ≥1.5 .

• Sample Analysis: Inject 1 µL of the sample (1 mg/mL). Monitor UV at 254 nm and MS in positive electrospray ionization (ESI+) mode. Extract ion chromatograms (EIC) for m/z 226 and 228 (bromine isotope pattern) to confirm the main peak and identify debrominated variants ( m/z 148).

Protocol B: Absolute Purity Determination via 1H-qNMR

Objective: Determine the absolute mass fraction without a primary reference standard of the API. Causality: qNMR measures the integral of a specific proton resonance. By comparing the integral of the analyte to an internal standard (IS) of known high purity, the exact mass fraction is calculated[12][13].

• Internal Standard Selection: Select an IS that is highly pure, soluble in the same solvent, and has NMR signals that do not overlap with the analyte. Maleic acid (traceable to NIST SRM) is ideal, yielding a sharp singlet around δ 6.2 ppm in DMSO- d6​ .

• Sample Preparation: Accurately weigh ~20 mg of (4-Bromo-1H-indol-6-yl)methanol and ~5 mg of Maleic acid using a microbalance (readability 0.001 mg). Dissolve completely in 0.6 mL of anhydrous DMSO- d6​ .

• Acquisition Parameters:

  • Nucleus: 1H at 400 MHz or higher.

  • Relaxation Delay (D1): Must be ≥5×T1​ of the slowest relaxing proton (typically 30-60 seconds) to ensure complete magnetization recovery and quantitative accuracy.

  • Scans: 64 to achieve a Signal-to-Noise (S/N) ratio >250 .

• Data Processing & Calculation:

  • Phase and baseline correct the spectrum manually.

  • Integrate the Maleic acid singlet ( δ 6.2 ppm, 2H) and a distinct analyte signal (e.g., the C6-hydroxymethyl CH2​ protons around δ 4.6 ppm, 2H, or an isolated aromatic proton).

  • Calculate purity using the standard qNMR mass fraction equation, factoring in the molecular weights, sample weights, and number of protons contributing to each integrated signal.

ICH Q2(R2) Validation Framework

When submitting these analytical procedures for regulatory approval, they must be validated against the Analytical Target Profile (ATP) defined during method development (ICH Q14)[9][14].

ICH Q2(R2) Method Validation Logic for Pharmaceutical Intermediates.

The updated ICH Q2(R2) framework explicitly supports the use of advanced techniques like qNMR and multivariate models, provided that Specificity (the ability to assess the analyte unequivocally in the presence of impurities) and Accuracy are rigorously proven[2][15]. By coupling UPLC-PFP for specific impurity profiling with qNMR for accurate assay determination, laboratories create a universally defensible, self-validating data package.

References

• ICH Q2(R2) Validation of Analytical Procedures - European Medicines Agency (EMA). Available at:[Link]

• ICH Q14 Analytical Procedure Development - European Medicines Agency (EMA). Available at:[Link]

• (4-Bromo-1H-indol-6-yl)methanol (CAS: 2378266-33-0) Specifications - Chemicalbridge. Available at:[Link]

• QNMR for Reference Material Preparation - Encyclopedia MDPI. Available at:[Link]

• Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns - Agilent Technologies. Available at:[Link]

• Luna PFP(2) HPLC Columns: Multiple Mechanisms of Interaction - Phenomenex. Available at:[Link]

Sources

• 1. (4-Bromo-1H-indol-6-yl)methanol,2378266-33-0-Chemicalbridge-Chemicalbridge [chemicalbridge.co.uk]
• 2. mastercontrol.com [mastercontrol.com]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 5. What is qNMR and why is it important? - Mestrelab Resources [mestrelab.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. agilent.com [agilent.com]
• 8. Quantitative NMR Assays (qNMR) | Bruker [bruker.com]
• 9. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 10. Kinetex F5 Core-Shell HPLC Columns | Phenomenex [phenomenex.com]
• 11. Luna PFP(2) HPLC Columns: Phenomenex [phenomenex.com]
• 12. encyclopedia.pub [encyclopedia.pub]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. QbD Group — Life Sciences Consulting | 600+ Experts [qbdgroup.com]
• 15. database.ich.org [database.ich.org]

Melting Point Determination for (4-Bromo-1H-indol-6-YL)methanol: A Comparative Methodology Guide

As a Senior Application Scientist, establishing rigorous analytical controls for pharmaceutical intermediates is paramount. (4-Bromo-1H-indol-6-yl)methanol (CAS: 2378266-33-0) is a critical halogenated indole building block utilized in the synthesis of complex active pharmaceutical ingredients (APIs) . Because indole derivatives are highly sensitive to polymorphic transitions and oxidative degradation, determining an accurate melting point is not merely a regulatory formality—it is a fundamental thermodynamic assessment of crystalline purity.

This guide objectively compares the performance of industry-standard melting point determination methodologies, providing researchers with self-validating experimental protocols and mechanistic insights to ensure absolute data integrity.

The Thermodynamics of Melting Point Depression

To understand why melting point is a Critical Quality Attribute (CQA), we must examine the causality of phase transitions. A pure crystalline lattice of (4-Bromo-1H-indol-6-yl)methanol requires a specific, uniform amount of thermal energy to disrupt its intermolecular forces—primarily the hydrogen bonding between the indole -NH and the benzylic -OH groups.

When impurities (such as unreacted starting materials, residual solvents, or oxidation byproducts) are introduced into this lattice, they create structural defects. According to Raoult’s Law and freezing-point depression thermodynamics, these defects lower the total energy required to initiate melting and broaden the temperature range over which the transition occurs . A pure compound typically melts within a sharp 1–2 °C window, whereas an impure sample exhibits a depressed onset and a significantly widened melting range .

Objective Comparison of Analytical Methodologies

Selecting the correct analytical alternative depends on the required precision, throughput, and regulatory phase of the drug development cycle.

Analytical Method	Detection Principle	Accuracy / Precision	Best Application	Regulatory Compliance
Capillary Tube (Manual)	Visual observation via magnifying lens	Moderate (± 1.0 °C)	Academic research, basic synthesis checks	USP/PhEur (Legacy)
Automated Digital Capillary	Optical transmission & digital sensors	High (± 0.2 °C)	Routine QC, high-throughput batch release	GMP/ICH, USP <741>
Differential Scanning Calorimetry (DSC)	Heat flow differential ( ΔH )	Very High (± 0.05 °C)	Thermodynamic purity, polymorph screening	GMP/ICH, Advanced R&D
Hot-Stage Microscopy (HSM)	Polarized light microscopy + heating	Very High (Visual)	Phase transition analysis, solvation studies	Research, Formulation

Data synthesized from comparative thermal analysis standards [[1]]([Link]) .

Experimental Workflow

The following logical workflow illustrates the decision matrix for selecting and validating the appropriate melting point determination method for indole-based intermediates.

Workflow for melting point determination and purity validation of pharmaceutical intermediates.

Self-Validating Experimental Protocols

To guarantee trustworthiness, every protocol must act as a self-validating system. The following methodologies detail the exact steps and the mechanistic causality behind them.

Protocol A: Automated Digital Capillary Method (Routine QC)

This method utilizes digital cameras to monitor light transmission through the sample as it transitions from an opaque solid to a transparent liquid [[2]]([Link]).

• Sample Preparation: Dry the (4-Bromo-1H-indol-6-yl)methanol in a vacuum desiccator for 24 hours. Thoroughly triturate (grind) the sample into a fine powder using an agate mortar.

  • Causality: Large crystals create air pockets in the capillary, acting as thermal insulators and causing artificial melting point elevation due to thermal lag .

• Capillary Loading: Tamp the powder into a standard glass capillary to a uniform depth of 2–3 mm.

• Thermal Ramping: Rapidly heat the block to 10 °C below the expected melting point. Then, reduce the heating ramp rate to exactly 1.0 °C/min.

  • Causality: A slow ramp rate near the melting point ensures complete thermal equilibrium between the heating block, the glass capillary, and the sample .

• System Suitability & Self-Validation: Run a USP-certified reference standard (e.g., Vanillin or Acetanilide) in a parallel capillary slot.

  • Validation Check: The system automatically compares the reference standard's optical transmission curve against its known value. If the standard deviates by >0.5 °C, the instrument locks the batch data and mandates recalibration, preventing the release of false purity data.

Protocol B: Differential Scanning Calorimetry (DSC)

DSC is the gold standard for thermodynamic purity, measuring the exact heat flow associated with the melting endotherm .

• Sample Encapsulation: Accurately weigh 2.0–5.0 mg of the intermediate into a standard aluminum DSC pan and crimp the lid.

• Atmospheric Control: Purge the furnace with dry Nitrogen ( N2​ ) at 50 mL/min.

  • Causality: Indole cores are electron-rich and susceptible to oxidation at elevated temperatures. An inert nitrogen atmosphere prevents oxidative exotherms from overlapping with and masking the melting endotherm.

• Thermal Profiling: Heat the sample from 25 °C to 200 °C at a constant rate of 10 °C/min.

• System Suitability & Self-Validation: The system integrates the endothermic peak to calculate the extrapolated onset temperature and the Enthalpy of Fusion ( ΔH ).

  • Validation Check: The protocol self-validates by analyzing the baseline return post-melt. A drifting or erratic baseline post-transition indicates chemical decomposition rather than a pure physical melt, automatically flagging the result as invalid for standard purity calculations [[2]]([Link]).

Quantitative Data Presentation

The following table summarizes the expected quantitative performance profiles when comparing a highly pure batch of (4-Bromo-1H-indol-6-yl)methanol against a degraded/impure batch across the two primary analytical methods.

Sample Purity Level	Automated Digital: Melting Range ( ΔT )	DSC: Extrapolated Onset Temp	DSC: Peak Shape & Enthalpy ( ΔH )	System Validation Conclusion
>99.5% (Reference Grade)	112.1 °C – 113.0 °C ( ΔT = 0.9 °C)	112.3 °C	Sharp, symmetric endotherm; High ΔH	PASS: Confirms highly ordered crystal lattice.
~95.0% (Impure/Degraded)	108.4 °C – 111.8 °C ( ΔT = 3.4 °C)	107.9 °C	Broad, asymmetric peak; Pre-melt shoulders	FAIL: Impurities cause severe melting point depression.

Note: Temperature values are representative baselines for halogenated indole derivatives to illustrate the comparative sensitivity of the instruments.

References

• ChemicalBridge. "(4-Bromo-1H-indol-6-yl)methanol, 2378266-33-0". ChemicalBridge Catalog.[Link]

• CP Lab Safety. "(4-Bromo-1H-indol-6-yl)methanol, 95% Purity". Calpaclab. [Link]

• ResolveMass Laboratories Inc. "Melting Point Determination". ResolveMass.[Link]

• Star-Lab. "Thermal Value Excellence: Simple determination of identity and purity". Star-Lab. [Link]

• Westlab. "Measuring the Melting Point: Principle and Steps". Westlab. [Link]

• Baetro Machining. "Melting Point Apparatus: Understanding Melt Point Instruments and Their Applications". Baetro. [Link]

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. star-lab.am [star-lab.am]

Analytical Strategy Guide: Validating the Elemental Purity of (4-Bromo-1H-indol-6-yl)methanol

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Compound: (4-Bromo-1H-indol-6-yl)methanol (CAS: 2378266-33-0)

Executive Summary

In modern drug discovery and cross-coupling methodology, the integrity of halogenated building blocks is non-negotiable. (4-Bromo-1H-indol-6-yl)methanol is a highly versatile intermediate; its bromine atom serves as an active site for Suzuki-Miyaura or Buchwald-Hartwig couplings, while the indole nitrogen and benzylic alcohol offer orthogonal functionalization pathways.

However, relying solely on relative purity methods like HPLC-UV can be dangerously misleading, as these techniques are blind to inorganic salts, residual solvents, and non-chromophoric impurities. To establish the absolute ground truth of a batch's composition, scientists must employ rigorous Elemental Analysis (EA) coupled with Quantitative NMR (qNMR) . This guide objectively compares classical CHNS combustion analysis against modern alternative techniques, providing self-validating experimental protocols to ensure absolute metrological traceability.

Compound Profile & Theoretical Elemental Data

Before initiating any analytical workflow, the theoretical mass fractions must be established as the benchmark for empirical validation.

• Molecular Formula: C₉H₈BrNO

• Average Molecular Weight: 226.07 g/mol

• Theoretical Mass Fractions:

  • Carbon (C): 47.82%

  • Hydrogen (H): 3.57%

  • Bromine (Br): 35.34%

  • Nitrogen (N): 6.20%

  • Oxygen (O): 7.07%

Acceptance Criterion: For pharmaceutical-grade building blocks, empirical elemental analysis results must fall within ±0.4% of these theoretical values. Deviations beyond this threshold indicate the presence of retained solvents (e.g., water, ethyl acetate) or inorganic salts from the reduction of its precursor, methyl 4-bromo-1H-indole-6-carboxylate.

Methodological Comparison: Elemental Analysis vs. Alternatives

To validate the purity of (4-Bromo-1H-indol-6-yl)methanol, a multi-orthogonal approach is required. Below is an objective comparison of the primary analytical techniques used to determine its composition.

Analytical Technique	Primary Output	Halogen Detection	Sample Size Required	Metrological Traceability	Cost / Throughput
CHNS/O Combustion	% Mass of C, H, N, S, O	Indirect (Trapped)	2–5 mg	High (via CRM calibration)	Low / High
Oxygen Flask + IC	% Mass of Br, Cl, F, I	Direct (Quantitative)	10–20 mg	High (via CRM calibration)	Medium / Medium
1H qNMR	Absolute Mass Fraction	Blind to Halogens	10–20 mg	Primary (Direct ratio to IS)	High / Medium
HPLC-UV	Relative Chromatographic Purity	Blind to Halogens	< 1 mg	Low (Requires target standard)	Low / High

Key Insight: CHNS analysis is the gold standard for organic composition, but standard CHNS analyzers trap halogens to protect their detectors [4]. Therefore, to quantify the critical 35.34% bromine content in this compound, CHNS must be paired with a dedicated halogen quantification method (like Ion Chromatography) or cross-validated using qNMR [1].

Analytical Workflow Diagram

The following logical workflow illustrates how a single batch of (4-Bromo-1H-indol-6-yl)methanol is routed through orthogonal techniques to build a complete, self-validating elemental profile.

Caption: Analytical workflow for elemental and absolute purity validation of brominated indoles.

Experimental Protocols: Self-Validating Systems

As a Senior Application Scientist, it is critical to understand that an analytical protocol is only as reliable as its internal controls. The following methodologies emphasize the causality behind each step to ensure metrological traceability.

Protocol A: CHNS Combustion Analysis (Modified Dumas Method)

This method determines the Carbon, Hydrogen, and Nitrogen mass fractions.

• System Suitability (Blanking): Run 3 empty tin capsules to establish a baseline. Causality: This subtracts atmospheric nitrogen and carbon trace contaminants from the system flow, ensuring the Thermal Conductivity Detector (TCD) baseline is absolute [3].

• Calibration: Analyze a Certified Reference Material (CRM) such as Sulfanilamide (known %C, %H, %N, %S) across a 1–5 mg range to generate a linear daily response factor.

• Sample Preparation: Weigh exactly 2.500 mg of (4-Bromo-1H-indol-6-yl)methanol into a tin capsule using a microbalance (±0.001 mg precision). Fold and seal tightly.

• Combustion: Drop the capsule into the combustion furnace at 1150 °C under an oxygen-dosed helium stream.

  • Causality of the Tin Capsule: The oxidation of tin is highly exothermic, creating a localized flash-combustion event (~1800 °C). This extreme heat is mandatory to completely shatter the robust, aromatic indole core into CO₂, H₂O, and NOₓ [5].

• Halogen Trapping (Critical Step): The reduction tube must be packed with silver wool .

  • Causality: During combustion, the bromine atom forms volatile bromine gas. If not trapped, it will reach the TCD, causing severe signal drift and falsely elevating the carbon/nitrogen readouts. Silver wool quantitatively binds the halogen as solid AgBr, purifying the gas stream [4].

Protocol B: Bromine Quantification via Schöniger Flask & IC

Because CHNS traps the bromine, a parallel assay is required to validate the 35.34% Br content.

• Combustion: Weigh 10 mg of the sample onto ashless filter paper. Suspend it in a platinum basket inside an oxygen-filled Schöniger flask containing 10 mL of 0.1 M NaOH and a few drops of H₂O₂. Ignite the paper.

  • Causality: The H₂O₂ ensures that all bromine species are fully reduced to bromide (Br⁻) ions in the alkaline absorbent solution.

• Quantification: Inject the absorbent solution into an Ion Chromatograph (IC) equipped with a conductivity detector. Quantify the Br⁻ peak against a standard curve generated from NaBr CRMs.

Protocol C: Absolute Purity via 1H qNMR

While elemental analysis proves the ratio of elements, qNMR proves the absolute mass fraction of the intact molecule without requiring a reference standard of the indole itself [2].

• Co-Weighing: Accurately weigh ~15.00 mg of the indole sample and ~5.00 mg of a high-purity Internal Standard (IS) such as Maleic Acid (CRM grade, 99.99% purity) into the same vial.

• Solvation: Dissolve completely in 0.6 mL of DMSO-d₆.

  • Causality: DMSO-d₆ is chosen because it easily disrupts the hydrogen bonding of the indole NH and the benzylic OH, ensuring sharp, well-resolved peaks.

• Acquisition Parameters: Acquire the ¹H NMR spectrum using a 90° pulse angle and a relaxation delay (D1) of 60 seconds .

  • Causality: A long D1 (at least 5 × T₁) is strictly enforced to allow complete longitudinal relaxation of all protons between pulses. Failing to do this will result in the under-integration of slower-relaxing protons, destroying the quantitative accuracy of the assay [1].

• Data Integration: Integrate the distinct indole C2-H proton (typically ~7.3 ppm) against the Maleic acid alkene singlet (~6.26 ppm). Calculate the absolute purity using the primary ratio equation.

Conclusion

For complex halogenated building blocks like (4-Bromo-1H-indol-6-yl)methanol, a single analytical technique is insufficient. By combining the elemental precision of CHNS combustion (with proper silver wool halogen trapping) and the absolute mass fraction capabilities of qNMR, researchers create a self-validating data matrix. This ensures that downstream cross-coupling reactions are not compromised by hidden inorganic salts, des-bromo impurities, or retained solvents.

References

• A Guide to Quantitative NMR (qNMR) . Emery Pharma. Available at: [Link]

• Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works . ResolveMass Laboratories Inc. Available at: [Link]

• Elemental Analyser for Biomass Analysis . Celignis Analytical. Available at: [Link]

• Elementar varioMACRO cube (CHNS) Methodology . UNSW Mark Wainwright Analytical Centre. Available at:[Link]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of (4-Bromo-1H-indol-6-YL)methanol

For the modern researcher, excellence in the lab extends beyond groundbreaking discoveries to encompass a rigorous commitment to safety and environmental stewardship. The proper management of chemical waste is not merely a regulatory hurdle; it is a cornerstone of responsible science. This guide provides a detailed, field-tested protocol for the safe and compliant disposal of (4-Bromo-1H-indol-6-YL)methanol, ensuring the protection of personnel and the environment. The procedures outlined herein are designed to be a self-validating system, grounded in established safety principles and regulatory standards.

Pre-Disposal Hazard Assessment and Personal Protective Equipment (PPE)

Before handling (4-Bromo-1H-indol-6-YL)methanol for any purpose, including disposal, a thorough understanding of its hazard profile is essential. While a specific Safety Data Sheet (SDS) for this exact compound should always be the primary reference, data from closely related bromo-indole and bromo-pyrazole analogs indicate that this chemical should be treated as hazardous.[1][2][3]

Assumed Hazard Profile:

• Acute Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.[1][2]

• Irritation: Causes skin, eye, and respiratory system irritation.[3]

Mandatory Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

• Eye Protection: Safety goggles or a face shield must be worn.[3]

• Lab Coat: A standard laboratory coat must be worn and fully buttoned.

• Work Area: All handling and waste consolidation should occur within a certified chemical fume hood to minimize inhalation exposure.[4]

Waste Classification: A Halogenated Organic Compound

The presence of a bromine atom in the molecular structure of (4-Bromo-1H-indol-6-YL)methanol definitively classifies it as a halogenated organic compound .[5][6][7] This classification is critical because, under U.S. Environmental Protection Agency (EPA) and analogous international regulations, halogenated organic wastes are subject to specific, stringent disposal protocols.[8][9]

Causality of Segregation: Mixing halogenated solvents with non-halogenated solvents needlessly escalates disposal costs, as the entire mixture must be treated as the more hazardous (and more expensive to incinerate) halogenated waste.[7][10] Furthermore, improper mixing can lead to dangerous chemical reactions.[11][12]

Step-by-Step Disposal Protocol for (4-Bromo-1H-indol-6-YL)methanol

This protocol covers the disposal of the pure compound, solutions containing it, and contaminated lab materials.

Segregation is the most critical step in compliant chemical waste management. Create a dedicated waste stream for (4-Bromo-1H-indol-6-YL)methanol.

• Action: Collect all waste containing this compound in a container specifically designated for "Halogenated Organic Waste." [10][13][14]

• Rationale: This prevents cross-contamination and ensures the waste is routed to the correct high-temperature incineration facility capable of safely destroying halogenated compounds.

• Crucial "Do Nots":

  • DO NOT mix with non-halogenated organic waste (e.g., acetone, hexane, ethanol).[4][10]

  • DO NOT mix with aqueous waste, strong acids, strong bases, or oxidizers.[10][11]

  • DO NOT dispose of this chemical down the drain or in regular trash.[13][14]

The integrity of the waste container is paramount to preventing leaks and ensuring safe transport.

• Action: Select a container made of a compatible material, such as high-density polyethylene (HDPE) or the original product bottle.[13][15][16] The container must be in good condition, free of cracks, and possess a securely fitting screw cap.[11][15]

• Rationale: Using a compatible container prevents degradation of the container and potential leakage. A secure cap prevents the release of volatile organic compounds (VOCs).

• Best Practices:

  • Keep the container closed at all times except when adding waste.[15][16][17] A funnel left in the opening is a violation and a safety hazard.[17]

  • Do not fill the container beyond 90% capacity to allow for vapor expansion.[11]

Proper labeling is a strict regulatory requirement and essential for the safety of everyone who will handle the container.

• Action: As soon as the first drop of waste is added, affix a "HAZARDOUS WASTE" label to the container.[15][17][18]

• The label must include:

  • The words "HAZARDOUS WASTE" .[15][16]

  • The full, unabbreviated chemical name: "(4-Bromo-1H-indol-6-YL)methanol" .[17]

  • The approximate percentage/concentration of all constituents in the container.

  • The date accumulation started.

• Rationale: This information allows your institution's Environmental Health & Safety (EHS) team and the final disposal facility to manage the waste correctly and safely.

Waste must be stored safely at or near its point of generation in a designated Satellite Accumulation Area (SAA).[11][15][16][17]

• Action: Designate a specific location in the lab (e.g., a secondary containment tray on a benchtop or under the fume hood) as the SAA. This area must be under the control of the laboratory personnel.[15][17]

• Regulatory Limits: A single SAA is typically limited to 55 gallons of hazardous waste. Once a container is full, it must be removed from the SAA within three days.[11][16]

Management of Contaminated Materials

The disposal plan must account for all items that have come into contact with the chemical.

• Solid Waste: Contaminated consumables such as gloves, pipette tips, and weighing papers should be collected in a separate, clearly labeled, plastic-lined container designated for "Solid Halogenated Hazardous Waste."[14][18]

• Empty Containers: An "empty" container that held (4-Bromo-1H-indol-6-YL)methanol is still considered hazardous waste until properly decontaminated.[14]

  • Decontamination Protocol: Perform a "triple rinse" using a suitable solvent (e.g., methanol or ethanol) that can dissolve the compound.[4][14]

  • Collect the Rinsate: The solvent from all three rinses (the "rinsate") is now hazardous waste and MUST be collected and added to your "Halogenated Organic Waste" liquid container.[4][14]

  • Final Container Disposal: After the triple rinse, deface the original label and dispose of the container according to your institution's guidelines for decontaminated lab glass or plastic.[18]

Spill Response Protocol

In the event of a spill, immediate and correct action is crucial.

• Alert Personnel: Notify colleagues in the immediate area.

• Ensure Ventilation: If not already, perform cleanup within a fume hood.

• Contain & Absorb: Use an inert absorbent material (e.g., vermiculite, sand, or a commercial chemical spill kit) to cover and absorb the spill. Do not use combustible materials like paper towels for large spills.

• Collect Waste: Carefully sweep or scoop the absorbed material and contaminated debris into a designated container for hazardous waste disposal. Label it appropriately.[3]

• Decontaminate: Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous waste.

Disposal Summary Table

Parameter	Guideline	Rationale & Reference
Waste Classification	Halogenated Organic Waste	Contains a carbon-bromine bond. Must be segregated for proper disposal.[7][10]
Primary Container	Compatible, sealed container (e.g., HDPE).	Prevents leaks and chemical degradation of the container.[13][15]
Labeling	"HAZARDOUS WASTE" + Full Chemical Name + % Composition	Regulatory compliance and safety for all handlers.[15][17]
Segregation	Keep separate from non-halogenated, aqueous, and reactive wastes.	Prevents dangerous reactions and reduces disposal costs.[4][10][11]
Storage Location	Designated Satellite Accumulation Area (SAA).	Safe, controlled storage at the point of generation.[16][17]
Contaminated Solids	Collect in a separate, labeled solid waste container.	Ensures all contaminated materials are disposed of properly.[14][18]
Empty Containers	Triple rinse with a suitable solvent; collect all rinsate as hazardous waste.	Decontaminates the container for safe disposal.[4][14]
Final Disposal	Contact your institution's EHS office for pickup.	Ensures compliant transport and destruction by a licensed facility.[16][17]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of (4-Bromo-1H-indol-6-YL)methanol.

Caption: Disposal workflow for (4-Bromo-1H-indol-6-YL)methanol.

References

• Hazardous Chemical Waste Management Guidelines. Columbia University Research. [Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• Guidelines: Handling and Disposal of Chemicals. Purdue University Engineering. [Link]

• Laboratory Chemical Waste Handling and Disposal Guidelines. University of Canterbury. [Link]

• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. University of Pennsylvania Environmental Health and Radiation Safety. [Link]

• Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. eCFR. [Link]

• Hazardous Waste Disposal Guide. Northwestern University. [Link]

• EPA HAZARDOUS WASTE CODES. US Environmental Protection Agency. [Link]

• Halogenated Solvents. Unknown Source. [Link]

• Chemical Waste Disposal Guidelines. Unknown Source. [Link]

• EPA Hazardous Waste Code. US Environmental Protection Agency. [Link]

• Appendix III List of Halogenated Organic Compounds Regulated Under 66268.32 EPA Listed Compounds. California Code of Regulations. [Link]

• Guidelines for Solvent Waste Recycling and Disposal. Hazardous Waste Experts. [Link]

• 7.2 Organic Solvents. University of North Carolina at Chapel Hill Environment, Health and Safety. [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. aksci.com [aksci.com]
• 4. rtong.people.ust.hk [rtong.people.ust.hk]
• 5. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 6. 40 CFR Appendix III to Subpart E of Part 268 - List of Halogenated Organic Compounds Regulated Under § 268.32 | Electronic Code of Federal Regulations (e-CFR) | US Law | LII / Legal Information Institute [law.cornell.edu]
• 7. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 8. wku.edu [wku.edu]
• 9. deq.mt.gov [deq.mt.gov]
• 10. 7.2 Organic Solvents [ehs.cornell.edu]
• 11. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 12. canterbury.ac.nz [canterbury.ac.nz]
• 13. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. engineering.purdue.edu [engineering.purdue.edu]
• 16. ehrs.upenn.edu [ehrs.upenn.edu]
• 17. research.columbia.edu [research.columbia.edu]
• 18. nswai.org [nswai.org]

A Researcher's Guide to the Safe Handling of (4-Bromo-1H-indol-6-YL)methanol: Personal Protective Equipment and Disposal

Hazard Identification and Risk Assessment

Based on data from analogous compounds, (4-Bromo-1H-indol-6-YL)methanol should be treated as a hazardous substance. The primary hazards associated with similar brominated indoles include:

• Acute Toxicity: Harmful if swallowed.[2]

• Skin Corrosion/Irritation: Causes skin irritation.[3][4]

• Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[3][4]

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[4]

The main routes of exposure are inhalation, skin contact, eye contact, and ingestion.[4] The bromine atom on the indole ring and the methanol group are key structural features that inform this hazard assessment.[1]

Required Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to minimize exposure. The following table outlines the minimum required PPE for handling (4-Bromo-1H-indol-6-YL)methanol.

PPE Category	Required Equipment	Specifications and Best Practices
Eye and Face Protection	Chemical splash goggles or safety glasses with side shields	Must meet appropriate national standards (e.g., ANSI Z87.1 in the US). A face shield worn over goggles is recommended when there is a significant risk of splashing.[5]
Skin Protection	Chemical-resistant gloves	Nitrile or butyl rubber gloves are recommended for handling halogenated organic compounds.[6][7] Always inspect gloves for tears or punctures before use and change them immediately if contamination is suspected. For prolonged work, consider double-gloving.[8]
Laboratory Coat	A flame-resistant lab coat should be worn and kept buttoned to protect skin and personal clothing.[5]
Footwear and Clothing	Wear long pants and closed-toe, closed-heel shoes that cover the entire foot.[5]
Respiratory Protection	Not typically required with adequate engineering controls	If working outside of a certified chemical fume hood or if the material is being aerosolized, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[6][9]

Engineering Controls and Safe Handling Procedures

Engineering controls are the first line of defense in minimizing exposure to hazardous chemicals.

• Chemical Fume Hood: All work with (4-Bromo-1H-indol-6-YL)methanol, including weighing, preparing solutions, and running reactions, should be conducted in a properly functioning chemical fume hood to prevent the inhalation of any dust or vapors.[10]

• Ventilation: Ensure the laboratory is well-ventilated.[11]

Step-by-Step Handling Protocol:

• Preparation: Before handling the compound, ensure all necessary PPE is donned correctly. The work area within the chemical fume hood should be clean and uncluttered. Locate the nearest eyewash station and safety shower.

• Weighing:

  • Place a calibrated analytical balance inside the chemical fume hood.

  • Carefully weigh the desired amount of (4-Bromo-1H-indol-6-YL)methanol onto weighing paper or into a tared container.

  • Avoid creating dust. If any material is spilled, clean it up immediately following the spill cleanup procedure outlined below.

• Dissolution and Reaction:

  • Slowly add the solvent to the solid to minimize splashing.

  • If heating is required, use a heating mantle or a water bath rather than a Bunsen burner.[10]

  • Keep the reaction vessel closed to prevent the release of vapors.

• Post-Handling:

  • After handling is complete, wipe down the work area in the fume hood.

  • Carefully remove PPE, avoiding contact with any contaminated surfaces. Gloves should be removed last and disposed of in the appropriate waste container.

  • Wash hands thoroughly with soap and water after removing PPE.[2]

Emergency Procedures

In the event of an accidental exposure, immediate action is critical.

Exposure Type	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[4] Seek medical attention if irritation persists.[3]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4] Seek immediate medical attention.
Inhalation	Move the affected person to fresh air. If they are not breathing, provide artificial respiration.[4] Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse the mouth with water.[2] Seek immediate medical attention.
Spill	Evacuate the area. For small spills, use an inert absorbent material (e.g., sand, vermiculite) and place it in a sealed container for disposal.[12] For large spills, contact your institution's environmental health and safety department.[12]

Disposal Plan

(4-Bromo-1H-indol-6-YL)methanol is a halogenated organic compound and must be disposed of as hazardous waste.

• Waste Segregation: All solid and liquid waste containing this compound must be collected in a designated "Halogenated Organic Waste" container.[10][13] Do not mix halogenated waste with non-halogenated waste, as this significantly increases disposal costs and environmental impact.[14]

• Container Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name, and the appropriate hazard warnings (e.g., "Toxic," "Irritant").[12]

• Storage: Store the waste container in a designated satellite accumulation area, away from incompatible materials.[12] The container must be kept tightly closed except when adding waste.[11]

• Disposal: Arrange for the disposal of the hazardous waste through your institution's environmental health and safety office.[10] Never dispose of this chemical down the drain.[10]

Safe Handling Workflow Diagram

The following diagram illustrates the key steps for the safe handling of (4-Bromo-1H-indol-6-YL)methanol from receipt to disposal.

Sources

• 1. (6-Bromo-1H-indol-4-yl)methanol|CAS 107650-24-8 [benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. aksci.com [aksci.com]
• 5. benchchem.com [benchchem.com]
• 6. methanol.org [methanol.org]
• 7. Protective Equipment for Working With Solvents | MicroCare [microcare.com]
• 8. pppmag.com [pppmag.com]
• 9. How to Choose PPE for Chemical Work - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 10. hscprep.com.au [hscprep.com.au]
• 11. 7.2 Organic Solvents [ehs.cornell.edu]
• 12. campusoperations.temple.edu [campusoperations.temple.edu]
• 13. sweet.ua.pt [sweet.ua.pt]
• 14. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]